OXSI-2

Core Science & Biosynthesis

The Core Mechanism of Action of OXSI-2: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

OXSI-2, an oxindole compound identified as [3-(1-Methyl-1H-indol-3-yl-methylene)-2-oxo-2, 3-dihydro-1H-indole-5-sulfonamide], is a potent, cell-permeable inhibitor of Spleen tyrosine kinase (Syk).[1][2][3] Syk is a non-receptor tyrosine kinase that plays a critical role in signal transduction downstream of various immune receptors, making it a key player in allergic and autoimmune diseases, as well as hematological malignancies. This guide provides a comprehensive overview of the mechanism of action of OXSI-2, detailing its primary target, downstream signaling effects, and notable non-selective activities. The information presented is intended to support further research and drug development efforts centered on Syk inhibition.

Core Mechanism of Action: Syk Kinase Inhibition

The primary mechanism of action of OXSI-2 is the direct inhibition of Spleen tyrosine kinase (Syk). It demonstrates potent inhibitory activity against Syk with a reported half-maximal inhibitory concentration (IC50) of 14 nM.[4][5] This inhibition is central to its observed effects on various cellular processes, most notably in platelets and immune cells.

Quantitative Data Summary

The following tables summarize the key quantitative data reported for OXSI-2's activity.

Table 1: Inhibitory Potency of OXSI-2

Parameter	Value	Cell Type/System	Reference
IC50 (Syk kinase)	14 nM	In vitro kinase assay	[4][5]
EC50 (FcεRI-mediated degranulation)	313 nM	Rat RBL-2H3 basophil cells	[3]

Table 2: Effective Concentrations of OXSI-2 in Cellular Assays

Effect	Concentration	Cell Type	Reference
Complete inhibition of convulxin-induced platelet aggregation and shape change	2 µM	Human platelets	[1][2]
Complete blockade of GPVI-mediated dense granule release	2 µM	Human platelets	[2]
No effect on convulxin-induced platelet functional responses	100 nM	Human platelets	[2]
Inhibition of inflammasome assembly, caspase-1 activation, IL-1β processing and release	2 µM	J774A.1 mouse macrophage cells	[2]
Inhibition of mitochondrial ROS generation and pyroptotic cell death	2 µM	J774A.1 mouse macrophage cells	[4]

Signaling Pathways Modulated by OXSI-2

OXSI-2 exerts its effects by intervening in critical signaling cascades downstream of Syk. The two most well-characterized pathways are the GPVI signaling cascade in platelets and the NLRP3 inflammasome pathway in macrophages.

Glycoprotein VI (GPVI) Signaling in Platelets

In platelets, the collagen receptor GPVI is a key initiator of aggregation and thrombus formation. Upon collagen binding, GPVI signaling is critically dependent on Syk. OXSI-2's inhibition of Syk disrupts this pathway, leading to a potent anti-platelet effect.[1]

Signaling Pathway Diagram: GPVI Signaling Inhibition by OXSI-2

Caption: Inhibition of the GPVI signaling cascade in platelets by OXSI-2.

NLRP3 Inflammasome Signaling in Macrophages

OXSI-2 has been shown to block the activation of the NLRP3 inflammasome in response to stimuli like nigericin.[4][6] This multiprotein complex is a key component of the innate immune system, and its dysregulation is implicated in numerous inflammatory diseases. Syk has been identified as a regulator of inflammasome signaling, and its inhibition by OXSI-2 prevents the downstream consequences of inflammasome activation.

Signaling Pathway Diagram: NLRP3 Inflammasome Inhibition by OXSI-2

Caption: OXSI-2 mediated inhibition of the NLRP3 inflammasome pathway.

Non-Selective Effects of OXSI-2

While a potent Syk inhibitor, studies in human platelets have revealed that OXSI-2 is not entirely selective and exhibits some off-target effects.[1] These non-selective activities are important considerations for its use as a research tool and for any potential therapeutic development.

• Marginal Inhibition of ERK Phosphorylation: Downstream of protease-activated receptors (PARs), OXSI-2 only marginally inhibits the phosphorylation of Extracellular signal-regulated kinase (ERK), whereas other Syk and Src family kinase inhibitors cause a dramatic blockade.[1]

• Potentiation of Thromboxane Generation: In contrast to other Syk inhibitors like piceatannol and the Src family kinase inhibitor PP2, OXSI-2 potentiates PAR-mediated thromboxane A2 (TXA2) generation.[1] The mechanism for this potentiation is not fully understood but is not believed to be mediated through Protein Kinase C (PKC) inhibition.[1]

• No Inhibition of Upstream Src Family Kinases: In the context of GPVI signaling in platelets, OXSI-2 does not appear to inhibit the upstream Src family kinase (SFK), Lyn, as it does not block Lyn-mediated phosphorylation of Syk at tyrosine 352.[1] However, its effects on other SFKs cannot be entirely ruled out.[1]

These findings suggest that OXSI-2 may interact with other currently unknown cellular targets, and therefore, it should be used with caution as a highly selective Syk inhibitor in platelets.[1]

Experimental Protocols

Detailed methodologies for key experiments are crucial for the replication and extension of these findings.

Experimental Workflow: Platelet Aggregation and Signaling Analysis

Caption: General experimental workflow for studying the effects of OXSI-2 on platelet function.

1. Platelet Aggregation Assay

• Objective: To measure the effect of OXSI-2 on agonist-induced platelet aggregation.

• Methodology:

  • Prepare washed human platelets and resuspend in Tyrode's buffer to a concentration of 3 x 10⁸ platelets/mL.

  • Pre-incubate the platelet suspension with various concentrations of OXSI-2 (e.g., 100 nM, 1 µM, 2 µM) or vehicle control (DMSO) for a specified time at 37°C.

  • Initiate aggregation by adding an agonist, such as convulxin (to stimulate GPVI).

  • Monitor platelet aggregation using a light transmission aggregometer. A decrease in light absorbance indicates platelet aggregation.

2. Western Blotting for Protein Phosphorylation

• Objective: To determine the effect of OXSI-2 on the phosphorylation status of key signaling proteins downstream of Syk.

• Methodology:

  • Prepare and treat washed platelets with OXSI-2 as described for the aggregation assay.

  • Stimulate the platelets with an appropriate agonist.

  • Lyse the platelets at various time points post-stimulation using a lysis buffer containing protease and phosphatase inhibitors.

  • Separate the protein lysates by SDS-PAGE and transfer to a nitrocellulose or PVDF membrane.

  • Probe the membrane with primary antibodies specific for the phosphorylated forms of target proteins (e.g., phospho-Syk, phospho-LAT, phospho-PLCγ2) and total protein as a loading control.

  • Incubate with a corresponding secondary antibody conjugated to a detectable marker (e.g., HRP) and visualize the protein bands.

3. Inflammasome Activation Assay in J774A.1 Macrophages

• Objective: To assess the inhibitory effect of OXSI-2 on NLRP3 inflammasome activation.

• Methodology:

  • Culture J774A.1 macrophage-like cells in appropriate media.

  • Prime the cells with lipopolysaccharide (LPS) to upregulate the expression of pro-IL-1β.

  • Pre-treat the primed cells with OXSI-2 (e.g., 2 µM) or vehicle control.

  • Induce inflammasome activation with nigericin.

  • Collect the cell culture supernatant and cell lysates.

  • Measure the concentration of secreted IL-1β in the supernatant using an ELISA kit.

  • Analyze the cell lysates by Western blotting for the presence of cleaved caspase-1 and mature IL-1β.

Conclusion

OXSI-2 is a potent inhibitor of Spleen tyrosine kinase, effectively blocking downstream signaling in platelets and macrophages. Its ability to inhibit GPVI-mediated platelet aggregation and NLRP3 inflammasome activation highlights its potential as a pharmacological tool and a lead compound for the development of therapeutics for a range of inflammatory and thrombotic disorders. However, the documented non-selective effects of OXSI-2, particularly in platelets, necessitate careful interpretation of experimental results and suggest that further optimization may be required to enhance its selectivity for Syk. This guide provides a foundational understanding of OXSI-2's mechanism of action to aid researchers in their ongoing investigations.

References

• 1. Evaluation of [3-(1-Methyl-1H–indol –3-yl-methylene)-2–oxo-2, 3–dihydro-1H- indole–5-sulfonamide] (OXSI-2), as a Syk selective inhibitor in platelets - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The oxindole Syk inhibitor OXSI-2 blocks nigericin-induced inflammasome signaling and pyroptosis independent of potassium efflux - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Platelet function is inhibited by non-selective non-steroidal anti-inflammatory drugs but not by cyclo-oxygenase-2-selective inhibitors in patients with rheumatoid arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. rndsystems.com [rndsystems.com]
• 5. researchgate.net [researchgate.net]
• 6. OXSI 2 | CAS 622387-85-3 | OXSI2 | Tocris Bioscience [tocris.com]

The Genesis and Profile of OXSI-2: An In-depth Technical Guide to a Potent Syk Inhibitor

For Immediate Release

This technical guide provides a comprehensive overview of the discovery, mechanism of action, and key experimental data related to the oxindole-based Spleen Tyrosine Kinase (Syk) inhibitor, OXSI-2. This document is intended for researchers, scientists, and drug development professionals interested in the landscape of Syk inhibition and its therapeutic potential.

Introduction: The Significance of Spleen Tyrosine Kinase (Syk)

Spleen Tyrosine Kinase (Syk) is a 72 kDa non-receptor tyrosine kinase that plays a pivotal role in the signaling pathways of various immune cells. It is critically involved in coupling activated immunoreceptors to downstream signaling events that mediate cellular responses such as proliferation, differentiation, and phagocytosis. In B cells, Syk is essential for intracellular signal transduction following antigen receptor engagement. Its involvement extends to mast cell degranulation, neutrophil and macrophage phagocytosis, and platelet activation. Given its central role in these processes, Syk has emerged as a significant therapeutic target for a range of allergic and autoimmune diseases, as well as certain hematological malignancies.

Discovery and History of OXSI-2

OXSI-2, chemically identified as 3-[(1-methyl-1H-indol-3-yl)methylene]-2-oxo-2,3-dihydro-1H-indole-5-sulfonamide, emerged from a 2003 study by Lai et al. which detailed the discovery of a series of potent oxindole-based inhibitors of Syk. In this seminal paper, a compound referred to as "sulfonamide 31," which corresponds to the structure of OXSI-2, was identified as a highly potent inhibitor of the phosphorylation of biotinylated Syk substrates. Subsequent studies and commercial availability solidified its designation as OXSI-2. While initially showing great promise as a selective Syk inhibitor, later research has also investigated its effects on other cellular processes and explored its selectivity profile, noting some potential for non-specific effects in certain contexts, such as in platelets.

Mechanism of Action

OXSI-2 functions as an ATP-competitive inhibitor of Spleen Tyrosine Kinase. By binding to the ATP-binding pocket of the Syk kinase domain, OXSI-2 prevents the phosphorylation of Syk's downstream substrates. This blockade of signal transduction effectively abrogates the cellular responses mediated by Syk activation. For instance, in B-cell receptor (BCR) signaling, Syk is recruited to the phosphorylated immunoreceptor tyrosine-based activation motifs (ITAMs) of the receptor complex. OXSI-2's inhibition of Syk's catalytic activity prevents the subsequent phosphorylation cascade that leads to calcium mobilization and the activation of transcription factors, thereby dampening the B-cell response.

Quantitative Data on Biological Activity

The biological activity of OXSI-2 has been characterized through various in vitro and cell-based assays. The following tables summarize the key quantitative data available for OXSI-2.

Parameter	Value	Assay Type	Cell Line/System	Reference
IC₅₀	5 nM	In vitro Syk Kinase Assay	Purified Syk Enzyme	(Lai et al., 2003)
IC₅₀	14 nM	In vitro Syk Kinase Assay	Purified Syk Enzyme	(Commercial Datasheet)
EC₅₀	1400 nM	IgE/FcεRI-triggered Basophil Degranulation	Basophil Cell Line	(Lai et al., 2003)
EC₅₀	313 nM	FcεRI-mediated Degranulation	RBL-2H3 (Rat Basophilic Leukemia)	(Commercial Datasheet)

IC₅₀ (Half-maximal inhibitory concentration) refers to the concentration of an inhibitor required to reduce the activity of an enzyme by 50%. EC₅₀ (Half-maximal effective concentration) refers to the concentration of a drug that gives a half-maximal response.

Parameter	Concentration	Effect	Assay Type	Reference
Inhibition of Platelet Aggregation	2 µM	Complete inhibition	Convulxin-induced platelet aggregation	(Shankar et al., 2008)
Inhibition of Inflammasome Assembly	Not specified	Potent inhibition	Nigericin-induced NLRP3 inflammasome assembly	(Yaron et al., 2016)
Inhibition of Caspase-1 Activation	Not specified	Potent inhibition	Nigericin-induced Caspase-1 activation	(Yaron et al., 2016)

Key Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are representative protocols for assays used to characterize Syk inhibitors like OXSI-2.

In Vitro Syk Kinase Inhibition Assay (TR-FRET Protocol)

This protocol is a representative example of a modern, high-throughput method for determining the IC₅₀ of a Syk inhibitor.

Objective: To measure the in vitro potency of a test compound (e.g., OXSI-2) in inhibiting the phosphorylation of a peptide substrate by recombinant Syk kinase.

Materials:

• Recombinant human Syk enzyme

• Biotinylated peptide substrate (e.g., Biotin-poly-GT)

• ATP (Adenosine triphosphate)

• Kinase reaction buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20)

• Europium-labeled anti-phosphotyrosine antibody (Donor fluorophore)

• Streptavidin-conjugated acceptor fluorophore (e.g., XL665)

• HTRF (Homogeneous Time-Resolved Fluorescence) detection buffer

• Test compound (OXSI-2) serially diluted in DMSO

• 384-well microplates

• HTRF-compatible microplate reader

Procedure:

• Compound Preparation: Prepare a serial dilution of OXSI-2 in DMSO. Further dilute in kinase reaction buffer to the desired final concentrations.

• Kinase Reaction:

  • Add 2 µL of the diluted OXSI-2 solution to the wells of a 384-well plate.

  • Add 4 µL of a solution containing the Syk enzyme and the biotinylated peptide substrate in kinase reaction buffer.

  • Incubate for 15 minutes at room temperature to allow the inhibitor to bind to the enzyme.

  • Initiate the kinase reaction by adding 4 µL of ATP solution in kinase reaction buffer.

  • Incubate for 60 minutes at room temperature.

• Detection:

  • Stop the kinase reaction by adding 10 µL of HTRF detection buffer containing the Europium-labeled anti-phosphotyrosine antibody and the streptavidin-conjugated acceptor fluorophore.

  • Incubate for 60 minutes at room temperature to allow for the binding of the detection reagents.

• Data Acquisition:

  • Read the plate on an HTRF-compatible microplate reader, measuring the fluorescence emission at 620 nm (Europium) and 665 nm (acceptor).

  • The HTRF ratio (665 nm / 620 nm) is calculated and is proportional to the amount of phosphorylated substrate.

• Data Analysis:

  • Plot the HTRF ratio against the logarithm of the inhibitor concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Convulxin-Induced Platelet Aggregation Assay

Objective: To assess the effect of OXSI-2 on platelet aggregation induced by the Syk-dependent agonist, convulxin.

Materials:

• Freshly drawn human blood anticoagulated with acid-citrate-dextrose (ACD)

• Platelet-rich plasma (PRP) and platelet-poor plasma (PPP)

• Washed platelets

• Tyrode's buffer

• Convulxin (a snake venom C-type lectin that activates the GPVI receptor)

• OXSI-2 dissolved in DMSO

• Platelet aggregometer

Procedure:

• Platelet Preparation:

  • Prepare PRP by centrifuging whole blood at 200 x g for 15 minutes at room temperature.

  • Prepare PPP by centrifuging the remaining blood at 1500 x g for 15 minutes.

  • Prepare washed platelets by centrifuging PRP in the presence of apyrase and prostacyclin I₂, followed by resuspension in Tyrode's buffer. Adjust the platelet count to approximately 2.5 x 10⁸ platelets/mL.

• Aggregation Assay:

  • Pre-warm the washed platelet suspension to 37°C in the aggregometer cuvettes with constant stirring.

  • Add a specific concentration of OXSI-2 (e.g., 2 µM) or vehicle (DMSO) to the platelet suspension and incubate for 5-10 minutes.

  • Calibrate the aggregometer with washed platelets (0% aggregation) and Tyrode's buffer (100% aggregation).

  • Initiate platelet aggregation by adding a sub-maximal concentration of convulxin.

  • Record the change in light transmission for 5-10 minutes.

• Data Analysis:

  • The extent of platelet aggregation is measured as the maximum percentage change in light transmission.

  • Compare the aggregation in the presence of OXSI-2 to the vehicle control to determine the percentage inhibition.

Signaling Pathways and Visualizations

The following diagrams, generated using the DOT language for Graphviz, illustrate key pathways and workflows related to OXSI-2 and Syk.

Caption: Simplified B-Cell Receptor (BCR) signaling pathway showing the central role of Syk and the point of inhibition by OXSI-2.

Caption: Experimental workflow for a TR-FRET based in vitro Syk kinase inhibition assay.

Conclusion

OXSI-2 stands as a significant tool compound in the study of Spleen Tyrosine Kinase. Its high potency, demonstrated in both biochemical and cellular assays, has facilitated a deeper understanding of Syk's role in various physiological and pathological processes. While questions regarding its absolute selectivity remain, its utility in preclinical research is undisputed. The data and protocols presented in this guide offer a comprehensive resource for scientists working with OXSI-2 and for those engaged in the broader field of kinase inhibitor discovery.

Disclaimer: This document is intended for research and informational purposes only. The experimental protocols are provided as representative examples and may require optimization for specific laboratory conditions.

An In-Depth Technical Guide to OXSI-2: Structure, Properties, and Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

OXSI-2 is a potent, cell-permeable small molecule inhibitor of Spleen Tyrosine Kinase (Syk). Its oxindole core structure has made it a valuable tool in immunological research, particularly in the study of inflammatory pathways. OXSI-2 has been demonstrated to effectively block the activation of the NLRP3 inflammasome, a key multiprotein complex involved in the innate immune response. This guide provides a comprehensive overview of the chemical structure, physicochemical properties, and biological activities of OXSI-2, with a focus on its mechanism of action in inhibiting Syk-mediated signaling cascades. Detailed experimental protocols and quantitative data are presented to facilitate its application in research and drug development.

Chemical Structure and Physicochemical Properties

OXSI-2, chemically known as 2,3-dihydro-3-[(1-methyl-1H-indol-3-yl)methylene]-2-oxo-1H-indole-5-sulfonamide, is an oxindole-based compound.[1] Its structure is characterized by an oxindole scaffold, a common feature in many kinase inhibitors.

Table 1: Physicochemical Properties of OXSI-2

Property	Value	Reference(s)
Molecular Formula	C₁₈H₁₅N₃O₃S	[2]
Molecular Weight	353.40 g/mol	[3]
CAS Number	622387-85-3	[3]
Appearance	Light yellow to brown solid	[4]
Solubility	Soluble in DMSO	[4]
SMILES	O=S(C1=CC2=C(NC(/C2=C/C3=CN(C)C4=C3C=CC=C4)=O)C=C1)(N)=O	[4]
InChIKey	MLKHXLFEYOOYEY-NVNXTCNLSA-N	[2]

Biological Activity and Mechanism of Action

OXSI-2 is a potent inhibitor of Syk kinase, with a reported IC₅₀ value of 14 nM and an EC₅₀ of 313 nM in cell-based assays.[5] Syk is a non-receptor tyrosine kinase that plays a critical role in the signaling pathways of various immune receptors.

Inhibition of the NLRP3 Inflammasome Pathway

The primary and most studied biological effect of OXSI-2 is its ability to block the activation of the NLRP3 inflammasome.[1][3] The NLRP3 inflammasome is a key component of the innate immune system that, upon activation by various stimuli, triggers the maturation and release of pro-inflammatory cytokines IL-1β and IL-18, and induces a form of inflammatory cell death known as pyroptosis.[1][6]

OXSI-2 exerts its inhibitory effect by targeting Syk, which has been identified as a crucial upstream regulator of NLRP3 inflammasome activation.[7][8] The signaling cascade leading to NLRP3 activation is complex, but it is established that Syk's kinase activity is essential for the assembly of the inflammasome complex.[8]

The proposed mechanism involves the phosphorylation of the adaptor protein ASC (Apoptosis-associated speck-like protein containing a CARD) by Syk.[8] This phosphorylation event is a critical step for the oligomerization of ASC into a large protein complex known as the "ASC speck," which serves as a platform for the recruitment and activation of pro-caspase-1.[4][8] By inhibiting Syk, OXSI-2 prevents the phosphorylation of ASC, thereby blocking ASC oligomerization and the subsequent activation of caspase-1.[1][8]

OXSI-2 inhibits Syk-mediated phosphorylation of ASC.

Downstream Consequences of Syk Inhibition

The inhibition of Syk by OXSI-2 leads to the suppression of several key downstream events in the inflammasome cascade:

• Inhibition of Caspase-1 Activation: By preventing the formation of the ASC speck, OXSI-2 blocks the autocatalytic activation of pro-caspase-1 into its active form.[1]

• Reduced IL-1β Processing and Release: Active caspase-1 is responsible for cleaving pro-IL-1β into its mature, secreted form. Consequently, OXSI-2 treatment leads to a significant reduction in the release of IL-1β.[1]

• Suppression of Mitochondrial ROS Generation: OXSI-2 has been shown to potently suppress the generation of mitochondrial reactive oxygen species (mROS), which acts as an upstream signal for Syk activation in this pathway.[1]

• Inhibition of Pyroptosis: Pyroptosis, a pro-inflammatory form of programmed cell death, is a hallmark of inflammasome activation. OXSI-2 effectively blocks pyroptotic cell death.[1]

Table 2: Biological Activity of OXSI-2

Parameter	Value	Cell Line/System	Reference(s)
Syk IC₅₀	14 nM	in vitro kinase assay	[5]
EC₅₀	313 nM	Cell-based assay	[5]
Inhibition of IL-1β release	Significant inhibition at 2µM	J774A.1 macrophages	[1]
Inhibition of Caspase-1 activation	Potent inhibition at 2µM	J774A.1 macrophages	[1]
Inhibition of Pyroptosis	Significant inhibition at 2µM	J774A.1 macrophages	[1]

Experimental Protocols

The following are detailed methodologies for key experiments to assess the activity of OXSI-2.

In Vitro Syk Kinase Inhibition Assay

This assay measures the direct inhibitory effect of OXSI-2 on the enzymatic activity of recombinant Syk kinase.

Materials:

• Recombinant human Syk kinase

• Kinase buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA, 50 µM DTT)

• ATP

• Syk substrate (e.g., Poly(Glu,Tyr) 4:1)

• OXSI-2

• ADP-Glo™ Kinase Assay kit (Promega) or similar detection system

• 384-well plates

Procedure:

• Prepare serial dilutions of OXSI-2 in kinase buffer.

• In a 384-well plate, add 1 µL of the OXSI-2 dilutions or DMSO (vehicle control).

• Add 2 µL of diluted Syk enzyme to each well.

• Add 2 µL of a mixture of the Syk substrate and ATP to initiate the reaction. The final concentrations should be optimized, for example, 25 µM ATP and 0.2 mg/mL substrate.

• Incubate the plate at 30°C for 60 minutes.

• Stop the kinase reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase Assay kit according to the manufacturer's instructions.

• Calculate the percent inhibition for each OXSI-2 concentration and determine the IC₅₀ value by fitting the data to a dose-response curve.

Workflow for the in vitro Syk kinase inhibition assay.

Cellular Assay for NLRP3 Inflammasome Activation

This protocol describes how to assess the inhibitory effect of OXSI-2 on NLRP3 inflammasome activation in macrophages.

Cell Line:

• J774A.1 murine macrophages or THP-1 human monocytes (differentiated into macrophages with PMA).

Materials:

• Lipopolysaccharide (LPS)

• Nigericin or ATP

• OXSI-2

• Complete cell culture medium

• ELISA kit for IL-1β

• Reagents for Western blotting (antibodies against caspase-1 p20)

• LDH cytotoxicity assay kit

Procedure:

• Cell Seeding: Seed macrophages in a 24-well plate at a density of 5 x 10⁵ cells/well and allow them to adhere overnight.

• Priming: Prime the cells with LPS (e.g., 1 µg/mL for J774A.1 or 100 ng/mL for THP-1) for 3-4 hours in complete medium.

• Inhibitor Treatment: Pre-treat the cells with various concentrations of OXSI-2 or DMSO for 30-60 minutes.

• NLRP3 Activation: Stimulate the cells with a NLRP3 activator, such as nigericin (e.g., 10 µM) or ATP (e.g., 5 mM), for 30-60 minutes.

• Sample Collection:

  • Supernatant: Carefully collect the cell culture supernatant for IL-1β ELISA and LDH assay.

  • Cell Lysate: Lyse the remaining cells in RIPA buffer for Western blot analysis of caspase-1 cleavage.

• Analysis:

  • IL-1β ELISA: Quantify the concentration of mature IL-1β in the supernatant using a commercial ELISA kit according to the manufacturer's protocol.

  • Western Blot for Caspase-1: Perform SDS-PAGE and Western blotting on the cell lysates to detect the cleaved (active) p20 subunit of caspase-1.

  • LDH Assay for Pyroptosis: Measure the release of lactate dehydrogenase (LDH) into the supernatant as an indicator of pyroptosis using a commercial LDH cytotoxicity assay kit.

Workflow for the cellular NLRP3 inflammasome assay.

Measurement of Mitochondrial ROS

This protocol uses the fluorescent probe MitoSOX™ Red to specifically detect mitochondrial superoxide in live cells.

Materials:

• MitoSOX™ Red Mitochondrial Superoxide Indicator (Thermo Fisher Scientific)

• Live-cell imaging medium

• Fluorescence microscope or plate reader

Procedure:

• Seed and treat cells with LPS and OXSI-2 as described in the cellular inflammasome assay protocol.

• During the last 15-30 minutes of the inhibitor treatment, load the cells with MitoSOX™ Red (e.g., 5 µM) in live-cell imaging medium.

• Wash the cells twice with warm PBS.

• Add fresh live-cell imaging medium and stimulate with the NLRP3 activator.

• Immediately acquire fluorescence images using a microscope with appropriate filters (e.g., excitation/emission ~510/580 nm) or measure the fluorescence intensity using a plate reader.

• Quantify the fluorescence intensity to determine the levels of mitochondrial ROS.

Synthesis

The synthesis of OXSI-2 can be achieved through a condensation reaction between 1-methyl-1H-indole-3-carbaldehyde and 2-oxo-2,3-dihydro-1H-indole-5-sulfonamide.

General synthesis scheme for OXSI-2.

A detailed synthetic procedure would involve dissolving the starting materials in a suitable solvent, such as ethanol or acetic acid, in the presence of a base catalyst like piperidine or pyrrolidine, and heating the mixture to reflux. The product can then be isolated by filtration and purified by recrystallization.

Conclusion

OXSI-2 is a valuable research tool for investigating the role of Syk kinase in inflammatory processes, particularly those mediated by the NLRP3 inflammasome. Its well-defined chemical structure, potent biological activity, and cell permeability make it an ideal probe for cellular and in vivo studies. The detailed protocols and data presented in this guide are intended to support researchers in the effective application of OXSI-2 to advance our understanding of innate immunity and to explore its potential as a therapeutic agent for inflammatory diseases.

References

• 1. The oxindole Syk inhibitor OXSI-2 blocks nigericin-induced inflammasome signaling and pyroptosis independent of potassium efflux - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. labs.engineering.asu.edu [labs.engineering.asu.edu]
• 3. researchgate.net [researchgate.net]
• 4. Detection of ASC Oligomerization by Western Blotting - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Shift in Thinking: Cellular Thermal Shift Assay-Enabled Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. asu.elsevierpure.com [asu.elsevierpure.com]
• 7. researchgate.net [researchgate.net]
• 8. Syk is involved in NLRP3 inflammasome-mediated caspase-1 activation through adaptor ASC phosphorylation and enhanced oligomerization - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to OXSI-2: A Potent Inhibitor of Syk Kinase and the NLRP3 Inflammasome

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core molecular and functional characteristics of OXSI-2, a potent, cell-permeable small molecule inhibitor. It is designed to furnish researchers and drug development professionals with the essential data and methodologies for investigating its therapeutic potential. This document details the physicochemical properties of OXSI-2, its mechanism of action through the inhibition of Spleen tyrosine kinase (Syk) and the NOD-like receptor protein 3 (NLRP3) inflammasome, and provides detailed experimental protocols for its study.

Core Molecular and Physicochemical Data

OXSI-2, also known by its chemical name 2,3-Dihydro-3-[(1-methyl-1H-indol-3-yl)methylene]-2-oxo-1H-indole-5-sulfonamide, is a well-characterized inhibitor of Syk kinase.[1] Its key quantitative properties are summarized in the table below for ease of reference and comparison.

Property	Value	Source
Molecular Formula	C₁₈H₁₅N₃O₃S	[2][3][4]
Molecular Weight	353.4 g/mol	[2][4]
CAS Number	622387-85-3	[3]
IC₅₀ for Syk Kinase	14 nM	[1][3]
EC₅₀ in cell-based assays	313 nM
Solubility	Soluble to 100 mM in DMSO	[3]
Purity	≥98%	[3]
Storage Conditions	Store at -20°C	[3]

Mechanism of Action: Signaling Pathway Inhibition

OXSI-2 exerts its biological effects primarily through the inhibition of two critical signaling pathways involved in inflammation and immunity: the Syk kinase pathway and the NLRP3 inflammasome pathway.

Syk Kinase Signaling Pathway in Platelets

In platelets, Syk is a crucial mediator of signal transduction downstream of immunoreceptor tyrosine-based activation motifs (ITAMs), such as those associated with the GPVI collagen receptor.[5][6][7] Activation of this pathway is essential for platelet aggregation and thrombus formation. OXSI-2 has been shown to completely inhibit convulxin-induced platelet aggregation and shape change at a concentration of 2 μM. The signaling cascade is depicted below.

Syk Kinase Signaling Pathway in Platelets.

NLRP3 Inflammasome Signaling Pathway

The NLRP3 inflammasome is a multiprotein complex in the cytoplasm of immune cells, such as macrophages, that plays a pivotal role in the innate immune response by activating caspase-1 and inducing the processing and release of pro-inflammatory cytokines IL-1β and IL-18.[2][3] OXSI-2 has been demonstrated to inhibit the assembly of the NLRP3 inflammasome, thereby blocking downstream inflammatory events, including caspase-1 activation, IL-1β processing and release, mitochondrial ROS generation, and pyroptotic cell death.[1][8][9]

NLRP3 Inflammasome Activation Pathway.

Experimental Protocols

The following are detailed methodologies for key experiments involving OXSI-2, synthesized from published research.

Protocol 1: Inhibition of Platelet Aggregation

This protocol is adapted from studies evaluating the effect of OXSI-2 on agonist-induced platelet aggregation.[5]

1. Preparation of Washed Platelets: a. Collect human blood into tubes containing 3.8% (w/v) trisodium citrate. b. Centrifuge the blood at 200 x g for 20 minutes at room temperature to obtain platelet-rich plasma (PRP). c. Treat the PRP with 1 µM prostacyclin (PGI₂) and 0.2 U/mL apyrase to prevent platelet activation during subsequent steps. d. Centrifuge the PRP at 1000 x g for 10 minutes to pellet the platelets. e. Resuspend the platelet pellet gently in a Tyrode's buffer (137 mM NaCl, 2.7 mM KCl, 12 mM NaHCO₃, 0.4 mM NaH₂PO₄, 1 mM MgCl₂, 5.5 mM glucose, pH 7.4). f. Adjust the final platelet concentration to 2.5 x 10⁸ platelets/mL.

2. Platelet Aggregation Assay: a. Pre-warm the washed platelet suspension to 37°C. b. Pre-incubate the platelets with either DMSO (vehicle control) or OXSI-2 (e.g., 2 µM final concentration) for 5 minutes at 37°C in an aggregometer cuvette with stirring (900 rpm). c. Initiate platelet aggregation by adding an agonist, such as convulxin (e.g., 100 ng/mL). d. Record the change in light transmission for at least 3 minutes using a light transmission aggregometer.

Protocol 2: Inhibition of NLRP3 Inflammasome Activation in Macrophages

This protocol is based on studies investigating the inhibitory effect of OXSI-2 on nigericin-induced inflammasome activation in J774A.1 mouse macrophage cells.[3][10]

1. Cell Culture and Priming: a. Culture J774A.1 macrophages in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO₂ incubator. b. Seed the cells in 96-well plates at a density of 1 x 10⁵ cells/well and allow them to adhere overnight. c. Prime the cells by treating them with 1 µg/mL of lipopolysaccharide (LPS) for 4-5 hours.

2. OXSI-2 Treatment and Inflammasome Activation: a. Following the priming step, pre-treat the cells with OXSI-2 (e.g., 2 µM final concentration) or vehicle (DMSO) for 15-30 minutes. b. Induce NLRP3 inflammasome activation by adding nigericin (e.g., 10-20 µM) or ATP (e.g., 5 mM) for 30-60 minutes.

3. Assessment of Inflammasome Activation: a. IL-1β Measurement: Collect the cell culture supernatants and measure the concentration of secreted IL-1β using a commercially available ELISA kit according to the manufacturer's instructions. b. Caspase-1 Activation (Western Blot): i. Collect the cell culture supernatants and lyse the cells in RIPA buffer. ii. Separate proteins from both the supernatant and cell lysates by SDS-PAGE and transfer to a PVDF membrane. iii. Probe the membrane with primary antibodies against the cleaved p20 subunit of caspase-1 and pro-caspase-1. iv. Use appropriate secondary antibodies and a chemiluminescent substrate for detection. c. ASC Speck Formation (Immunofluorescence): i. Grow and treat cells on glass coverslips as described above. ii. Fix the cells with 4% paraformaldehyde, permeabilize with 0.1% Triton X-100, and block with 1% BSA. iii. Incubate with a primary antibody against ASC, followed by a fluorescently labeled secondary antibody. iv. Counterstain the nuclei with DAPI and visualize the formation of ASC specks using a fluorescence microscope.

Protocol 3: Syk Kinase Inhibition Assay (In Vitro)

This protocol provides a general framework for assessing the direct inhibitory activity of OXSI-2 on recombinant Syk kinase.

1. Kinase Reaction Setup: a. Prepare a kinase reaction buffer (e.g., 40 mM Tris pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA, 50 µM DTT). b. In a 96-well plate, add recombinant Syk kinase (e.g., 1 ng/µL) to the kinase buffer. c. Add varying concentrations of OXSI-2 (or DMSO as a control) and incubate for 15 minutes at room temperature to allow for inhibitor binding.

2. Initiation and Measurement of Kinase Activity: a. Initiate the kinase reaction by adding a substrate solution containing a generic tyrosine kinase substrate (e.g., poly(Glu, Tyr) 4:1) and ATP (e.g., 10 µM). b. Incubate the reaction at 27-30°C for a defined period (e.g., 60 minutes). c. Stop the reaction and quantify the amount of phosphorylated substrate. This can be achieved using various methods, such as: i. ADP-Glo™ Kinase Assay: Measures the amount of ADP produced, which is proportional to kinase activity. ii. ELISA-based assays: Use a phosphorylation-specific antibody to detect the phosphorylated substrate. iii. Radiometric assays: Use [γ-³²P]ATP and measure the incorporation of the radioactive phosphate into the substrate.

3. Data Analysis: a. Calculate the percentage of kinase inhibition for each concentration of OXSI-2 relative to the DMSO control. b. Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

References

• 1. A comprehensive guide for studying inflammasome activation and cell death - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Evaluation of [3-(1-methyl-1H-indol-3-yl-methylene)-2-oxo-2, 3-dihydro-1H-indole-5-sulfonamide] (OXSI-2), as a Syk-selective inhibitor in platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. labs.engineering.asu.edu [labs.engineering.asu.edu]
• 4. researchgate.net [researchgate.net]
• 5. Evaluation of [3-(1-Methyl-1H–indol –3-yl-methylene)-2–oxo-2, 3–dihydro-1H- indole–5-sulfonamide] (OXSI-2), as a Syk selective inhibitor in platelets - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Distinct Pathways Regulate Syk Protein Activation Downstream of Immune Tyrosine Activation Motif (ITAM) and hemITAM Receptors in Platelets - PMC [pmc.ncbi.nlm.nih.gov]
• 7. asu.elsevierpure.com [asu.elsevierpure.com]
• 8. ncbi.nlm.nih.gov [ncbi.nlm.nih.gov]
• 9. The oxindole Syk inhibitor OXSI-2 blocks nigericin-induced inflammasome signaling and pyroptosis independent of potassium efflux - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Cellular Models and Assays to Study NLRP3 Inflammasome Biology - PMC [pmc.ncbi.nlm.nih.gov]

OXSI-2 CAS number and supplier information

An In-depth Examination of a Potent Spleen Tyrosine Kinase (Syk) Inhibitor for Drug Development and Inflammatory Pathway Research

Abstract

OXSI-2 is a potent and cell-permeable small molecule inhibitor of spleen tyrosine kinase (Syk), a critical mediator of signal transduction in various immune and inflammatory pathways. This technical guide provides a comprehensive overview of OXSI-2, including its chemical properties, supplier information, mechanism of action, and detailed experimental protocols for its application in biomedical research. The information is tailored for researchers, scientists, and professionals in drug development investigating inflammatory diseases, autoimmune disorders, and certain cancers where Syk signaling plays a pivotal role.

Chemical and Physical Properties

OXSI-2, with the chemical name 3-[(1-methylindol-3-yl)methylidene]-2-oxo-1H-indole-5-sulfonamide, is a well-characterized oxindole compound.[1] Its key properties are summarized in the table below.

Property	Value	Reference
CAS Number	622387-85-3	[2][3][4]
Molecular Formula	C₁₈H₁₅N₃O₃S	[2]
Molecular Weight	353.39 g/mol	[2]
Purity	≥98% (HPLC)	[3]
Solubility	Soluble to 100 mM in DMSO	[2]
Storage	Store at -20°C	[2][3]

Supplier Information

OXSI-2 is commercially available from several reputable suppliers of research chemicals and reagents. Researchers can acquire this compound from the following vendors:

• R&D Systems [2]

• Tocris Bioscience [3]

• Chemsrc [4]

• Cayman Chemical [5]

• MedChemExpress

Mechanism of Action and Biological Activity

OXSI-2 is a highly potent inhibitor of Spleen Tyrosine Kinase (Syk), a non-receptor tyrosine kinase that plays a crucial role in the signaling pathways of various immune receptors.[2][3] Syk is activated downstream of B-cell receptors, Fc receptors, and integrins, leading to the activation of multiple downstream signaling cascades involved in inflammation, cell proliferation, and phagocytosis.

The primary mechanism of action of OXSI-2 involves the inhibition of the NLRP3 inflammasome assembly.[1][2] The NLRP3 inflammasome is a multi-protein complex that, upon activation by various stimuli, triggers the activation of caspase-1. Activated caspase-1 then processes pro-inflammatory cytokines such as interleukin-1β (IL-1β) and interleukin-18 (IL-18) into their mature, active forms.[6] OXSI-2 has been shown to effectively block this entire cascade.[1][2][6]

Key Biological Activities:

• Syk Kinase Inhibition: OXSI-2 exhibits a potent inhibitory effect on Syk kinase with an IC₅₀ of 14 nM.[1][2]

• NLRP3 Inflammasome Inhibition: It inhibits the assembly of the NLRP3 inflammasome induced by stimuli like Nigericin.[2][3]

• Inhibition of Downstream Events: Consequently, OXSI-2 inhibits caspase-1 activation, IL-1β processing and release, mitochondrial ROS generation, and pyroptotic cell death in immune cells like macrophages.[1][2][6]

• Platelet Aggregation Inhibition: At a concentration of 2 µM, OXSI-2 completely inhibits convulxin-induced platelet aggregation and shape change.[7]

Quantitative Data Summary

Parameter	Value	Cell Type/Assay Condition	Reference
IC₅₀ (Syk Kinase)	14 nM	In vitro kinase assay	[1][2]
EC₅₀ (FcεRI-mediated degranulation)	313 nM	RBL-2H3 basophil cells	[1]

Signaling Pathway

The following diagram illustrates the central role of Syk in the NLRP3 inflammasome signaling pathway and the point of intervention for OXSI-2.

Caption: OXSI-2 inhibits Syk, preventing NLRP3 inflammasome assembly and downstream inflammatory events.

Experimental Protocols

This section provides detailed methodologies for key experiments involving OXSI-2.

Cell Culture and Treatment

• Cell Line: J774A.1 mouse macrophage cells are a suitable model for studying inflammasome activation.

• Culture Conditions: Culture cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO₂.

• Priming: To induce the expression of pro-IL-1β, prime the cells with 1 µg/mL lipopolysaccharide (LPS) for 4 hours.[1]

• OXSI-2 Treatment: Prepare a stock solution of OXSI-2 in DMSO. Dilute the stock solution in culture medium to the desired final concentration (e.g., 2 µM). Pre-incubate the primed cells with OXSI-2 for 15-20 minutes before stimulation.[1]

• Stimulation: Induce inflammasome activation by treating the cells with an appropriate stimulus, such as 20 µM Nigericin, for 30-60 minutes.[1]

Western Blotting for Caspase-1 and IL-1β Cleavage

Caption: Standard workflow for Western blot analysis.

• Sample Preparation:

  • Supernatant: Collect the cell culture supernatant and concentrate the proteins using methods like TCA precipitation or centrifugal filters.

  • Cell Lysate: Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the cell lysates using a BCA or Bradford assay.

• SDS-PAGE: Load equal amounts of protein (20-30 µg) onto a 4-20% Tris-glycine polyacrylamide gel and perform electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

• Antibody Incubation:

  • Incubate the membrane with primary antibodies against caspase-1 (to detect the p20 or p10 subunit) and IL-1β (to detect the p17 subunit) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Enzyme-Linked Immunosorbent Assay (ELISA) for IL-1β Secretion

• Sample Collection: Collect the cell culture supernatants after treatment and stimulation.

• ELISA Procedure: Perform the ELISA for mouse IL-1β according to the manufacturer's instructions (e.g., from R&D Systems or eBioscience).

• Data Analysis: Measure the absorbance at the appropriate wavelength using a microplate reader. Calculate the concentration of IL-1β in the samples based on a standard curve.

Caspase-1 Activity Assay (FLICA)

• Cell Preparation: Seed cells in a suitable format for microscopy (e.g., 96-well black-walled plates).

• Treatment: Prime and treat the cells with OXSI-2 and the inflammasome stimulus as described in section 5.1.

• FLICA Staining: During the last hour of stimulation, add a fluorescently labeled caspase-1 inhibitor (e.g., FAM-YVAD-FMK) to the cells according to the manufacturer's protocol. This reagent will covalently bind to active caspase-1.

• Imaging: Wash the cells and visualize the fluorescent signal using a fluorescence microscope or a high-content imaging system. The intensity of the fluorescence is proportional to the amount of active caspase-1.

Platelet Aggregation Assay

• Platelet Preparation: Isolate platelets from whole blood by centrifugation to obtain platelet-rich plasma (PRP).

• Assay Procedure:

  • Adjust the platelet count in the PRP.

  • Pre-incubate the PRP with OXSI-2 (e.g., 2 µM) or vehicle control.

  • Add a platelet agonist, such as convulxin, to induce aggregation.

  • Monitor the change in light transmittance using a platelet aggregometer. A decrease in turbidity indicates platelet aggregation.

Conclusion

OXSI-2 is a valuable research tool for investigating Syk-mediated signaling pathways, particularly in the context of NLRP3 inflammasome activation and inflammatory responses. Its high potency and cell permeability make it suitable for a wide range of in vitro and cell-based assays. The detailed protocols provided in this guide should enable researchers to effectively utilize OXSI-2 in their studies to further elucidate the role of Syk in health and disease and to explore its potential as a therapeutic target.

References

• 1. The oxindole Syk inhibitor OXSI-2 blocks nigericin-induced inflammasome signaling and pyroptosis independent of potassium efflux - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. labs.engineering.asu.edu [labs.engineering.asu.edu]
• 3. A peptide-based biosensor assay to detect intracellular Syk kinase activation and inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. A novel combinatorial technique for simultaneous quantification of oxygen radicals and aggregation reveals unexpected redox patterns in the activation of platelets by different physiopathological stimuli - PMC [pmc.ncbi.nlm.nih.gov]
• 6. cdr.lib.unc.edu [cdr.lib.unc.edu]
• 7. medchemexpress.com [medchemexpress.com]

The Syk Kinase Inhibitor OXSI-2: A Technical Guide to its Solubility and Application in Cellular Assays

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the solubility of the potent Syk kinase inhibitor, OXSI-2. It also offers detailed experimental protocols for its application in cell-based assays and visual representations of the key signaling pathways it modulates. This document is intended to serve as a valuable resource for researchers in pharmacology, immunology, and drug discovery.

Physicochemical Properties and Solubility Profile

OXSI-2 is a potent and selective inhibitor of Spleen Tyrosine Kinase (Syk), a non-receptor tyrosine kinase that plays a crucial role in signal transduction in various hematopoietic cells. Understanding its solubility is critical for the design and execution of in vitro and in vivo experiments.

Chemical Information

Property	Value
Molecular Formula	C₁₈H₁₅N₃O₃S
Molecular Weight	353.39 g/mol
CAS Number	622387-85-3

Solubility Data

The solubility of OXSI-2 has been determined in various common laboratory solvents. The data indicates a strong preference for polar arotic solvents, with limited solubility in aqueous solutions.

Solvent	Molar Solubility	g/L	mg/mL	Notes
DMSO	~100 mM	~35.34	~35.34	Soluble to 100 mM. Another source indicates solubility at 10 mg/mL (28.30 mM), requiring sonication and warming. It is also noted that hygroscopic DMSO can negatively impact solubility, so freshly opened solvent is recommended.[1]
Ethanol	Poor	-	-	Not recommended for preparing stock solutions.
Water	Poor	-	-	Not recommended for preparing stock solutions.
PBS (pH 7.4)	Poor	-	-	Not recommended for preparing stock solutions.

Note: The lack of specific quantitative data for solvents other than DMSO in publicly available resources strongly suggests that OXSI-2 has poor solubility in these media. For cell-based assays, it is standard practice to prepare a concentrated stock solution in DMSO and then dilute it to the final working concentration in the aqueous culture medium.

Biological Activity and Signaling Pathways

OXSI-2 exerts its biological effects primarily through the inhibition of Syk kinase, which is a key mediator in multiple signaling pathways, including the B-cell receptor (BCR) signaling and Fc receptor (FcR) signaling. More recently, OXSI-2 has been shown to inhibit the assembly of the NLRP3 inflammasome.[2]

Syk Kinase Signaling Pathway

Syk is activated downstream of various cell surface receptors and initiates a cascade of phosphorylation events that ultimately lead to cellular responses such as proliferation, differentiation, and inflammation. The following diagram illustrates a simplified representation of the Syk kinase signaling pathway.

Caption: A simplified diagram of the Syk kinase signaling pathway and the inhibitory action of OXSI-2.

NLRP3 Inflammasome Pathway

The NLRP3 inflammasome is a multiprotein complex that, upon activation, triggers the maturation and release of pro-inflammatory cytokines IL-1β and IL-18. OXSI-2 has been shown to inhibit the assembly of the NLRP3 inflammasome, thereby blocking downstream inflammatory responses.[2]

Caption: A diagram illustrating the canonical NLRP3 inflammasome activation pathway and the inhibitory effect of OXSI-2 on its assembly.

Experimental Protocols

The following protocols provide a general framework for the use of OXSI-2 in cell-based assays. It is important to optimize these protocols for specific cell types and experimental conditions.

Preparation of OXSI-2 Stock Solution

Objective: To prepare a concentrated stock solution of OXSI-2 for use in cell culture experiments.

Materials:

• OXSI-2 powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Vortex mixer

• Calibrated pipettes

Procedure:

• Allow the OXSI-2 vial to equilibrate to room temperature before opening.

• Weigh the desired amount of OXSI-2 powder in a sterile microcentrifuge tube.

• Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM or 100 mM).

• Vortex the solution thoroughly until the OXSI-2 is completely dissolved. Gentle warming (e.g., in a 37°C water bath) and sonication may be required to facilitate dissolution.[1]

• Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

• Store the stock solution at -20°C or -80°C for long-term storage.

General Protocol for Cell-Based Assays with OXSI-2

Objective: To assess the effect of OXSI-2 on a specific cellular response.

Materials:

• Adherent or suspension cells of interest

• Complete cell culture medium

• Sterile multi-well plates (e.g., 96-well)

• OXSI-2 stock solution (prepared as in 3.1)

• Vehicle control (DMSO)

• Stimulus or agonist (if required for the assay)

• Assay-specific reagents (e.g., for viability, cytokine measurement, etc.)

• Incubator (37°C, 5% CO₂)

Procedure:

• Cell Seeding:

  • For adherent cells, seed the cells in a multi-well plate at a density that will allow for optimal growth during the experiment. Allow the cells to adhere overnight.

  • For suspension cells, seed the cells in a multi-well plate immediately before the experiment.

• Compound Preparation and Treatment:

  • Prepare serial dilutions of the OXSI-2 stock solution in complete cell culture medium to achieve the desired final concentrations.

  • It is crucial to ensure that the final concentration of DMSO in the culture medium is consistent across all wells (including the vehicle control) and is non-toxic to the cells (typically ≤ 0.5%).

  • Remove the old medium from the wells (for adherent cells) and add the medium containing the different concentrations of OXSI-2 or the vehicle control.

• Incubation:

  • Incubate the cells with OXSI-2 for the desired period, which may range from a few minutes to several hours depending on the specific assay and the biological question being addressed.

  • If a stimulus is required to induce the cellular response being measured, it can be added either simultaneously with OXSI-2 or after a pre-incubation period with the inhibitor.

• Assay Readout:

  • Following the incubation period, perform the specific assay to measure the desired endpoint. This could include:

    • Cell Viability/Cytotoxicity Assays: (e.g., MTT, MTS, or CellTiter-Glo®) to assess the effect of OXSI-2 on cell health.

    • Cytokine Measurement: (e.g., ELISA or Luminex) to quantify the release of inflammatory cytokines.

    • Western Blotting: To analyze the phosphorylation status of target proteins in the signaling pathway.

    • Flow Cytometry: To analyze cell surface markers, intracellular signaling events, or cell death.

    • Reporter Gene Assays: To measure the activity of specific transcription factors.

Experimental Workflow for Assessing OXSI-2 Activity

The following diagram outlines a typical workflow for evaluating the inhibitory activity of OXSI-2 in a cell-based assay.

Caption: A generalized workflow for conducting a cell-based assay to evaluate the efficacy of OXSI-2.

Conclusion

OXSI-2 is a valuable research tool for investigating the roles of Syk kinase and the NLRP3 inflammasome in various biological processes and disease models. This technical guide provides essential information on its solubility and practical guidance for its use in cellular assays. Due to its poor aqueous solubility, proper handling and the use of DMSO for stock solution preparation are critical for obtaining reliable and reproducible experimental results. The provided signaling pathway diagrams and experimental workflow offer a solid foundation for designing and interpreting studies involving this potent inhibitor.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. The oxindole Syk inhibitor OXSI-2 blocks nigericin-induced inflammasome signaling and pyroptosis independent of potassium efflux - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Stability Landscape of OXSI-2: A Technical Guide to Storage and Handling

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

OXSI-2, a potent Syk kinase inhibitor, holds significant promise in various research and therapeutic areas. As with any sophisticated chemical entity, a thorough understanding of its stability and optimal storage conditions is paramount to ensure its integrity, potency, and the reproducibility of experimental results. This technical guide provides a comprehensive overview of the known storage conditions for OXSI-2 and outlines a framework for assessing its stability based on its chemical structure. Due to the limited publicly available stability data specific to OXSI-2, this document leverages established principles of drug stability testing and knowledge of its core chemical moieties—oxindole, sulfonamide, and N-methylindole—to provide a robust set of recommendations and methodologies for researchers and drug development professionals.

Recommended Storage and Handling of OXSI-2

Based on information from commercial suppliers, the following conditions are recommended for the storage of OXSI-2 to maintain its quality and stability. Adherence to these guidelines is critical for preserving the compound's integrity for both short-term and long-term use.

Table 1: Recommended Storage Conditions for OXSI-2 [1][2]

Form	Storage Temperature	Duration	Special Conditions
Solid	-20°C	Refer to manufacturer's expiry date	Protect from light. Store under an inert atmosphere (e.g., nitrogen).[1]
In Solvent	-80°C	Up to 6 months	Protect from light. Store under an inert atmosphere (e.g., nitrogen).[1]
-20°C	Up to 1 month	Protect from light. Store under an inert atmosphere (e.g., nitrogen).[1]

Key Handling Recommendations:

• Hygroscopicity: When preparing solutions in DMSO, it is crucial to use newly opened, anhydrous solvent, as hygroscopic DMSO can significantly impact solubility.[1]

• Light Sensitivity: The recommendation to "protect from light" suggests that OXSI-2 may be susceptible to photodegradation. All handling and storage of the solid compound and its solutions should be performed in amber vials or under low-light conditions.

• Atmosphere: Storage under nitrogen is advised, indicating a potential sensitivity to oxidation.

Anticipated Stability Profile of OXSI-2 Based on Chemical Structure

OXSI-2 is a complex molecule comprised of three key functional groups: an oxindole core, a sulfonamide group, and an N-methylindole moiety. Each of these groups has known stability characteristics that can inform our understanding of how OXSI-2 might behave under various stress conditions.

• Oxindole Core: The oxindole ring system can be susceptible to oxidation, particularly at the 3-position. The exocyclic double bond in OXSI-2's structure may also be a site for oxidative cleavage or other degradation reactions.

• Sulfonamide Group: Sulfonamides are generally stable to hydrolysis under neutral conditions but can be susceptible to degradation under strongly acidic or basic conditions. Photodegradation is also a known liability for some sulfonamide-containing drugs.

• N-Methylindole Moiety: The indole ring is electron-rich and can be prone to oxidation. The N-methyl group generally enhances stability against certain degradation pathways compared to N-H indoles.

Based on this structural analysis, forced degradation studies should prioritize investigating the effects of oxidation, light, and extremes of pH.

Experimental Protocols for Stability Assessment

A comprehensive assessment of OXSI-2's stability requires a systematic approach using forced degradation studies. These studies intentionally expose the compound to harsh conditions to identify potential degradation pathways and to develop a stability-indicating analytical method.

Forced Degradation (Stress Testing) Protocol

The following is a general protocol for conducting forced degradation studies on OXSI-2. The extent of degradation should be targeted at 5-20% to ensure that the primary degradation products are formed without complete decomposition of the parent molecule.

Table 2: Proposed Forced Degradation Conditions for OXSI-2

Stress Condition	Proposed Method
Acid Hydrolysis	0.1 M HCl at 60°C for 24-48 hours.
Base Hydrolysis	0.1 M NaOH at 60°C for 24-48 hours.
Oxidative Degradation	3% H₂O₂ at room temperature for 24 hours.
Thermal Degradation	Solid compound at 105°C for 24 hours.
Photodegradation	Expose a solution of OXSI-2 to UV light (254 nm and 365 nm) and visible light as per ICH Q1B guidelines.

Stability-Indicating Analytical Method

A robust stability-indicating analytical method is essential to separate and quantify OXSI-2 in the presence of its degradation products. A reverse-phase high-performance liquid chromatography (RP-HPLC) method is the standard approach.

Table 3: General Parameters for a Stability-Indicating HPLC Method

Parameter	Recommendation
Column	C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).
Mobile Phase	A gradient of an aqueous buffer (e.g., 0.1% formic acid or ammonium acetate) and an organic solvent (e.g., acetonitrile or methanol).
Flow Rate	1.0 mL/min.
Detection	UV detection at a wavelength where OXSI-2 and its degradation products have significant absorbance (a photodiode array detector is recommended for peak purity analysis).
Column Temperature	30°C.

The method must be validated according to ICH Q2(R1) guidelines for specificity, linearity, range, accuracy, precision, and robustness.

Visualization of Workflows and Pathways

Experimental Workflow for Stability Testing

The following diagram illustrates a logical workflow for conducting a comprehensive stability assessment of OXSI-2.

Workflow for OXSI-2 Stability Assessment.

Hypothetical Degradation Pathway

Based on the chemical moieties present in OXSI-2, a hypothetical degradation pathway under oxidative conditions is proposed below. This serves as an example of the types of degradation products that could be investigated.

Hypothetical Oxidative Degradation of OXSI-2.

Conclusion

While specific stability data for OXSI-2 is not extensively documented in public literature, a proactive and systematic approach based on its chemical structure can ensure its effective use in research and development. By adhering to the recommended storage and handling conditions and by implementing a robust stability testing program as outlined in this guide, scientists and researchers can be confident in the quality and integrity of this promising Syk kinase inhibitor. Further studies are warranted to fully elucidate the degradation pathways and to establish a comprehensive stability profile for OXSI-2.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. dergipark.org.tr [dergipark.org.tr]

OXSI-2: A Cell-Permeable Spleen Tyrosine Kinase (Syk) Inhibitor

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

OXSI-2 is a potent, cell-permeable small molecule inhibitor of Spleen Tyrosine Kinase (Syk), a non-receptor tyrosine kinase crucial in signal transduction for various cellular responses, including proliferation, differentiation, and phagocytosis.[1][2] This technical guide provides a comprehensive overview of OXSI-2, including its mechanism of action, quantitative efficacy data, and detailed experimental considerations. Notably, while OXSI-2 demonstrates potent Syk inhibition, its selectivity profile, particularly in platelets, warrants careful consideration for its application in research and drug development. This document summarizes the current understanding of OXSI-2 and provides a framework for its use in scientific investigation.

Introduction

Spleen Tyrosine Kinase (Syk) is a key mediator of immunoreceptor signaling in hematopoietic cells and is implicated in a range of inflammatory diseases and malignancies.[3] Consequently, Syk has emerged as a significant therapeutic target. OXSI-2, an oxindole-based compound, was identified as a potent inhibitor of Syk kinase activity.[3] Its cell-permeable nature allows for the investigation of Syk function in cellular contexts. This guide delves into the technical details of OXSI-2, providing researchers with the necessary information to critically evaluate its use in their studies.

Mechanism of Action

OXSI-2 functions as an ATP-competitive inhibitor of Syk kinase. By binding to the ATP-binding pocket of the Syk kinase domain, OXSI-2 prevents the phosphorylation of downstream substrates, thereby blocking the signal transduction cascade. This inhibition has been shown to affect various cellular processes, including immune cell activation and inflammasome signaling.

Quantitative Data

The following tables summarize the key quantitative data reported for OXSI-2.

Table 1: In Vitro Efficacy of OXSI-2

Parameter	Value	Assay System	Reference
IC50 (Syk Kinase)	14 nM	Enzymatic Assay	[1][4]
EC50 (Basophil Degranulation)	313 nM	IgE/FcεRI-triggered rat RBL-2H3 basophil cell degranulation	[5]

Table 2: Cellular Activity of OXSI-2 in Platelets

Concentration	Effect	Assay System	Reference
2 µM	Complete inhibition	Convulxin-induced platelet aggregation and shape change	[1][6]
2 µM	Complete blockade	GPVI-mediated dense granule release	[1]
1 µM	Modest shape change	Convulxin-induced platelet functional responses	[1]
100 nM	No effect	Convulxin-induced platelet functional responses	[1]

Signaling Pathways and Experimental Workflows

Syk Signaling in B-Cell Receptor Pathway

Syk plays a pivotal role in the B-cell receptor (BCR) signaling cascade. Upon antigen binding to the BCR, Lyn, a Src family kinase, phosphorylates the immunoreceptor tyrosine-based activation motifs (ITAMs) of the BCR complex. This creates docking sites for the tandem SH2 domains of Syk, leading to its recruitment and activation. Activated Syk then phosphorylates downstream adaptor proteins and enzymes, initiating a cascade that results in cellular responses such as proliferation, differentiation, and antibody production.

BCR Signaling Pathway and OXSI-2 Inhibition.

OXSI-2 in NLRP3 Inflammasome Signaling

OXSI-2 has been shown to inhibit the assembly and activation of the NLRP3 inflammasome.[5][7][8] The NLRP3 inflammasome is a multi-protein complex that, upon activation by various stimuli, leads to the activation of caspase-1 and the subsequent processing and release of pro-inflammatory cytokines IL-1β and IL-18, as well as inducing pyroptotic cell death. OXSI-2's inhibition of Syk blocks these downstream events.[5][7][8]

NLRP3 Inflammasome Pathway and OXSI-2's inhibitory role.

Experimental Protocols

While the original publication by Lai et al. (2003) lacks a detailed experimental protocol for the Syk kinase assay, a general procedure for a biochemical Syk kinase assay is provided below, alongside protocols for cellular assays where OXSI-2 has been characterized.

General Syk Kinase Inhibition Assay (Biochemical)

This protocol is a generalized procedure for determining the IC50 of an inhibitor against Syk kinase.

Materials:

• Recombinant Syk kinase

• Syk kinase buffer (e.g., 40mM Tris, pH 7.5, 20mM MgCl2, 0.1mg/ml BSA, 50μM DTT)[2]

• ATP

• Syk substrate (e.g., a biotinylated peptide)

• OXSI-2 or other test compounds

• ADP-Glo™ Kinase Assay kit (Promega) or similar detection system

• 384-well plates

Procedure:

• Prepare serial dilutions of OXSI-2 in DMSO.

• In a 384-well plate, add the Syk kinase buffer.

• Add the test compound dilutions to the wells.

• Add recombinant Syk kinase to the wells and incubate briefly.

• Initiate the kinase reaction by adding a mixture of ATP and the Syk substrate.

• Incubate the reaction at room temperature for a specified time (e.g., 60 minutes).[2]

• Stop the reaction and measure the amount of ADP produced using a detection reagent like ADP-Glo™.

• Calculate the percent inhibition for each compound concentration relative to a DMSO control.

• Determine the IC50 value by fitting the data to a dose-response curve.

Platelet Aggregation Assay

This protocol is based on the methods described by Bhavaraju et al. (2008).[6]

Materials:

• Human platelet-rich plasma (PRP)

• Convulxin (GPVI agonist)

• OXSI-2

• Platelet aggregometer

Procedure:

• Prepare washed human platelets and adjust the concentration.

• Pre-incubate the platelet suspension with various concentrations of OXSI-2 or vehicle (DMSO) for a specified time at 37°C.

• Induce platelet aggregation by adding convulxin.

• Monitor the change in light transmittance using a platelet aggregometer to measure the extent of aggregation.

NLRP3 Inflammasome Activation Assay

This protocol is based on the methods described by Yaron et al. (2016).[5][8]

Materials:

• J774A.1 mouse macrophage cell line

• Lipopolysaccharide (LPS)

• Nigericin

• OXSI-2

• Cell culture reagents

• ELISA kit for IL-1β

• Reagents for Western blotting (antibodies against caspase-1)

• MitoSOX Red for mitochondrial ROS detection

• Lactate dehydrogenase (LDH) cytotoxicity assay kit

Procedure:

• Priming: Culture J774A.1 cells and prime with LPS (e.g., 1 µg/mL) for 4 hours to upregulate pro-IL-1β and NLRP3 expression.[5]

• Inhibition: Pre-treat the primed cells with various concentrations of OXSI-2 for 15-20 minutes.[5]

• Activation: Stimulate the cells with nigericin (e.g., 20 µM) for 30-60 minutes to activate the NLRP3 inflammasome.[5]

• Endpoint Analysis:

  • IL-1β Release: Collect the cell culture supernatant and measure the concentration of secreted IL-1β by ELISA.

  • Caspase-1 Activation: Lyse the cells and analyze the cleavage of pro-caspase-1 to its active p10 subunit by Western blot.[5]

  • Mitochondrial ROS: Stain the cells with MitoSOX Red and visualize mitochondrial superoxide production using fluorescence microscopy.

  • Pyroptosis: Measure the release of LDH into the supernatant using a cytotoxicity assay kit.

Selectivity and Off-Target Effects

A critical consideration for the use of OXSI-2 is its selectivity. While it is a potent inhibitor of Syk, studies in human platelets have revealed significant off-target effects. Specifically, OXSI-2 was found to potentiate protease-activated receptor (PAR)-mediated thromboxane generation, an effect that is independent of Syk inhibition.[6] This finding suggests that OXSI-2 may interact with other cellular targets, and therefore, it is not considered a selective Syk inhibitor in the context of platelet function.[6] Researchers should exercise caution and employ appropriate controls to account for these potential non-specific effects.

Cell Permeability and In Vivo Data

OXSI-2 is described as a cell-permeable inhibitor, an assertion supported by its demonstrated activity in various cell-based assays, including the inhibition of basophil degranulation and inflammasome activation.[1][5] However, to date, no direct experimental data from assays such as the Caco-2 permeability assay have been published to quantitatively assess its permeability characteristics. Furthermore, there is a lack of publicly available data from in vivo studies, including pharmacokinetic and efficacy data in animal models.

Conclusion

OXSI-2 is a valuable research tool for studying the role of Syk kinase in various biological processes due to its high potency and cell permeability. It has been instrumental in elucidating the involvement of Syk in NLRP3 inflammasome signaling. However, the documented off-target effects in platelets highlight the importance of careful experimental design and data interpretation. Future studies characterizing its broader kinase selectivity profile, cell permeability, and in vivo pharmacokinetics and efficacy are needed to fully understand its potential as a therapeutic agent. Researchers using OXSI-2 should be mindful of its limitations and incorporate appropriate controls to ensure the validity of their findings.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. promega.com [promega.com]
• 3. researchgate.net [researchgate.net]
• 4. rndsystems.com [rndsystems.com]
• 5. labs.engineering.asu.edu [labs.engineering.asu.edu]
• 6. Evaluation of [3-(1-Methyl-1H–indol –3-yl-methylene)-2–oxo-2, 3–dihydro-1H- indole–5-sulfonamide] (OXSI-2), as a Syk selective inhibitor in platelets - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]

The Role of OXSI-2 in the Inhibition of Inflammasome Signaling: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the oxindole Syk inhibitor, OXSI-2, and its role in the potent inhibition of inflammasome signaling. We will delve into its mechanism of action, present quantitative data on its inhibitory effects, detail the experimental protocols used to elucidate its function, and provide visual representations of the key pathways and experimental workflows.

Introduction to Inflammasome Signaling and OXSI-2

The inflammasome is a multi-protein complex that plays a critical role in the innate immune system's response to pathogens and endogenous danger signals.[1][2][3] Upon activation, the inflammasome assembly leads to the activation of caspase-1, which in turn processes pro-inflammatory cytokines such as interleukin-1β (IL-1β) and IL-18 into their mature, active forms.[1][4] This signaling cascade also often results in a pro-inflammatory form of programmed cell death known as pyroptosis.[1] Dysregulation of inflammasome activity, particularly the well-characterized NLRP3 inflammasome, is implicated in a wide range of inflammatory diseases, making it a key target for therapeutic intervention.[4]

OXSI-2 is a cell-permeable oxindole compound identified as a potent inhibitor of spleen tyrosine kinase (Syk).[1] Recent research has highlighted the critical role of Syk in regulating NLRP3 inflammasome activation. Syk has been shown to phosphorylate the adaptor protein ASC (Apoptosis-associated speck-like protein containing a CARD), a crucial step for its oligomerization and the subsequent assembly of the inflammasome complex.[1][2][3] By inhibiting Syk, OXSI-2 effectively blocks these downstream events, positioning it as a significant tool for studying and potentially treating inflammasome-driven inflammation.[1][2][3]

Quantitative Analysis of OXSI-2 Inhibitory Activity

OXSI-2 demonstrates potent inhibition of Syk kinase activity and subsequent inflammasome-mediated responses. The following table summarizes the key quantitative data reported for OXSI-2.

Parameter	Value	Cell Type/Assay Condition	Reference
Syk Inhibition (Cell-based)
EC50	313 nM	Cell-based assay	[1]
IC50	14 nM	Cell-based assay	[1]
Inflammasome Inhibition
OXSI-2 Concentration for robust inhibition of IL-1β release	2 µM	J774A.1 macrophages stimulated with nigericin	[1]
OXSI-2 Concentration for blocking pyroptosis	2 µM	J774A.1 macrophages stimulated with nigericin	[1]
OXSI-2 Concentration for suppression of mitochondrial ROS	2 µM	J774A.1 macrophages stimulated with nigericin	[1]
OXSI-2 Concentration for inhibition of Caspase-1 specks	2 µM	J774A.1 macrophages stimulated with nigericin	[1]

Mechanism of Action of OXSI-2 in Inflammasome Inhibition

OXSI-2 exerts its inhibitory effects on the inflammasome signaling pathway by targeting Syk. The inhibition of Syk by OXSI-2 prevents the phosphorylation of the adaptor protein ASC, which is a critical event for inflammasome assembly and activation.[1][2][3] This intervention occurs downstream of the initial inflammasome trigger, such as potassium efflux induced by nigericin, but upstream of mitochondrial reactive oxygen species (mROS) generation, inflammasome complex assembly, and subsequent caspase-1 activation.[1][2][3]

The following diagram illustrates the proposed signaling pathway for NLRP3 inflammasome activation and the point of inhibition by OXSI-2.

Caption: OXSI-2 inhibits Syk, blocking inflammasome activation.

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the inhibitory effects of OXSI-2 on inflammasome signaling.

Cell Culture and Inflammasome Activation

• Cell Line: J774A.1 mouse macrophage cell line.

• Priming: Cells are typically primed with Lipopolysaccharide (LPS) (e.g., from E. coli O111:B4) at a concentration of 1 µg/mL for 4-6 hours to upregulate the expression of pro-IL-1β and NLRP3.[1]

• Inhibition: Cells are pre-treated with OXSI-2 (e.g., 2 µM) for 15-20 minutes prior to stimulation.[1]

• Stimulation: The NLRP3 inflammasome is activated with a potent stimulus such as nigericin (e.g., 20 µM) for a duration of 30-60 minutes.[1]

Measurement of IL-1β Release by ELISA

• Principle: Enzyme-Linked Immunosorbent Assay (ELISA) is used to quantify the amount of mature IL-1β secreted into the cell culture supernatant.

• Protocol:

  • Following inflammasome activation, cell culture supernatants are collected.

  • The supernatants are centrifuged to remove cellular debris.

  • The concentration of IL-1β in the cleared supernatants is determined using a commercially available mouse IL-1β ELISA kit, following the manufacturer's instructions.

  • Absorbance is read on a microplate reader, and concentrations are calculated based on a standard curve.

Assessment of Pyroptosis via LDH Release Assay

• Principle: Lactate Dehydrogenase (LDH) is a cytosolic enzyme that is released into the supernatant upon loss of cell membrane integrity, a hallmark of pyroptosis.

• Protocol:

  • After stimulation, the cell culture supernatant is collected.

  • The amount of LDH released is quantified using a commercially available LDH cytotoxicity assay kit.

  • The assay measures the conversion of a substrate to a colored product by the LDH enzyme, and the absorbance is read on a plate reader.

  • Results are typically expressed as a percentage of the total LDH released from lysed control cells.

Detection of Caspase-1 Activation via FLICA Assay

• Principle: The Fluorescent Labeled Inhibitor of Caspases (FLICA) assay utilizes a fluorescently labeled, cell-permeable, and non-toxic inhibitor that covalently binds to active caspase-1.

• Protocol:

  • During the last hour of LPS priming, cells are loaded with a FAM-YVAD-FMK (Caspase-1 FLICA reagent) and a nuclear stain (e.g., Hoechst 33342).[1]

  • Cells are then treated with OXSI-2 followed by nigericin stimulation.

  • After stimulation, cells are washed and fixed.

  • The formation of fluorescent ASC specks, indicating inflammasome assembly and caspase-1 activation, is visualized and quantified using fluorescence microscopy.[1]

Visualization of Mitochondrial ROS (mROS)

• Principle: MitoSOX Red is a fluorescent probe that specifically targets mitochondria and fluoresces upon oxidation by superoxide, a major form of mROS.

• Protocol:

  • Cells are loaded with MitoSOX Red probe during the final stages of LPS priming.

  • Following pre-treatment with OXSI-2 and stimulation with nigericin, live cells are imaged using fluorescence microscopy.

  • An increase in red fluorescence intensity indicates an increase in mROS production.

The following diagram outlines the general experimental workflow for assessing the impact of OXSI-2 on inflammasome activation.

Caption: Experimental workflow for studying OXSI-2's effects.

Summary and Future Directions

OXSI-2 is a powerful pharmacological tool for the inhibition of NLRP3 inflammasome signaling.[1] Its mechanism of action, through the specific inhibition of Syk, prevents the critical step of ASC phosphorylation and subsequent inflammasome assembly.[1][2][3] This leads to a significant reduction in caspase-1 activation, IL-1β release, and pyroptotic cell death.[1][2][3] The detailed experimental protocols provided in this guide offer a robust framework for researchers to investigate the role of Syk and the therapeutic potential of its inhibitors in inflammasome-related diseases.

Future research should focus on validating the efficacy of OXSI-2 and other Syk inhibitors in in vivo models of inflammatory diseases. Furthermore, exploring the potential off-target effects and optimizing the pharmacokinetic and pharmacodynamic properties of these compounds will be crucial for their development as therapeutic agents. The continued study of the intricate signaling pathways governing inflammasome activation, aided by specific inhibitors like OXSI-2, will undoubtedly pave the way for novel treatments for a host of debilitating inflammatory conditions.

References

• 1. labs.engineering.asu.edu [labs.engineering.asu.edu]
• 2. researchgate.net [researchgate.net]
• 3. The oxindole Syk inhibitor OXSI-2 blocks nigericin-induced inflammasome signaling and pyroptosis independent of potassium efflux - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | The mechanism of NLRP3 inflammasome activation and its pharmacological inhibitors [frontiersin.org]

Protocols & Analytical Methods

Application Notes and Protocols for OXSI-2 in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

OXSI-2 is a potent and cell-permeable inhibitor of Spleen Tyrosine Kinase (Syk), a non-receptor tyrosine kinase crucial in signal transduction pathways of various cell types, particularly hematopoietic cells. By targeting Syk, OXSI-2 serves as a valuable tool for investigating cellular processes such as immune receptor signaling, inflammasome activation, and platelet aggregation. These application notes provide detailed protocols and guidelines for the effective use of OXSI-2 in cell culture experiments.

Mechanism of Action

OXSI-2 acts as a selective inhibitor of Syk kinase. Syk is a key mediator of immunoreceptor signaling, including that of the B-cell receptor (BCR), Fc receptors, and integrins. Upon receptor engagement, Syk is recruited to phosphorylated immunoreceptor tyrosine-based activation motifs (ITAMs) and becomes activated. Activated Syk then phosphorylates downstream adaptor proteins, initiating a cascade of signaling events that lead to the activation of transcription factors such as NF-κB and the production of inflammatory mediators. OXSI-2 effectively blocks the kinase activity of Syk, thereby inhibiting these downstream signaling pathways.

Quantitative Data Summary

The following tables summarize the key quantitative data for OXSI-2 based on published findings.

Parameter	Value	Assay Condition	Reference
IC₅₀	14 nM	In vitro kinase assay	[1]
EC₅₀	313 nM	FcεRI-mediated degranulation in RBL-2H3 cells	[1]

Table 1: In Vitro Potency of OXSI-2

Cell Line	Application	Working Concentration	Incubation Time	Reference
J774A.1 (mouse macrophage)	Inhibition of Nigericin-induced Inflammasome Activation	2 µM	15-20 minutes pre-treatment	[2]
Human Platelets	Inhibition of Convulxin-induced Aggregation	2 µM	Pre-incubation	[3]

Table 2: Recommended Working Concentrations of OXSI-2 in Cell Culture

Signaling Pathways and Experimental Workflows

Syk-Mediated Inflammasome Activation Pathway

The following diagram illustrates the signaling pathway leading to NLRP3 inflammasome activation and the inhibitory effect of OXSI-2.

Caption: Syk activation downstream of receptor stimulation leads to NLRP3 inflammasome assembly, caspase-1 activation, IL-1β secretion, and pyroptosis. OXSI-2 inhibits Syk phosphorylation, blocking this cascade.

Experimental Workflow for Inflammasome Inhibition Assay

This diagram outlines the key steps in an experiment designed to test the inhibitory effect of OXSI-2 on inflammasome activation.

Caption: A typical experimental workflow to evaluate the effect of OXSI-2 on NLRP3 inflammasome activation in macrophages.

Detailed Experimental Protocols

Protocol 1: Inhibition of NLRP3 Inflammasome Activation in J774A.1 Macrophages

This protocol details the steps to assess the inhibitory effect of OXSI-2 on nigericin-induced NLRP3 inflammasome activation in the J774A.1 mouse macrophage cell line.[2]

Materials:

• J774A.1 cells (ATCC® TIB-67™)

• Complete DMEM (with 10% FBS and 1% Penicillin-Streptomycin)

• Lipopolysaccharide (LPS) from E. coli O111:B4

• OXSI-2 (dissolved in DMSO)

• Nigericin (dissolved in ethanol)

• Phosphate-Buffered Saline (PBS)

• Reagents for downstream analysis (ELISA kit for IL-1β, antibodies for western blotting, LDH assay kit)

Procedure:

• Cell Seeding: Seed J774A.1 cells in a 24-well plate at a density of 2 x 10⁵ cells per well in 500 µL of complete DMEM. Incubate overnight at 37°C in a 5% CO₂ incubator.

• Priming: The next day, prime the cells by adding LPS to a final concentration of 1 µg/mL. Incubate for 4 hours at 37°C.

• OXSI-2 Pre-treatment: Prepare a working solution of OXSI-2 in complete DMEM. 15-20 minutes before nigericin stimulation, add OXSI-2 to the desired final concentration (e.g., a titration from 0.1 to 2 µM). A vehicle control (DMSO) should be included.

• Inflammasome Activation: Stimulate the cells by adding nigericin to a final concentration of 20 µM. Incubate for 1 hour at 37°C.

• Sample Collection:

  • Supernatant: Carefully collect the cell culture supernatant for analysis of secreted IL-1β (ELISA) and LDH release (pyroptosis assay).

  • Cell Lysate: Wash the cells once with cold PBS. Lyse the cells in an appropriate buffer for western blot analysis of pro-caspase-1 and cleaved caspase-1.

• Downstream Analysis:

  • IL-1β ELISA: Quantify the concentration of IL-1β in the supernatant according to the manufacturer's protocol.

  • Western Blotting: Analyze the cell lysates for the cleavage of caspase-1 (p20 subunit) as an indicator of inflammasome activation.

  • LDH Assay: Measure the release of lactate dehydrogenase into the supernatant as a marker of pyroptosis, following the manufacturer's instructions.

Protocol 2: General Cell Viability Assay (e.g., MTT or Resazurin)

This protocol provides a general framework for assessing the effect of OXSI-2 on the viability of a chosen cell line. The optimal concentration range and incubation time should be determined empirically for each cell line.

Materials:

• Cell line of interest

• Complete culture medium

• OXSI-2 (dissolved in DMSO)

• MTT or Resazurin reagent

• Solubilization buffer (for MTT)

• 96-well plates

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density appropriate for the cell line's growth rate to ensure they are in the exponential growth phase at the time of analysis.

• OXSI-2 Treatment: The following day, treat the cells with a serial dilution of OXSI-2. A broad range of concentrations (e.g., 10 nM to 10 µM) is recommended for initial experiments. Include a vehicle control (DMSO).

• Incubation: Incubate the cells for a desired period (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO₂ incubator.

• Viability Measurement:

  • MTT Assay: Add MTT reagent to each well and incubate for 2-4 hours. Then, add the solubilization buffer and incubate until the formazan crystals are dissolved. Read the absorbance at the appropriate wavelength.

  • Resazurin Assay: Add resazurin reagent to each well and incubate for 1-4 hours. Read the fluorescence at the appropriate excitation and emission wavelengths.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. Plot the results to determine the IC₅₀ value of OXSI-2 for the specific cell line and incubation time.

General Recommendations and Considerations

• Solubility: OXSI-2 is typically dissolved in DMSO to prepare a stock solution. Ensure the final concentration of DMSO in the cell culture medium is low (typically ≤ 0.1%) to avoid solvent-induced toxicity.

• Cell Line Specificity: The optimal working concentration and treatment duration for OXSI-2 can vary significantly between different cell lines and experimental contexts. It is crucial to perform dose-response and time-course experiments to determine the optimal conditions for your specific application.

• Off-Target Effects: While OXSI-2 is a potent Syk inhibitor, it is good practice to consider potential off-target effects, especially at higher concentrations. Control experiments, such as using a structurally different Syk inhibitor or Syk-deficient cell lines, can help validate the specificity of the observed effects.

• Positive and Negative Controls: Always include appropriate positive and negative controls in your experiments. For inflammasome assays, this includes unstimulated cells, cells stimulated with only the priming agent (LPS), and cells stimulated with both the priming and activation agents. For general viability assays, include untreated and vehicle-treated cells.

By following these guidelines and protocols, researchers can effectively utilize OXSI-2 as a tool to investigate the role of Syk in various cellular processes.

References

• 1. caymanchem.com [caymanchem.com]
• 2. labs.engineering.asu.edu [labs.engineering.asu.edu]
• 3. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for OXSI-2 in Platelet Aggregation Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

OXSI-2, [3-(1-Methyl-1H-indol-3-yl-methylene)-2-oxo-2, 3-dihydro-1H-indole-5-sulfonamide], is an oxindole compound identified as a potent, cell-permeable inhibitor of spleen tyrosine kinase (Syk). In platelet biology, Syk is a critical signaling molecule downstream of the glycoprotein VI (GPVI) receptor, which is the primary receptor for collagen and related ligands, such as the snake venom toxin convulxin. Activation of the GPVI-Syk pathway is a key event in thrombus formation. Consequently, OXSI-2 has been investigated as an inhibitor of platelet aggregation.

These application notes provide a comprehensive overview of the use of OXSI-2 in platelet aggregation assays, including its mechanism of action, detailed experimental protocols, and quantitative data on its inhibitory effects. While OXSI-2 is a powerful tool for studying GPVI-mediated platelet activation, it is important to note that studies have indicated it may have off-target effects and is not entirely selective for Syk in platelets[1][2].

Mechanism of Action and Signaling Pathway

Convulxin, a potent platelet agonist, activates platelets by binding to the GPVI receptor. This binding initiates a signaling cascade that is highly dependent on the tyrosine kinase Syk. OXSI-2 exerts its inhibitory effect on platelet aggregation by targeting key components of this pathway.

Upon convulxin binding to GPVI, Src family kinases (SFKs) such as Lyn phosphorylate the immunoreceptor tyrosine-based activation motif (ITAM) of the associated Fc receptor γ-chain (FcRγ). This phosphorylation creates a docking site for Syk, which is then itself phosphorylated and activated. Activated Syk, in turn, phosphorylates downstream signaling molecules, including Linker for Activation of T-cells (LAT) and phospholipase Cγ2 (PLCγ2). The activation of PLCγ2 is a crucial step that leads to an increase in intracellular calcium and the activation of protein kinase C (PKC), culminating in platelet shape change, granule secretion, and aggregation.

OXSI-2 has been shown to inhibit the Syk-mediated phosphorylation of LAT and the subsequent phosphorylation of PLCγ2[2]. However, it does not inhibit the initial SFK-mediated phosphorylation of Syk at tyrosine 352[1][2]. This indicates that OXSI-2 acts downstream of Syk recruitment and initial phosphorylation by SFKs but upstream of the full activation of the Syk-dependent signaling cascade.

Quantitative Data: Inhibition of Platelet Aggregation

The inhibitory effect of OXSI-2 on convulxin-induced platelet aggregation is dose-dependent. The following table summarizes the key quantitative findings from published literature.

Agonist	Agonist Concentration	Inhibitor	Inhibitor Concentration	Endpoint	Result	Reference
Convulxin	100 ng/ml	OXSI-2	2 µM	Aggregation & Shape Change	Complete Inhibition	[2]
Convulxin	100 ng/ml	OXSI-2	2 µM	Dense Granule Secretion	Complete Inhibition	[2]
Convulxin	100 ng/ml	OXSI-2	1 µM	Aggregation	Modest shape change still evident	[2]
Convulxin	100 ng/ml	OXSI-2	100 nM	Aggregation & Secretion	No effect	[2]
Convulxin	Not Specified	Piceatannol (Syk Inhibitor)	20 µg/ml	Aggregation	Complete Inhibition	[2]
Convulxin	Not Specified	PP2 (SFK Inhibitor)	10 µM	Aggregation	Complete Inhibition	[2]

Experimental Protocols

This section provides a detailed protocol for performing a platelet aggregation assay to evaluate the inhibitory effect of OXSI-2.

Materials and Reagents

• OXSI-2 (Stock solution in DMSO)

• Convulxin (from Crotalus durissus terrificus venom)

• Human whole blood (from healthy, consenting donors who have not taken antiplatelet medication for at least two weeks)

• Acid-Citrate-Dextrose (ACD) solution

• Prostaglandin E1 (PGE1)

• Apyrase

• Tyrode's buffer

• Bovine Serum Albumin (BSA)

• Dimethyl sulfoxide (DMSO) as a vehicle control

• Platelet aggregometer and cuvettes with stir bars

• Spectrophotometer or automated cell counter for platelet counting

Experimental Workflow

Step-by-Step Protocol

1. Preparation of Washed Human Platelets

• Collect human whole blood into tubes containing ACD anticoagulant.

• Centrifuge the blood at 200 x g for 20 minutes at room temperature to obtain platelet-rich plasma (PRP).

• Carefully transfer the PRP to a new tube containing PGE1 (1 µM final concentration) and apyrase (2 units/ml final concentration) to prevent platelet activation during subsequent steps.

• Centrifuge the PRP at 1000 x g for 10 minutes to pellet the platelets.

• Discard the supernatant and gently resuspend the platelet pellet in Tyrode's buffer containing PGE1 and apyrase.

• Repeat the centrifugation and washing step twice to ensure the removal of plasma proteins.

• After the final wash, resuspend the platelet pellet in Tyrode's buffer without PGE1 and apyrase.

• Allow the platelets to rest at 37°C for 30 minutes.

• Count the platelets and adjust the concentration to 2.5 x 10⁸ platelets/ml with Tyrode's buffer.

2. Platelet Aggregation Assay

• Pipette 450 µl of the washed platelet suspension into an aggregometer cuvette with a stir bar.

• Pre-warm the platelet suspension to 37°C for 5 minutes in the aggregometer.

• Add 2.5 µl of the desired concentration of OXSI-2 (e.g., to achieve a final concentration of 2 µM) or an equivalent volume of DMSO (vehicle control) to the platelet suspension.

• Incubate for 5 minutes at 37°C with stirring (1000 rpm).

• Establish a baseline reading on the aggregometer.

• Add the platelet agonist, convulxin (e.g., to a final concentration of 100 ng/ml), to initiate aggregation.

• Record the change in light transmission for at least 5 minutes or until the aggregation reaches a plateau.

• The percentage of aggregation is calculated by setting the light transmission of the platelet suspension as 0% and the light transmission of Tyrode's buffer as 100%.

Data Interpretation and Considerations

• Dose-Response: To determine the IC50 of OXSI-2, a range of concentrations should be tested, and the percentage of inhibition of aggregation should be plotted against the logarithm of the inhibitor concentration.

• Specificity: As OXSI-2 has been reported to have off-target effects, it is advisable to include other inhibitors (e.g., more selective Syk inhibitors or inhibitors of other kinases) and agonists that act through different pathways (e.g., thrombin, ADP) to assess the specificity of the observed effects.

• Controls: Always include a vehicle control (DMSO) to account for any effects of the solvent on platelet aggregation. A positive control with a known inhibitor of GPVI signaling can also be beneficial.

By following these protocols and considering the mechanism of action of OXSI-2, researchers can effectively utilize this compound to investigate the role of the GPVI-Syk signaling pathway in platelet function and to screen for novel antiplatelet therapies.

References

• 1. Evaluation of [3-(1-methyl-1H-indol-3-yl-methylene)-2-oxo-2, 3-dihydro-1H-indole-5-sulfonamide] (OXSI-2), as a Syk-selective inhibitor in platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Evaluation of [3-(1-Methyl-1H–indol –3-yl-methylene)-2–oxo-2, 3–dihydro-1H- indole–5-sulfonamide] (OXSI-2), as a Syk selective inhibitor in platelets - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: OXSI-2 as an Inhibitor of NLRP3 Inflammasome-Mediated Pyroptosis in Macrophages

Introduction

OXSI-2 is a potent, cell-permeable oxindole inhibitor of Spleen tyrosine kinase (Syk). Initially identified for its role in pathogen-induced signaling, Syk has been demonstrated to be a key regulator in the assembly and activation of the NLRP3 inflammasome.[1] Contrary to inducing pyroptosis, OXSI-2 functions as a powerful inhibitor of this inflammatory cell death pathway. It effectively blocks the canonical NLRP3 inflammasome activation cascade in macrophages, preventing caspase-1 activation, pro-inflammatory cytokine release, and subsequent pyroptotic cell death.[1][2] These application notes provide detailed protocols for utilizing OXSI-2 as a specific inhibitor to study the role of Syk in NLRP3 inflammasome signaling and macrophage pyroptosis.

Mechanism of Action

In macrophages, canonical activation of the NLRP3 inflammasome is a two-step process. The first signal, typically provided by lipopolysaccharide (LPS), primes the cell by upregulating the expression of NLRP3 and pro-interleukin-1β (pro-IL-1β).[3][4] The second signal, which can be triggered by stimuli like the bacterial toxin nigericin, induces potassium (K+) efflux.[2] This ion flux is a critical upstream event that leads to the phosphorylation and activation of Syk. Activated Syk then promotes the generation of mitochondrial reactive oxygen species (mROS).[1][2] The accumulation of mROS facilitates the assembly of the NLRP3 inflammasome complex, consisting of NLRP3, the adaptor protein ASC, and pro-caspase-1.[3] This assembly leads to the auto-cleavage and activation of caspase-1.

Active caspase-1 has two primary functions in this context:

• It cleaves pro-IL-1β and pro-IL-18 into their mature, secreted forms.[4]

• It cleaves Gasdermin D (GSDMD). The resulting N-terminal fragment of GSDMD oligomerizes and forms pores in the plasma membrane, leading to cell swelling, lysis, and the release of cytoplasmic contents and mature cytokines—the hallmark features of pyroptosis.[5][6]

OXSI-2 exerts its inhibitory effect by targeting Syk. By preventing Syk activation, OXSI-2 blocks the signaling cascade downstream of potassium efflux but upstream of mROS production, thereby preventing NLRP3 inflammasome assembly, caspase-1 activation, and pyroptosis.[1][2][7]

References

• 1. The oxindole Syk inhibitor OXSI-2 blocks nigericin-induced inflammasome signaling and pyroptosis independent of potassium efflux - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. labs.engineering.asu.edu [labs.engineering.asu.edu]
• 3. The mechanism of NLRP3 inflammasome activation and its pharmacological inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Molecular mechanisms and functions of pyroptosis in inflammation and antitumor immunity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Caspase-1 engages full-length gasdermin D through two distinct interfaces that mediate caspase recruitment and substrate cleavage - PMC [pmc.ncbi.nlm.nih.gov]
• 7. asu.elsevierpure.com [asu.elsevierpure.com]

Application Notes and Protocols for In Vivo Studies with OXSI-2

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the in vivo use of OXSI-2, a potent spleen tyrosine kinase (Syk) inhibitor. Due to the current lack of published in vivo studies detailing specific dosages and administration routes for OXSI-2, this document outlines a strategy for determining these parameters, based on its known in vitro activity and the general principles of in vivo compound administration.

Introduction to OXSI-2

OXSI-2 is a cell-permeable oxindole compound that acts as a potent and selective inhibitor of spleen tyrosine kinase (Syk) with an IC50 of 14 nM.[1] In vitro studies have demonstrated that OXSI-2 plays a critical role in blocking inflammasome signaling pathways. Specifically, it has been shown to inhibit the assembly of the NLRP3 inflammasome, caspase-1 activation, processing and release of IL-1β, generation of mitochondrial reactive oxygen species (ROS), and subsequent pyroptotic cell death.[1][2] These properties make OXSI-2 a compelling candidate for in vivo investigation in models of inflammatory diseases, autoimmune disorders, and other conditions where Syk-mediated signaling is implicated.

Physicochemical Properties and Formulation

A critical aspect of in vivo studies is the appropriate formulation of the therapeutic agent to ensure its bioavailability and stability.

Property	Data	Source
Molecular Weight	353.39 g/mol	[1]
Molecular Formula	C₁₈H₁₅N₃O₃S	[1]
Solubility	Soluble to 100 mM in DMSO	[1]
Purity	≥98%	[1]
Storage	Store at -20°C	[1]

Vehicle Preparation Protocol

Given that OXSI-2 is highly soluble in Dimethyl Sulfoxide (DMSO)[1], a common vehicle for in vivo studies involves a multi-component system to ensure solubility and minimize toxicity. The following is a standard protocol for preparing a vehicle for a poorly water-soluble compound like OXSI-2.

Materials:

• OXSI-2 powder

• Dimethyl Sulfoxide (DMSO), sterile, injectable grade

• PEG400 (Polyethylene glycol 400), sterile

• Tween 80 (Polysorbate 80), sterile

• Saline (0.9% NaCl), sterile

Protocol:

• Initial Dissolution: Dissolve the required amount of OXSI-2 powder in a minimal amount of DMSO to create a concentrated stock solution. For example, to achieve a final concentration of 10 mg/mL, one might start by dissolving 100 mg of OXSI-2 in 1 mL of DMSO.

• Addition of Co-solvents: To the DMSO/OXSI-2 solution, add PEG400 to improve solubility and stability. A common ratio is 10-40% of the final volume.

• Emulsification: Add Tween 80 to the mixture to aid in the formation of a stable emulsion. Typically, 1-5% of the final volume is sufficient.

• Final Dilution: Bring the solution to the final desired volume with sterile saline. This should be done slowly while vortexing to ensure a homogenous and stable formulation.

• Final Vehicle Composition (Example): A commonly used vehicle composition for in vivo administration of hydrophobic compounds is 10% DMSO, 40% PEG400, 5% Tween 80, and 45% Saline . The final concentration of DMSO should be kept as low as possible to avoid toxicity.

In Vivo Dosing and Administration: A Proposed Strategy

As no established in vivo dosage for OXSI-2 is available, a dose-finding study, such as a Maximum Tolerated Dose (MTD) study, is an essential first step. This will determine the highest dose of OXSI-2 that can be administered without causing unacceptable toxicity.

Experimental Protocol: Maximum Tolerated Dose (MTD) Study

Animal Model:

• Species: Mouse (e.g., C57BL/6 or BALB/c)

• Age: 8-12 weeks

• Sex: Both male and female animals should be used.

Grouping and Dosing:

• Group 1: Vehicle control (receiving the same volume of the vehicle solution without OXSI-2).

• Group 2-n: Escalating doses of OXSI-2. A suggested starting dose could be in the range of 1-5 mg/kg, with subsequent groups receiving 10, 25, 50, and 100 mg/kg. The dose range can be adjusted based on observations.

• Number of animals: A minimum of 3-5 animals per group is recommended.

Administration:

• Route: Intraperitoneal (i.p.) injection is a common route for initial in vivo studies of small molecules. Oral gavage (p.o.) can also be considered if oral bioavailability is anticipated.

• Volume: The administration volume should be consistent across all groups, typically 5-10 mL/kg for mice.

• Frequency: Daily administration for a period of 7-14 days.

Monitoring and Endpoints:

• Clinical Observations: Animals should be monitored daily for any signs of toxicity, including changes in weight, behavior, posture, and grooming. A clinical scoring system should be implemented.

• Body Weight: Record the body weight of each animal daily. A weight loss of more than 15-20% is often considered a sign of significant toxicity.

• Histopathology: At the end of the study, major organs (liver, kidney, spleen, heart, lungs) should be collected for histopathological analysis to identify any signs of organ toxicity.

• Blood Analysis: Blood samples can be collected for complete blood count (CBC) and serum chemistry analysis to assess hematological and organ function.

The MTD is typically defined as the highest dose that does not cause mortality or signs of life-threatening toxicity and results in no more than a 10-20% reduction in body weight.

Signaling Pathway and Experimental Workflow Diagrams

OXSI-2 Signaling Pathway Inhibition

Caption: OXSI-2 inhibits Syk, blocking downstream inflammasome activation.

Experimental Workflow for In Vivo MTD Study

Caption: Workflow for determining the Maximum Tolerated Dose of OXSI-2.

Summary and Future Directions

While OXSI-2 shows significant promise as a therapeutic agent based on its in vitro profile, its in vivo efficacy and safety remain to be established. The protocols and strategies outlined in these application notes provide a framework for researchers to initiate in vivo studies. Following the determination of the MTD, subsequent efficacy studies in relevant animal models of disease can be designed. These studies should include pharmacokinetic analysis to understand the absorption, distribution, metabolism, and excretion (ADME) profile of OXSI-2, which will be crucial for optimizing dosing regimens and translating findings to a clinical setting. Careful and systematic investigation will be key to unlocking the full therapeutic potential of this promising Syk inhibitor.

References

• 1. rndsystems.com [rndsystems.com]
• 2. The oxindole Syk inhibitor OXSI-2 blocks nigericin-induced inflammasome signaling and pyroptosis independent of potassium efflux - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Utilizing OXSI-2 in the Study of Syk-Mediated Signaling in Platelets

For Researchers, Scientists, and Drug Development Professionals

Introduction to Syk-Mediated Signaling in Platelets

Spleen tyrosine kinase (Syk) is a critical non-receptor tyrosine kinase that plays a pivotal role in intracellular signaling cascades in a variety of hematopoietic cells, including platelets. In platelets, Syk is essential for signaling downstream of immunoreceptor tyrosine-based activation motif (ITAM) and hemITAM-containing receptors, such as the glycoprotein VI (GPVI)-FcRγ chain complex and C-type lectin-like receptor 2 (CLEC-2). Activation of these receptors by agonists like collagen and rhodocytin, respectively, leads to the phosphorylation of ITAM/hemITAM motifs by Src family kinases (SFKs). Syk is then recruited to these phosphorylated motifs via its tandem SH2 domains, leading to its own phosphorylation and activation.

Once activated, Syk initiates a signaling cascade that results in the phosphorylation and activation of downstream effector molecules, including phospholipase Cγ2 (PLCγ2). This ultimately leads to an increase in intracellular calcium levels, activation of protein kinase C (PKC), and subsequent platelet responses such as shape change, granule secretion, and aggregation, which are all crucial for thrombus formation. Given its central role, Syk has become an attractive target for the development of antiplatelet therapies.

OXSI-2: A Tool for Interrogating Syk Signaling

OXSI-2, [3-(1-Methyl-1H-indol-3-yl-methylene)-2-oxo-2,3-dihydro-1H-indole-5-sulfonamide], is a commercially available small molecule inhibitor that has been investigated for its ability to block Syk kinase activity. It has been utilized in platelet research to probe the functional consequences of inhibiting Syk-dependent signaling pathways.

Quantitative Data Summary

The following tables summarize the quantitative effects of OXSI-2 on various platelet functions and signaling events as reported in the literature.

Table 1: Effect of OXSI-2 on Platelet Functional Responses

Parameter	Agonist	OXSI-2 Concentration	Observed Effect	Reference
Platelet Aggregation	Convulxin	2 µM	Complete inhibition	[1]
Platelet Shape Change	Convulxin	2 µM	Complete inhibition	[1]
Dense Granule Release	Convulxin	2 µM	Complete inhibition	[1]
Shear-Induced Platelet Aggregation (SIPA)	Pathophysiological Shear Stress	Not specified	Reduction in SIPA	[3]
Thrombus Formation on Collagen	Whole Blood Perfusion	Not specified	Diminished by up to 50%	[3]

Table 2: Effect of OXSI-2 on Protein Phosphorylation in Platelets

Phosphorylated Protein	Activating Condition	OXSI-2 Concentration	Observed Effect	Reference
Syk (Y525/526)	Pathophysiological Shear Stress	Not specified	Attenuated phosphorylation	[3]
Syk (Y352)	Pathophysiological Shear Stress	Not specified	Attenuated phosphorylation	[3]
Syk (Y352)	Convulxin	Not specified	No inhibition of Lyn-mediated phosphorylation	[1][2]
LAT (Y191)	Convulxin	Not specified	Abolished Syk-mediated phosphorylation	[1][2]
Akt	CLEC-2 stimulation	1 µM	Did not affect Akt phosphorylation	[4]

Signaling Pathways and Experimental Workflows

Caption: Syk-mediated signaling pathway in platelets.

Caption: General experimental workflow for studying OXSI-2 effects.

Experimental Protocols

Platelet Aggregation Assay

This protocol is adapted for use with a light transmission aggregometer to measure the effect of OXSI-2 on agonist-induced platelet aggregation.

Materials:

• Freshly drawn human whole blood anticoagulated with 3.8% sodium citrate.

• Tyrode's buffer (pH 7.4).

• OXSI-2 (stock solution in DMSO).

• Platelet agonist (e.g., collagen, convulxin).

• Platelet-rich plasma (PRP) and platelet-poor plasma (PPP).

• Light transmission aggregometer and cuvettes.

Procedure:

• Preparation of PRP and PPP:

  • Centrifuge whole blood at 200 x g for 15 minutes at room temperature to obtain PRP.

  • Transfer the PRP to a new tube.

  • Centrifuge the remaining blood at 2000 x g for 10 minutes to obtain PPP.

  • Adjust the platelet count of the PRP to 2.5 x 10⁸ platelets/mL with PPP.

• Assay:

  • Aliquot 450 µL of the adjusted PRP into aggregometer cuvettes with stir bars.

  • Add 5 µL of OXSI-2 at various final concentrations (e.g., 0.1, 1, 2, 5, 10 µM) or vehicle (DMSO) to the PRP and incubate for 5-10 minutes at 37°C with stirring.

  • Set the baseline of the aggregometer with a cuvette containing PRP and the corresponding concentration of OXSI-2 or vehicle. Set 100% aggregation with a cuvette containing PPP.

  • Add the platelet agonist (e.g., collagen at 2 µg/mL) to initiate aggregation.

  • Record platelet aggregation for 5-10 minutes.

• Data Analysis:

  • Determine the maximum percentage of aggregation for each condition.

  • Plot the percentage of inhibition of aggregation as a function of OXSI-2 concentration to determine the IC₅₀ value.

Immunoblotting for Syk and Downstream Protein Phosphorylation

This protocol describes the detection of phosphorylation status of Syk and its downstream targets in platelets treated with OXSI-2.

Materials:

• Washed human platelets.

• Tyrode's buffer (pH 7.4).

• OXSI-2 (stock solution in DMSO).

• Platelet agonist (e.g., convulxin).

• Lysis buffer (e.g., RIPA buffer) containing protease and phosphatase inhibitors.

• Primary antibodies (e.g., anti-phospho-Syk (Tyr525/526), anti-Syk, anti-phospho-LAT (Tyr191), anti-LAT).

• HRP-conjugated secondary antibodies.

• Chemiluminescence substrate.

• SDS-PAGE and Western blotting equipment.

Procedure:

• Platelet Preparation and Treatment:

  • Prepare washed platelets and resuspend them in Tyrode's buffer to a concentration of 5 x 10⁸ platelets/mL.

  • Pre-incubate the platelets with OXSI-2 or vehicle (DMSO) for 10 minutes at 37°C.

  • Stimulate the platelets with an agonist (e.g., convulxin at 100 ng/mL) for the desired time (e.g., 1-5 minutes) at 37°C with stirring.

  • Stop the reaction by adding an equal volume of ice-cold 2x lysis buffer.

• Protein Quantification and Sample Preparation:

  • Determine the protein concentration of the lysates using a BCA assay.

  • Normalize the protein concentrations and prepare samples for SDS-PAGE by adding Laemmli sample buffer and boiling for 5 minutes.

• SDS-PAGE and Western Blotting:

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with 5% BSA or non-fat milk in TBST for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody overnight at 4°C.

  • Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and detect the protein bands using a chemiluminescence detection system.

• Data Analysis:

  • Quantify the band intensities using densitometry software.

  • Normalize the phosphorylated protein levels to the total protein levels.

Flow Cytometry for Platelet Activation Markers

This protocol allows for the analysis of platelet surface activation markers, such as P-selectin (CD62P) expression and activated GPIIb/IIIa (PAC-1 binding), in response to agonist stimulation in the presence of OXSI-2.

Materials:

• Freshly drawn human whole blood anticoagulated with sodium citrate.

• Tyrode's buffer (pH 7.4).

• OXSI-2 (stock solution in DMSO).

• Platelet agonist (e.g., collagen).

• Fluorochrome-conjugated antibodies (e.g., anti-CD62P-PE, PAC-1-FITC, anti-CD41a-PerCP).

• Fixation buffer (e.g., 1% paraformaldehyde).

• Flow cytometer.

Procedure:

• Sample Preparation and Staining:

  • Dilute whole blood 1:10 in Tyrode's buffer.

  • In a 96-well plate or flow cytometry tubes, add the diluted blood.

  • Add OXSI-2 at various final concentrations or vehicle (DMSO) and incubate for 10 minutes at room temperature.

  • Add the platelet agonist (e.g., collagen at 5 µg/mL) and incubate for 10 minutes at room temperature.

  • Add the fluorochrome-conjugated antibodies and incubate for 20 minutes at room temperature in the dark.

  • Fix the samples by adding 1% paraformaldehyde.

• Flow Cytometry Analysis:

  • Acquire the samples on a flow cytometer.

  • Gate on the platelet population based on forward and side scatter characteristics and/or a platelet-specific marker like CD41a.

  • Analyze the expression of activation markers (e.g., percentage of CD62P positive platelets, median fluorescence intensity of PAC-1 binding) within the platelet gate.

• Data Analysis:

  • Compare the expression of activation markers in OXSI-2 treated samples to the vehicle control.

  • Determine the effect of different concentrations of OXSI-2 on platelet activation.

By employing these protocols, researchers can effectively utilize OXSI-2 as a pharmacological tool to investigate the intricate roles of Syk-mediated signaling in platelet function. However, it is imperative to consider its potential off-target effects and to corroborate findings with complementary experimental approaches.

References

• 1. Evaluation of [3-(1-Methyl-1H–indol –3-yl-methylene)-2–oxo-2, 3–dihydro-1H- indole–5-sulfonamide] (OXSI-2), as a Syk selective inhibitor in platelets - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Evaluation of [3-(1-methyl-1H-indol-3-yl-methylene)-2-oxo-2, 3-dihydro-1H-indole-5-sulfonamide] (OXSI-2), as a Syk-selective inhibitor in platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. med.upenn.edu [med.upenn.edu]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

troubleshooting OXSI-2 solubility and precipitation issues

Welcome to the technical support center for OXSI-2, a potent spleen tyrosine kinase (Syk) and NLRP3 inflammasome inhibitor. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting common issues related to the solubility and handling of OXSI-2, ensuring successful and reproducible experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing a stock solution of OXSI-2?

A1: The recommended solvent for preparing a stock solution of OXSI-2 is dimethyl sulfoxide (DMSO). OXSI-2 is soluble in DMSO up to 100 mM. For optimal results, use anhydrous, high-purity DMSO.

Q2: My OXSI-2 is precipitating when I dilute my DMSO stock solution into an aqueous buffer or cell culture medium. What is causing this?

A2: This is a common issue for hydrophobic small molecules like OXSI-2. Precipitation upon dilution into aqueous solutions is often due to the significant change in solvent polarity. Even though OXSI-2 is highly soluble in DMSO, its solubility in aqueous buffers is considerably lower. The final concentration of DMSO in your working solution should be kept as low as possible (typically <0.5%) to minimize its potential effects on cells and the risk of precipitation.

Q3: How can I prevent my OXSI-2 from precipitating in my aqueous experimental setup?

A3: To prevent precipitation, it is recommended to perform serial dilutions. Instead of diluting your concentrated DMSO stock directly into the final aqueous buffer, first, make an intermediate dilution in your cell culture medium or buffer. Additionally, ensuring the final DMSO concentration is as low as feasible for your experiment can help maintain solubility. Gentle vortexing during dilution can also aid in keeping the compound in solution.

Q4: What are the recommended storage conditions for OXSI-2 stock solutions?

A4: OXSI-2 stock solutions in DMSO should be stored at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months). It is crucial to aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles, which can lead to degradation and precipitation. Always protect the stock solution from light.

Q5: At what concentration is OXSI-2 typically used in cell-based assays?

A5: The effective concentration of OXSI-2 in cell-based assays can vary depending on the cell type and the specific pathway being investigated. A commonly used concentration to inhibit the NLRP3 inflammasome in J774A.1 mouse macrophage cells is 2 µM. It is always recommended to perform a dose-response experiment to determine the optimal concentration for your specific experimental conditions.

Q6: Are there any known off-target effects or cytotoxicity associated with OXSI-2?

A6: While OXSI-2 is a potent Syk inhibitor, some studies suggest it may have non-selective effects. As with any small molecule inhibitor, it is advisable to include appropriate controls in your experiments to account for potential off-target effects. Cytotoxicity should be assessed for each cell line and experimental condition by performing a cell viability assay (e.g., MTT or trypan blue exclusion) across a range of OXSI-2 concentrations.

Troubleshooting Guide: Solubility and Precipitation Issues

This guide provides a systematic approach to resolving common solubility and precipitation problems encountered when working with OXSI-2.

Issue 1: OXSI-2 powder is difficult to dissolve in DMSO.

• Possible Cause: The DMSO may have absorbed moisture, or the OXSI-2 may require more energy to dissolve.

• Troubleshooting Steps:

  • Use fresh, anhydrous DMSO: DMSO is hygroscopic and can absorb water from the atmosphere, which will reduce its solvating power for hydrophobic compounds. Always use a fresh, sealed bottle of anhydrous, high-purity DMSO.

  • Gentle Warming: Warm the solution to 37°C for 10-15 minutes. This can increase the solubility of the compound.

  • Sonication: Use a bath sonicator to apply ultrasonic energy, which can help break up any aggregates and facilitate dissolution.

Issue 2: OXSI-2 precipitates immediately upon dilution in aqueous buffer or cell culture medium.

• Possible Cause: The change in solvent polarity is too abrupt, causing the compound to "crash out" of solution.

• Troubleshooting Steps:

  • Perform Serial Dilutions: Instead of a single large dilution, perform a series of smaller, stepwise dilutions. For example, dilute the 100 mM DMSO stock to 10 mM in DMSO, then to 1 mM in a 50:50 mixture of DMSO and your aqueous buffer, before making the final dilution in your 100% aqueous buffer.

  • Optimize Final DMSO Concentration: Aim for the lowest possible final DMSO concentration in your assay that still maintains OXSI-2 solubility and does not affect your experimental system (typically below 0.5%).

  • Pre-warm the Aqueous Buffer: Warming your buffer or medium to 37°C before adding the OXSI-2 stock solution can sometimes improve solubility.

Issue 3: OXSI-2 solution appears clear initially but forms a precipitate over time.

• Possible Cause: The solution may be supersaturated, or the compound may be slowly coming out of solution at room temperature or 4°C.

• Troubleshooting Steps:

  • Prepare Fresh Working Solutions: It is best practice to prepare fresh working solutions of OXSI-2 from your frozen stock solution for each experiment.

  • Store Diluted Solutions Properly: If you must store a diluted aqueous solution, keep it at 4°C for a very short period (no more than a few hours) and visually inspect for any precipitation before use. For longer-term storage, aliquoting and freezing at -80°C is recommended.

Data Presentation

Table 1: OXSI-2 Properties and Solubility

Property	Value	Reference
Molecular Weight	353.39 g/mol
Formula	C₁₈H₁₅N₃O₃S
Purity	≥98%
Solubility
DMSO	Up to 100 mM
Aqueous Buffers (e.g., PBS)	Poor	General knowledge for hydrophobic compounds
Cell Culture Media (e.g., DMEM)	Poor	General knowledge for hydrophobic compounds

Experimental Protocols

Protocol 1: Preparation of OXSI-2 Stock Solution

Objective: To prepare a concentrated stock solution of OXSI-2 in DMSO.

Materials:

• OXSI-2 powder

• Anhydrous, high-purity DMSO

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Sonicator bath (optional)

Methodology:

• Allow the OXSI-2 powder vial to equilibrate to room temperature before opening to prevent condensation.

• Weigh the desired amount of OXSI-2 powder in a sterile tube.

• Add the calculated volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 100 mM).

• Vortex the solution vigorously for 2-3 minutes until the powder is completely dissolved. A clear, yellow-to-brown solution should be observed.

• If the powder does not fully dissolve, sonicate the tube in a water bath for 10-15 minutes.

• Aliquot the stock solution into single-use, light-protected tubes.

• Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.

Protocol 2: Inhibition of NLRP3 Inflammasome Activation in Macrophages

Objective: To assess the inhibitory effect of OXSI-2 on nigericin-induced NLRP3 inflammasome activation in J774A.1 mouse macrophages.

Materials:

• J774A.1 mouse macrophage cell line

• Complete DMEM (with 10% FBS and antibiotics)

• Lipopolysaccharide (LPS)

• Nigericin

• OXSI-2 stock solution (in DMSO)

• Phosphate-buffered saline (PBS)

• ELISA kit for IL-1β

Methodology:

• Seed J774A.1 cells in a 96-well plate at a density of 1 x 10⁵ cells/well and incubate overnight.

• Prime the cells with 1 µg/mL LPS in complete DMEM for 4 hours.

• Pre-treat the cells with 2 µM OXSI-2 (or desired concentrations for a dose-response) for 15-20 minutes prior to stimulation. Include a vehicle control (DMSO at the same final concentration).

• Stimulate the cells with 20 µM nigericin for 30 minutes.

• Collect the cell culture supernatants.

• Measure the concentration of secreted IL-1β in the supernatants using an ELISA kit according to the manufacturer's instructions.

Visualizations

OXSI-2 Technical Support Center: Optimizing Incubation Time

Welcome to the technical support center for OXSI-2, a potent, cell-permeable inhibitor of Spleen Tyrosine Kinase (Syk). This resource provides researchers, scientists, and drug development professionals with detailed guidance on optimizing the incubation time of OXSI-2 to achieve maximal and consistent Syk inhibition in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is OXSI-2 and how does it inhibit Syk?

A1: OXSI-2 is a small molecule, oxindole-based compound that functions as a potent inhibitor of Spleen Tyrosine Kinase (Syk).[1][2] Syk is a non-receptor tyrosine kinase crucial for signaling in various immune cells, including B cells, mast cells, macrophages, and neutrophils.[3][4] It plays a key role in adaptive immunity, platelet activation, and inflammatory responses.[3][4][5] OXSI-2 works by binding to the ATP-binding site of the Syk kinase domain, which prevents the phosphorylation and subsequent activation of Syk, thereby blocking its downstream signaling cascades.[6]

Q2: What is a recommended starting point for OXSI-2 incubation time?

A2: For most cell-based assays, a pre-incubation time of 30 to 60 minutes before cell stimulation is a robust starting point. However, the optimal time can vary significantly depending on the cell type, experimental temperature, and the specific downstream endpoint being measured. A time-course experiment is strongly recommended to determine the ideal incubation time for your specific system.

Q3: Why is pre-incubation with OXSI-2 before cell stimulation necessary?

A3: Pre-incubation allows the cell-permeable OXSI-2 inhibitor sufficient time to cross the cell membrane and bind to the intracellular Syk kinase. This ensures that Syk is already inhibited when the signaling pathway is activated by a stimulus (e.g., an antigen, antibody, or other agonist). Without adequate pre-incubation, the activating signal may trigger Syk phosphorylation and downstream events before the inhibitor has had a chance to effectively bind its target.

Q4: Can the incubation time be too long?

A4: Yes. While sufficient time is needed to achieve equilibrium, excessively long incubation times (e.g., many hours to days) can lead to off-target effects, cellular stress, or cytotoxicity, which can confound experimental results.[7] Long-term exposure may also induce compensatory signaling pathways in the cells. It is crucial to distinguish between the intended inhibition of Syk and secondary, unintended effects of prolonged compound exposure.

Q5: How does OXSI-2 concentration affect the optimal incubation time?

A5: At inhibitor concentrations significantly above the IC50, the time required to reach maximal inhibition generally decreases. Conversely, at concentrations near or below the IC50, a longer incubation period may be necessary to achieve equilibrium and effective inhibition.[8] It is recommended to work at a concentration of 5-20 times the IC50 to ensure robust inhibition, which may allow for shorter incubation times.[9]

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
No or incomplete Syk inhibition observed (e.g., p-Syk levels are not reduced).	1. Insufficient Incubation Time: The inhibitor did not have enough time to bind to Syk before stimulation and analysis.	Perform a time-course experiment. Pre-incubate cells with OXSI-2 for varying durations (e.g., 15, 30, 60, 120 minutes) before stimulation to identify the optimal time point.
2. OXSI-2 Concentration Too Low: The concentration used may be insufficient for the cell density or specific cell type.	Confirm the reported IC50 for your cell type. Titrate OXSI-2 across a range of concentrations (e.g., 0.1x to 100x the reported IC50) to determine the effective dose.
3. Inhibitor Degradation: Improper storage or handling of OXSI-2 stock solution.	OXSI-2 is typically stored at -20°C.[1] Avoid repeated freeze-thaw cycles. Prepare fresh dilutions from a validated stock for each experiment.
High variability between replicate experiments.	1. Inconsistent Incubation Time: Minor variations in timing can lead to different levels of inhibition, especially if the incubation time is on the steep part of the time-course curve.	Standardize the incubation time precisely for all samples and experiments. Use a timer and process samples in a consistent order.
2. Cell Health/Density Variations: Differences in cell confluence or viability can affect inhibitor uptake and cellular response.	Ensure consistent cell seeding density and viability across all experiments. Do not use cells that are over-confluent.
Evidence of cytotoxicity or off-target effects.	1. Incubation Time Too Long: Prolonged exposure to the inhibitor is causing cellular stress.	Reduce the incubation time. Determine the minimum time required for maximal inhibition from your time-course experiment and use that for subsequent assays.
2. OXSI-2 Concentration Too High: The concentration is leading to non-specific effects.	Perform a dose-response experiment to find the lowest concentration that still provides maximal Syk inhibition. Concurrently, run a cytotoxicity assay (e.g., LDH or MTT assay) to assess cell viability at your working concentration and incubation time.[10]

Quantitative Data Summary

The potency of OXSI-2 can vary depending on the assay format and cell type. The following table summarizes key quantitative values reported in the literature.

Parameter	Value	Context	Source
IC50	14 nM	In vitro Syk kinase assay	[1][11]
EC50	313 nM	FcεRI-mediated degranulation in RBL-2H3 basophil cells	[11]
Effective Conc.	2 µM	Complete inhibition of convulxin-induced platelet aggregation	[2][11]

Experimental Protocols

Protocol: Determining Optimal OXSI-2 Incubation Time via Western Blot for Phospho-Syk

This protocol provides a method for empirically determining the optimal pre-incubation time for OXSI-2 in a specific cell line by measuring the phosphorylation of Syk at an activating tyrosine residue (e.g., Y525/526).

Materials:

• Cell line of interest (e.g., macrophages, B-cells)

• Complete cell culture medium

• OXSI-2 (dissolved in DMSO)[1]

• Cell stimulus (e.g., anti-IgM for B-cells, LPS for macrophages)

• Phosphate-Buffered Saline (PBS)

• Lysis Buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA Protein Assay Kit

• SDS-PAGE gels, buffers, and electrophoresis equipment

• Western blot transfer system

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies: anti-phospho-Syk (Y525/526), anti-total-Syk

• HRP-conjugated secondary antibody

• Chemiluminescent substrate (ECL)

• Imaging system

Procedure:

• Cell Seeding: Seed cells in a 6-well plate at a density that will result in 80-90% confluency on the day of the experiment. Allow cells to adhere and recover overnight.

• Inhibitor Preparation: Prepare a working solution of OXSI-2 in serum-free medium at a concentration 5-20x the known IC50.

• Time-Course Pre-incubation:

  • Label wells for each time point (e.g., 0, 15, 30, 60, 120 min) and controls (DMSO vehicle, unstimulated).

  • Starve cells in serum-free medium for 2-4 hours before treatment.

  • At staggered times, replace the medium with the OXSI-2 working solution. For the DMSO control, add medium with an equivalent concentration of DMSO.

  • For example, to achieve a 120-minute incubation, add OXSI-2 at T=0. For a 60-minute incubation, add OXSI-2 at T=60 min.

• Cell Stimulation:

  • At the end of the longest incubation period (e.g., T=120 min), add the appropriate stimulus to all wells (except the unstimulated control) for a pre-determined optimal stimulation time (typically 5-15 minutes).

• Cell Lysis:

  • Immediately after stimulation, aspirate the medium and wash the cells once with ice-cold PBS.

  • Add 100-150 µL of ice-cold lysis buffer to each well.

  • Scrape the cells, transfer the lysate to a microcentrifuge tube, and incubate on ice for 30 minutes.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C. Collect the supernatant.

• Protein Quantification and Western Blot:

  • Determine the protein concentration of each lysate using a BCA assay.

  • Normalize samples to equal protein concentration with lysis buffer and Laemmli sample buffer.

  • Perform SDS-PAGE, transfer to a membrane, and block according to standard procedures.

  • Incubate the membrane with primary anti-phospho-Syk antibody overnight at 4°C.

  • Wash and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Develop with ECL substrate and capture the image.

  • Strip the membrane (if necessary) and re-probe with anti-total-Syk antibody as a loading control.

• Analysis:

  • Quantify the band intensities for phospho-Syk and total Syk.

  • Normalize the phospho-Syk signal to the total Syk signal for each time point.

  • Plot the normalized phospho-Syk signal against the incubation time. The optimal incubation time is the shortest duration that results in maximal inhibition of Syk phosphorylation.

Visualizations

Syk Signaling Pathway and OXSI-2 Inhibition

Workflow for Optimizing Incubation Time

Troubleshooting Logic for Suboptimal Inhibition

References

• 1. rndsystems.com [rndsystems.com]
• 2. immune-system-research.com [immune-system-research.com]
• 3. researchgate.net [researchgate.net]
• 4. Tyrosine-protein kinase SYK - Wikipedia [en.wikipedia.org]
• 5. The SYK tyrosine kinase: a crucial player in diverse biological functions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. What are Syk inhibitors and how do they work? [synapse.patsnap.com]
• 7. Optimization of cell viability assays to improve replicability and reproducibility of cancer drug sensitivity screens - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Measuring Kinase Inhibitor Residence Times [sigmaaldrich.com]
• 10. researchgate.net [researchgate.net]
• 11. caymanchem.com [caymanchem.com]

Technical Support Center: Investigating Potential Off-Target Effects of OXSI-2 in Cells

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address potential off-target effects of OXSI-2, a potent Spleen Tyrosine Kinase (Syk) inhibitor. Understanding and identifying off-target interactions is crucial for interpreting experimental results accurately and for the successful development of selective therapeutic agents.

Frequently Asked Questions (FAQs)

Q1: What is OXSI-2 and what is its primary target?

A1: OXSI-2 is a small molecule inhibitor belonging to the oxindole class. Its primary and well-characterized target is Spleen Tyrosine Kinase (Syk), a non-receptor tyrosine kinase that plays a critical role in immune signaling. OXSI-2 is a potent inhibitor of Syk with a reported IC50 value of 14 nM. In cellular signaling, Syk is involved in the activation of downstream pathways following engagement of various receptors, including B-cell receptors and Fc receptors.

Q2: What are the known on-target effects of OXSI-2 in cells?

A2: As a Syk inhibitor, OXSI-2 has been shown to block cellular processes dependent on Syk activity. Notably, in the context of inflammasome signaling, OXSI-2 has been demonstrated to inhibit nigericin-induced inflammasome assembly, caspase-1 activation, IL-1β processing and release, and pyroptotic cell death. It also potently suppresses the generation of mitochondrial reactive oxygen species (mROS). These effects are downstream of potassium efflux, a key event in inflammasome activation.

Q3: Are there known or suspected off-target effects of OXSI-2?

A3: Yes, there is evidence to suggest that OXSI-2 is not completely selective for Syk and may exert off-target effects. Studies in human platelets have indicated that while OXSI-2 effectively inhibits Syk-mediated events, it also exhibits some non-specific effects. In particular, its effects on certain signaling molecules are similar to those of broader Src family kinase (SFK) inhibitors, suggesting potential cross-reactivity with this family of kinases. However, it's important to note that OXSI-2 did not inhibit Lyn, one of the SFK members, in the context of Syk phosphorylation. This suggests that its off-target profile may be complex and not encompass all SFK members.

Q4: How can I determine if the observed cellular phenotype in my experiment is due to an off-target effect of OXSI-2?

A4: Differentiating between on-target and off-target effects is a critical step in validating your experimental findings. Here are several strategies you can employ:

• Perform a rescue experiment: If possible, overexpressing a constitutively active form of Syk in your cells could rescue the phenotype caused by OXSI-2 if the effect is on-target.

• Use a negative control compound: A structurally similar but inactive analog of OXSI-2, if available, would be an ideal negative control. Observing the phenotype with OXSI-2 but not with the inactive analog points towards a specific on-target effect.

• Knockdown or knockout of the target: Using techniques like siRNA, shRNA, or CRISPR/Cas9 to reduce or eliminate Syk expression should mimic the effect of OXSI-2 if the phenotype is on-target.

• Dose-response analysis: Compare the concentration of OXSI-2 required to inhibit Syk in a biochemical assay with the concentration needed to produce the cellular phenotype. A large discrepancy between these two values may suggest an off-target effect.

Troubleshooting Guide

This guide provides a structured approach to troubleshooting common issues that may arise during experiments with OXSI-2, particularly those related to potential off-target effects.

Observed Issue	Potential Cause	Troubleshooting Steps
Phenotype is inconsistent with known Syk function.	Off-target effect: OXSI-2 may be interacting with other kinases or proteins in the cell, leading to an unexpected biological response.	1. Consult the literature: Research the known functions of kinases structurally related to Syk and Src family kinases to see if the observed phenotype aligns with inhibition of any of these. 2. Perform a kinome scan: A broad kinase profiling assay can identify other kinases that are inhibited by OXSI-2 at the concentrations used in your experiment. 3. Use orthogonal approaches: As detailed in FAQ 4, employ structurally unrelated inhibitors, target knockdown/knockout, and rescue experiments to validate the role of Syk.
Cellular toxicity is observed at concentrations required for Syk inhibition.	Off-target toxicity: The cytotoxic effect may be due to the inhibition of a protein essential for cell survival, other than Syk.	1. Determine the therapeutic window: Perform a dose-response curve for both the desired anti-Syk effect and cytotoxicity to determine if there is a concentration range where the on-target effect is observed without significant toxicity. 2. Test in a Syk-deficient cell line: If toxicity persists in cells that do not express Syk, it is highly likely due to an off-target effect. 3. Proteomics analysis: Compare the proteome of cells treated with a toxic concentration of OXSI-2 to untreated cells to identify pathways that are unexpectedly perturbed.
Discrepancy between biochemical IC50 and cellular EC50.	Cellular permeability and stability: OXSI-2 may have poor cell membrane permeability or may be rapidly metabolized within the cell, requiring higher concentrations to achieve the desired intracellular target engagement. Off-target engagement: At higher concentrations required for the cellular effect, OXSI-2 may be engaging with lower-affinity off-targets.	1. Assess cell permeability: Use techniques such as cellular thermal shift assay (CETSA) to confirm that OXSI-2 is engaging with Syk inside the cell at the expected concentrations. 2. Evaluate compound stability: Use LC-MS/MS to measure the concentration of OXSI-2 in the cell culture medium and cell lysate over time to assess its stability. 3. Perform off-target profiling: As mentioned previously, a kinome scan can reveal off-targets that may be engaged at the higher cellular concentrations.

Quantitative Data Summary

The following table summarizes the known inhibitory concentrations of OXSI-2 and other relevant kinase inhibitors for comparison. This data can help in designing experiments and interpreting results.

Inhibitor	Primary Target(s)	IC50 / Concentration	Assay Type	Reference
OXSI-2	Syk	14 nM	Biochemical
OXSI-2	Not specified (inhibition of convulxin-induced platelet aggregation)	2 µM	Cellular (Human Platelets)
Piceatannol	Syk, SFKs	20 µg/ml	Cellular (Human Platelets)
PP2	SFKs	10 µM	Cellular (Human Platelets)

Experimental Protocols

Detailed methodologies for key experiments to investigate off-target effects are provided below.

Kinome Profiling

Objective: To identify the spectrum of kinases inhibited by OXSI-2 at a given concentration.

Methodology:

• Compound Preparation: Prepare a stock solution of OXSI-2 in DMSO. For a single-point screen, a final concentration of 1 µM is often used. For dose-response analysis, prepare a serial dilution series.

• Kinase Panel: Utilize a commercial kinase profiling service (e.g., Eurofins DiscoverX KINOMEscan™, Promega Kinase Selectivity Profiling Systems) that offers a broad panel of purified, active human kinases.

• Binding or Activity Assay: The service provider will perform either a binding assay (measuring the displacement of a labeled ligand) or an enzymatic activity assay (measuring the inhibition of substrate phosphorylation) in the presence of OXSI-2.

• Data Analysis: The results are typically provided as a percentage of inhibition or binding relative to a vehicle control (DMSO). This data can be visualized as a "tree spot" diagram, where inhibited kinases are highlighted on a phylogenetic tree of the human kinome. Significant off-targets are identified as those showing substantial inhibition.

Cellular Thermal Shift Assay (CETSA)

Objective: To confirm the engagement of OXSI-2 with its target (Syk) and potential off-targets in a cellular context.

Methodology:

• Cell Treatment: Treat cultured cells with OXSI-2 at the desired concentration (e.g., 1 µM) or with a vehicle control (DMSO) for a specified time (e.g., 1-2 hours) to allow for cell penetration and target binding.

• Heating: Aliquot the cell suspension into PCR tubes and heat them to a range of temperatures (e.g., 40-65°C) for a short period (e.g., 3 minutes) using a thermal cycler.

• Cell Lysis: Lyse the cells by freeze-thaw cycles or with a suitable lysis buffer.

• Separation of Soluble and Aggregated Proteins: Centrifuge the lysates at high speed to pellet the aggregated, denatured proteins.

• Protein Analysis: Collect the supernatant containing the soluble proteins. Analyze the amount of soluble Syk (and any suspected off-target proteins for which antibodies are available) at each temperature by Western blotting or other quantitative protein detection methods.

• Data Analysis: Plot the amount of soluble protein as a function of temperature for both the vehicle- and OXSI-2-treated samples. A shift in the melting curve to a higher temperature in the presence of OXSI-2 indicates target engagement and stabilization.

Quantitative Proteomics

Objective: To obtain an unbiased, global view of the cellular proteins and pathways affected by OXSI-2 treatment.

Methodology:

• Cell Culture and Treatment: Grow cells in culture and treat with OXSI-2 at a relevant concentration or with a vehicle control. Include multiple biological replicates for each condition.

• Cell Lysis and Protein Digestion: Lyse the cells and extract the proteins. Digest the proteins into peptides using an enzyme such as trypsin.

• Isobaric Labeling (e.g., TMT or iTRAQ) (Optional but recommended): Label the peptide samples from the different treatment groups with isobaric tags. This allows for multiplexing and more accurate relative quantification.

• LC-MS/MS Analysis: Analyze the peptide samples using high-resolution liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Use specialized software to identify and quantify the proteins in each sample. Perform statistical analysis to identify proteins that are significantly up- or downregulated upon OXSI-2 treatment.

• Pathway Analysis: Use bioinformatics tools (e.g., Ingenuity Pathway Analysis, DAVID) to identify the biological pathways that are significantly enriched among the differentially expressed proteins. This can reveal unexpected off-target effects.

Visualizations

Signaling Pathways and Experimental Workflows

OXSI-2 Technical Support Center: Minimizing Experimental Variability

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing variability in experiments utilizing the Syk inhibitor, OXSI-2.

Troubleshooting Guide

This guide addresses specific issues that may arise during OXSI-2 experiments, offering potential causes and solutions in a question-and-answer format.

Question ID	Question	Potential Cause(s)	Suggested Solution(s)
OXSI2-T01	Why am I observing inconsistent inhibition of inflammasome activation (caspase-1 cleavage, IL-1β release) with OXSI-2?	Inconsistent OXSI-2 Activity: - Improper storage leading to degradation. - Multiple freeze-thaw cycles. - Incorrect final concentration. Cell Culture Variability: - Variation in cell density at the time of treatment. - Cells are of a high passage number, leading to altered responses. - Inconsistent priming with LPS (lipopolysaccharide). Assay Variability: - Inconsistent incubation times with OXSI-2, LPS, or the inflammasome activator (e.g., nigericin). - Variability in the activity of the inflammasome activator.	Ensure Consistent OXSI-2 Activity: - Store OXSI-2 stock solutions at -20°C for up to one month or -80°C for up to six months, protected from light.[1] - Aliquot stock solutions to avoid repeated freeze-thaw cycles. - Prepare fresh dilutions from a stock solution for each experiment. Verify the final concentration using a molarity calculator.[2] Standardize Cell Culture Conditions: - Seed cells at a consistent density for all experiments. - Use cells within a defined low passage number range. - Ensure consistent LPS concentration and incubation time for priming.[3] Standardize Assay Protocol: - Use a calibrated timer for all incubation steps. - Use a fresh, validated batch of the inflammasome activator. Perform a dose-response curve for new batches.
OXSI2-T02	My measurement of mitochondrial ROS (mROS) using MitoSOX shows high background or inconsistent results in the presence of OXSI-2.	MitoSOX Staining Issues: - Suboptimal MitoSOX concentration. - Inappropriate incubation time. - Photobleaching of the probe. Cell Health Issues: - Cell stress or death due to factors other than the experimental treatment.	Optimize MitoSOX Protocol: - Titrate MitoSOX concentration; concentrations as low as 1 µM may be optimal.[4] Using concentrations above 2 µM can lead to cytoplasmic accumulation and compromise mitochondrial specificity.[5] - Optimize incubation time (typically 15-30 minutes at 37°C).[6] - Protect cells from light after adding MitoSOX. Ensure Cell Health: - Monitor cell viability in parallel using a viability dye (e.g., trypan blue). - Ensure consistent and gentle handling of cells during the staining procedure.
OXSI2-T03	I am concerned about potential off-target effects of OXSI-2 in my experiments.	Non-specific Kinase Inhibition: - OXSI-2 may inhibit other kinases, particularly at higher concentrations. - Some studies suggest OXSI-2 may have non-selective effects in certain cell types, like platelets.[7]	Implement Control Experiments: - Perform a dose-response curve to determine the minimal effective concentration of OXSI-2. - Use a structurally distinct Syk inhibitor as a complementary control to confirm that the observed effects are due to Syk inhibition. - If possible, use a genetic approach (e.g., Syk knockout or knockdown cells) to validate the pharmacological findings.
OXSI2-T04	The level of pyroptosis, measured by LDH release, is not correlating with caspase-1 activation in my OXSI-2 treated cells.	Differential Kinetics: - The kinetics of caspase-1 activation and LDH release may differ. Alternative Cell Death Pathways: - The stimulus might be inducing other forms of cell death (e.g., apoptosis or necroptosis) in addition to pyroptosis.[8] - Some cell types may lack the necessary components for canonical pyroptosis.[9]	Optimize Endpoint Measurements: - Perform a time-course experiment to determine the optimal time points for measuring both caspase-1 activation and LDH release. Characterize Cell Death Pathway: - Use specific inhibitors for other cell death pathways (e.g., a pan-caspase inhibitor for apoptosis) to dissect the mechanism. - Measure cleavage of gasdermin D, a key event in pyroptosis, by Western blot.[8]

Frequently Asked Questions (FAQs)

1. What is the mechanism of action of OXSI-2?

OXSI-2 is a potent and cell-permeable inhibitor of spleen tyrosine kinase (Syk).[1][2] In the context of inflammasome signaling, it acts downstream of potassium (K+) efflux and upstream of mitochondrial reactive oxygen species (mROS) generation.[3][10][11][12] By inhibiting Syk, OXSI-2 blocks the assembly of the NLRP3 inflammasome, which in turn prevents the activation of caspase-1, the processing and release of pro-inflammatory cytokines like IL-1β, and the induction of pyroptotic cell death.[2][3][10][11]

2. What are the recommended storage and handling conditions for OXSI-2?

For long-term stability, OXSI-2 should be stored as a solid at -20°C, protected from light.[2] Stock solutions are typically prepared in DMSO.[2] For storage of stock solutions, it is recommended to keep them at -80°C for up to 6 months or at -20°C for up to 1 month, protected from light and under a nitrogen atmosphere.[1] It is advisable to aliquot the stock solution to avoid multiple freeze-thaw cycles.

3. What is a typical working concentration for OXSI-2 in cell-based assays?

A common working concentration of OXSI-2 is 2 µM, which has been shown to effectively inhibit inflammasome assembly, caspase-1 activation, IL-1β processing and release, mROS generation, and pyroptotic cell death.[1] However, the optimal concentration can be cell-type and stimulus-dependent. Therefore, it is recommended to perform a dose-response experiment to determine the EC50 (half-maximal effective concentration) for your specific experimental system. OXSI-2 has a reported EC50 of 313 nM and an IC50 of 14 nM in cell-based assays.[1][11]

4. How can I be sure that the effects I see are due to Syk inhibition and not off-target effects?

To confirm the specificity of OXSI-2, several control experiments are recommended:

• Dose-Response: Determine the minimal concentration of OXSI-2 that produces the desired effect.

• Alternative Inhibitor: Use a structurally different Syk inhibitor to see if it phenocopies the effects of OXSI-2.

• Genetic Controls: If available, use cells with genetic knockout or knockdown of Syk to validate the pharmacological findings.

• Biochemical Assays: Directly measure the phosphorylation of Syk substrates to confirm inhibition. For instance, OXSI-2 has been shown to inhibit the phosphorylation of LAT at Y191.[7]

Quantitative Data Summary

Table 1: OXSI-2 Potency

Parameter	Value	Cell Type/Assay Condition	Reference
IC50	14 nM	In vitro kinase assay	[2][11]
EC50	313 nM	Cell-based assays	[1][11]

Table 2: Typical Reagent Concentrations for Inflammasome Activation Assay

Reagent	Typical Concentration	Purpose	Reference
LPS	1 µg/mL	Priming signal for pro-IL-1β and NLRP3 expression	[3]
Nigericin	5-20 µM	NLRP3 inflammasome activator (induces K+ efflux)	[3][13]
OXSI-2	2 µM	Syk inhibitor	[1]

Experimental Protocols

Protocol 1: Inhibition of Nigericin-Induced Inflammasome Activation

This protocol describes the use of OXSI-2 to inhibit nigericin-induced NLRP3 inflammasome activation in macrophages.

Materials:

• J774A.1 mouse macrophage cell line[3]

• DMEM with 10% FBS and penicillin/streptomycin

• Lipopolysaccharide (LPS) from E. coli O111:B4

• Nigericin

• OXSI-2

• 96-well tissue culture plates

• Reagents for downstream analysis (e.g., ELISA for IL-1β, Caspase-1 activity assay kit, LDH assay kit)

Procedure:

• Seed J774A.1 cells in a 96-well plate at a density of 1 x 10^5 cells/well and incubate overnight.[3]

• Prime the cells with 1 µg/mL LPS for 4 hours.[3]

• Pre-treat the cells with 2 µM OXSI-2 (or desired concentration) for 15-20 minutes prior to nigericin stimulation.[3]

• Stimulate the cells with 20 µM nigericin for 60 minutes.[3]

• Collect the cell culture supernatants for analysis of IL-1β release (ELISA) and pyroptosis (LDH assay).

• Lyse the cells to measure caspase-1 activity using a commercially available kit.

Protocol 2: Measurement of Mitochondrial ROS (mROS) with MitoSOX

This protocol details the measurement of mROS generation following inflammasome activation and its inhibition by OXSI-2.

Materials:

• Cells cultured on glass-bottom dishes suitable for microscopy

• MitoSOX Red mitochondrial superoxide indicator

• Hoechst 33342 (for nuclear staining)

• MitoTracker Deep Red (as a mitochondrial loading control, optional)

• Live-cell imaging microscope with appropriate filters

Procedure:

• Culture cells to approximately 90% confluence on optical quality plates.[14]

• Treat cells with LPS and OXSI-2 as described in Protocol 1.

• During the final 15-30 minutes of incubation, load the cells with 1-5 µM MitoSOX Red.[4][6] The optimal concentration should be determined empirically, as lower concentrations (e.g., 1 µM) may provide better mitochondrial specificity.[4]

• Wash the cells gently with pre-warmed buffer (e.g., HBSS) three times.[6]

• Add fresh pre-warmed buffer and stimulate with the inflammasome activator (e.g., nigericin).

• Acquire images using a fluorescence microscope.

• Quantify the MitoSOX fluorescence intensity in the mitochondrial region of interest. Normalize the signal to a mitochondrial loading control like MitoTracker if used.

Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. rndsystems.com [rndsystems.com]
• 3. researchgate.net [researchgate.net]
• 4. MitoSOX-Based Flow Cytometry for Detecting Mitochondrial ROS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Methods for Detection of Mitochondrial and Cellular Reactive Oxygen Species - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A flow-cytometry-based protocol for detection of mitochondrial ROS production under hypoxia - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Evaluation of [3-(1-Methyl-1H–indol –3-yl-methylene)-2–oxo-2, 3–dihydro-1H- indole–5-sulfonamide] (OXSI-2), as a Syk selective inhibitor in platelets - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A comprehensive guide for studying inflammasome activation and cell death - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Nigericin Induces Paraptosis‐Like Cell Death Instead of Pyroptosis in Corneal Keratocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The oxindole Syk inhibitor OXSI-2 blocks nigericin-induced inflammasome signaling and pyroptosis independent of potassium efflux - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. labs.engineering.asu.edu [labs.engineering.asu.edu]
• 12. asu.elsevierpure.com [asu.elsevierpure.com]
• 13. Pyroptosis Induction and Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Assay of mitochondrial levels of reactive oxygen species using MitoSOX:MitoTracker Deep red end point measurement [help.imageanalyst.net]

interpreting unexpected results with OXSI-2

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers using OXSI-2, a potent, cell-permeable inhibitor of Spleen tyrosine kinase (Syk).

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of OXSI-2?

A1: OXSI-2 is a potent inhibitor of Spleen tyrosine kinase (Syk), with an IC₅₀ of 14 nM and an EC₅₀ of 313 nM in cell-based assays.[1] It functions by blocking Syk-mediated signaling pathways. This inhibition has been demonstrated to be effective in various cellular processes, including inflammasome assembly, caspase-1 activation, IL-1β processing and release, and pyroptotic cell death.[1][2][3]

Q2: What are the main applications of OXSI-2 in research?

A2: OXSI-2 is primarily used in immunology and inflammation research. Specific applications include:

• Inhibition of NLRP3 inflammasome assembly and activation.[3]

• Blocking nigericin-induced pyroptosis.[1][2]

• Studying the role of Syk in platelet aggregation and signaling.

• Investigating Syk's involvement in mitochondrial reactive oxygen species (mROS) generation.[1][2]

Q3: Is OXSI-2 a completely selective inhibitor for Syk?

A3: While OXSI-2 is a potent Syk inhibitor, studies have shown that it may exhibit some non-selective effects. Research in human platelets has indicated that OXSI-2 can have off-target effects and may not be entirely selective for Syk, potentially impacting Src family kinases (SFKs).[2][4] Therefore, it is crucial to include appropriate controls in your experiments to account for these potential non-specific effects.

Q4: How should I prepare and store OXSI-2?

A4: OXSI-2 is typically supplied as a solid. For use in cell culture, it should be dissolved in a suitable solvent, such as DMSO, to create a stock solution. It is recommended to store the stock solution at -20°C or -80°C for long-term stability. Avoid repeated freeze-thaw cycles.

Troubleshooting Guide

Unexpected results can arise in any experiment. This guide addresses common issues that may be encountered when using OXSI-2 and provides steps for interpretation and troubleshooting.

Observed Problem	Potential Cause	Recommended Action
No or weak inhibition of expected Syk-mediated event	1. Incorrect concentration of OXSI-2: The effective concentration can vary between cell types and experimental conditions. 2. Degradation of OXSI-2: Improper storage or handling may lead to loss of activity. 3. Cell permeability issues: Although cell-permeable, efficiency might differ in certain cell lines.	1. Perform a dose-response experiment to determine the optimal concentration for your specific system. 2. Ensure proper storage of the OXSI-2 stock solution and use a fresh aliquot. 3. Verify cell permeability in your cell line using a positive control for a known Syk-dependent output.
Unexpected or off-target effects observed	1. Non-selective inhibition: OXSI-2 may inhibit other kinases, such as Src family kinases, at higher concentrations.[2][4] 2. Cellular toxicity: High concentrations of OXSI-2 or the solvent (e.g., DMSO) may induce cytotoxicity.	1. Use the lowest effective concentration of OXSI-2. 2. Include control experiments with other Syk inhibitors (e.g., Piceatannol) or inhibitors of potentially affected off-target kinases (e.g., PP2 for Src family kinases) to dissect the specific effects.[2] 3. Perform a cell viability assay (e.g., MTT or LDH assay) to assess the toxicity of OXSI-2 and the vehicle at the concentrations used.
Variability between experiments	1. Inconsistent experimental conditions: Minor variations in cell density, incubation times, or reagent concentrations can lead to different outcomes. 2. Inconsistent OXSI-2 activity: Repeated freeze-thaw cycles of the stock solution can reduce its potency.	1. Standardize all experimental parameters and document them meticulously. 2. Aliquot the OXSI-2 stock solution upon preparation to minimize freeze-thaw cycles.
Unexpected potentiation of a signaling pathway	Complex cellular signaling: Inhibition of one pathway can sometimes lead to the upregulation of a compensatory pathway. For example, OXSI-2 has been observed to potentiate PAR-mediated thromboxane generation in platelets, an effect opposite to other Syk and Src family kinase inhibitors.[2][4]	1. Thoroughly review the literature for known compensatory signaling pathways in your experimental system. 2. Use a systems biology approach, such as phosphoproteomics, to identify unexpectedly altered signaling pathways.

Experimental Protocols

Inhibition of NLRP3 Inflammasome Activation in Mouse Macrophages

This protocol describes a general workflow to assess the inhibitory effect of OXSI-2 on NLRP3 inflammasome activation, measuring IL-1β release as a primary readout.

• Cell Culture: Culture J774A.1 mouse macrophage cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO₂ incubator.

• Cell Seeding: Seed the cells in a 24-well plate at a density of 2.5 x 10⁵ cells per well and allow them to adhere overnight.

• Priming: Prime the macrophages with 1 µg/mL lipopolysaccharide (LPS) for 4 hours.

• Inhibitor Treatment: Pre-treat the cells with varying concentrations of OXSI-2 (e.g., 0.1, 1, 2, 5 µM) or vehicle (DMSO) for 30-60 minutes.

• NLRP3 Activation: Induce NLRP3 inflammasome activation by treating the cells with 20 µM nigericin for 30-60 minutes.

• Sample Collection: Collect the cell culture supernatants.

• IL-1β Measurement: Quantify the concentration of mature IL-1β in the supernatants using an ELISA kit according to the manufacturer's instructions.

• Data Analysis: Normalize the IL-1β concentrations to the vehicle control and plot the dose-response curve to determine the IC₅₀ of OXSI-2.

Western Blot Analysis of Syk-Mediated Phosphorylation

This protocol outlines the steps to evaluate the effect of OXSI-2 on the phosphorylation of a downstream Syk substrate, such as LAT (Linker for Activation of T-cells).

• Cell Culture and Treatment: Prepare and treat cells (e.g., washed human platelets) with OXSI-2 as described in the previous protocol, followed by stimulation with a Syk activator (e.g., convulxin).

• Cell Lysis: Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Separate equal amounts of protein on an SDS-PAGE gel.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane with 5% BSA or non-fat milk in TBST.

  • Incubate the membrane with a primary antibody against the phosphorylated form of the target protein (e.g., phospho-LAT Y191).

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

• Stripping and Re-probing:

  • Strip the membrane according to the manufacturer's protocol.

  • Re-probe with an antibody against the total form of the target protein and a loading control (e.g., GAPDH or β-actin) to ensure equal protein loading.

• Densitometry Analysis: Quantify the band intensities using image analysis software and normalize the phosphorylated protein levels to the total protein and loading control.

Signaling Pathways and Workflows

Caption: OXSI-2 inhibits NLRP3 inflammasome activation by targeting Syk.

Caption: A logical workflow for troubleshooting unexpected results with OXSI-2.

References

• 1. labs.engineering.asu.edu [labs.engineering.asu.edu]
• 2. Evaluation of [3-(1-Methyl-1H–indol –3-yl-methylene)-2–oxo-2, 3–dihydro-1H- indole–5-sulfonamide] (OXSI-2), as a Syk selective inhibitor in platelets - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Evaluation of [3-(1-methyl-1H-indol-3-yl-methylene)-2-oxo-2, 3-dihydro-1H-indole-5-sulfonamide] (OXSI-2), as a Syk-selective inhibitor in platelets - PubMed [pubmed.ncbi.nlm.nih.gov]

appropriate negative and positive controls for OXSI-2

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers using OXSI-2, a potent inhibitor of Spleen Tyrosine Kinase (Syk). This guide is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is OXSI-2 and what is its primary mechanism of action?

A1: OXSI-2 is a cell-permeable oxindole compound that acts as a potent inhibitor of Spleen Tyrosine Kinase (Syk), with an IC50 of 14 nM.[1][2] Its primary mechanism is the inhibition of Syk, a non-receptor tyrosine kinase crucial for signaling pathways in various immune cells.[3] By inhibiting Syk, OXSI-2 can block downstream events such as the activation of the NLRP3 inflammasome, leading to reduced processing and release of pro-inflammatory cytokines like IL-1β and subsequent pyroptotic cell death.[4][5]

Q2: What is the main application of OXSI-2 in research?

A2: OXSI-2 is primarily used in immunology and inflammation research to study the role of Syk in inflammasome activation and pyroptosis.[4][5] It is a valuable tool for dissecting the signaling pathways involved in inflammatory responses mediated by pathogens or damage-associated molecular patterns (DAMPs).

Q3: What are the key downstream effects of OXSI-2 treatment in a typical cellular assay?

A3: Treatment of cells with OXSI-2 has been shown to:

• Inhibit the assembly of the NLRP3 inflammasome.[4][5]

• Block the activation of caspase-1.[4][5]

• Reduce the processing and release of IL-1β.[4][5]

• Suppress the generation of mitochondrial reactive oxygen species (mROS).[4][5]

• Inhibit pyroptotic cell death.[4][5]

Troubleshooting Guide

Q4: I am not observing the expected inhibitory effect of OXSI-2 on inflammasome activation. What could be the reason?

A4: Several factors could contribute to this issue:

• Suboptimal Inflammasome Activation: Ensure your positive controls are working as expected. For NLRP3 inflammasome activation, a two-signal model is often required:

  • Signal 1 (Priming): Typically achieved by treating cells (e.g., macrophages) with Lipopolysaccharide (LPS).

  • Signal 2 (Activation): Provided by stimuli such as nigericin or ATP.

• Incorrect OXSI-2 Concentration: The effective concentration of OXSI-2 can vary between cell types and experimental conditions. A dose-response experiment is recommended to determine the optimal concentration for your specific setup. Concentrations around 2 µM have been shown to be effective in several studies.[1]

• Cell Type and Health: The responsiveness to inflammasome stimuli and inhibitors can differ between cell lines and primary cells. Ensure your cells are healthy and not passaged too many times.

• Timing of Treatment: The timing of OXSI-2 addition relative to the inflammasome activators is crucial. Pre-incubation with OXSI-2 before adding the activation signal (e.g., nigericin) is generally recommended.

Q5: How can I be sure that the observed effects are specific to Syk inhibition by OXSI-2?

A5: To confirm the specificity of OXSI-2, it is essential to include appropriate controls:

• Positive Controls: These should robustly activate the pathway of interest.

• Negative Controls: These help to rule out off-target effects and ensure the observed results are due to Syk inhibition.

Appropriate Negative and Positive Controls for OXSI-2

A critical aspect of designing robust experiments with OXSI-2 is the inclusion of appropriate positive and negative controls.

Q6: What are the recommended positive controls for an experiment using OXSI-2 to inhibit NLRP3 inflammasome activation?

A6:

• Inflammasome Activation Control: A group of cells treated with the priming signal (e.g., LPS) followed by the activating signal (e.g., nigericin or ATP) without OXSI-2. This group should exhibit a strong pro-inflammatory response (e.g., high levels of IL-1β release and pyroptosis).

• Syk Activation Control: In some experimental setups, you can measure the phosphorylation of Syk or its downstream targets like PLCγ2 to confirm that the activating stimulus indeed activates Syk, which is then inhibited by OXSI-2.

Q7: What are the recommended negative controls for an experiment using OXSI-2?

A7:

• Vehicle Control: A group of cells treated with the same vehicle (e.g., DMSO) used to dissolve OXSI-2. This control accounts for any effects of the solvent on the cells.

• Unstimulated Control: A group of cells that are not treated with the inflammasome-activating stimuli. This provides the baseline level of the measured readouts (e.g., IL-1β release, cell death).

• Genetic Knockdown/Knockout: The gold standard for confirming the on-target effect of an inhibitor is to use cells where the target protein (Syk) is genetically knocked down (e.g., using siRNA) or knocked out. The phenotype of Syk-deficient cells should mimic the effect of OXSI-2 treatment.

• Inactive Analog Control: The ideal pharmacological negative control is a structurally similar but biologically inactive analog of the inhibitor. While a commercially available, validated inactive analog of OXSI-2 is not readily documented, researchers can consider using a compound with a similar oxindole scaffold that is known to be inactive against Syk. In the absence of a direct analog, using an inactive analog of an inhibitor for an upstream kinase, such as PP3 (an inactive analog of the Src family kinase inhibitor PP2), could provide some level of control for off-target effects on related kinases, as Src kinases can be upstream of Syk. However, this is not a direct control for OXSI-2 itself.

Data Presentation

The following table summarizes expected quantitative data from a typical experiment investigating the effect of OXSI-2 on nigericin-induced NLRP3 inflammasome activation in macrophages.

Treatment Group	IL-1β Release (pg/mL)	Cell Viability (% of Control)	Caspase-1 Activity (Fold Change)	Mitochondrial ROS (Fold Change)
Unstimulated (Negative Control)	< 50	100%	1.0	1.0
LPS + Nigericin (Positive Control)	> 1000	~40-60%	> 5.0	> 3.0
LPS + Nigericin + OXSI-2 (2 µM)	~100-300	~80-95%	~1.5-2.5	~1.2-1.8
LPS + Nigericin + Vehicle (DMSO)	> 1000	~40-60%	> 5.0	> 3.0
Syk siRNA + LPS + Nigericin	~150-400	~75-90%	~1.8-2.8	~1.4-2.0

Note: The values in this table are illustrative and can vary depending on the cell type, experimental conditions, and specific assay kits used.

Experimental Protocols

Protocol 1: Induction and Inhibition of NLRP3 Inflammasome Activation

• Cell Seeding: Plate macrophages (e.g., bone marrow-derived macrophages or THP-1 cells) in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Priming (Signal 1): Prime the cells with LPS (e.g., 1 µg/mL) for 3-4 hours.

• Inhibitor Treatment: Pre-incubate the cells with OXSI-2 (e.g., 2 µM) or vehicle control (DMSO) for 1 hour.

• Activation (Signal 2): Stimulate the cells with nigericin (e.g., 10 µM) or ATP (e.g., 5 mM) for 1-2 hours.

• Sample Collection: Centrifuge the plate and collect the supernatant for IL-1β ELISA and LDH assay. The cell pellet can be used for caspase-1 activity assays or Western blotting.

Protocol 2: Lactate Dehydrogenase (LDH) Assay for Pyroptosis

• Sample Preparation: Use the cell culture supernatant collected from the inflammasome activation protocol.

• Assay Procedure: Follow the manufacturer's instructions for a commercially available LDH cytotoxicity assay kit. This typically involves mixing the supernatant with a reaction mixture containing a substrate for LDH and a tetrazolium salt.

• Measurement: Measure the absorbance at the recommended wavelength (usually 490 nm) using a microplate reader.

• Calculation: Calculate the percentage of LDH release relative to a positive control (cells lysed with a lysis buffer).

Protocol 3: Measurement of Mitochondrial Reactive Oxygen Species (mROS)

• Cell Preparation: Seed cells in a suitable plate or dish for microscopy or flow cytometry.

• Staining: Load the cells with a mitochondrial-specific ROS indicator dye (e.g., MitoSOX™ Red) according to the manufacturer's protocol.

• Treatment: Treat the cells with the experimental conditions (LPS, nigericin, OXSI-2) as described in Protocol 1.

• Detection: Measure the fluorescence intensity using a fluorescence microscope, plate reader, or flow cytometer at the appropriate excitation and emission wavelengths for the dye.

Visualizations

Figure 1. Signaling pathway of OXSI-2 action on the NLRP3 inflammasome.

Figure 2. General experimental workflow for studying OXSI-2 effects.

References

• 1. Crystal structure of human heme oxygenase-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. OXSI 2 (CAS 622387-85-3): R&D Systems [rndsystems.com]
• 3. immune-system-research.com [immune-system-research.com]
• 4. Evaluation of [3-(1-Methyl-1H–indol –3-yl-methylene)-2–oxo-2, 3–dihydro-1H- indole–5-sulfonamide] (OXSI-2), as a Syk selective inhibitor in platelets - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The oxindole Syk inhibitor OXSI-2 blocks nigericin-induced inflammasome signaling and pyroptosis independent of potassium efflux - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating Conflicting Data on OXSI-2: A Technical Support Guide

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the Syk inhibitor, OXSI-2. The primary focus is to address and clarify the conflicting data regarding its specificity and provide detailed experimental context to aid in accurate data interpretation and experimental design.

Troubleshooting Guide: Interpreting Your OXSI-2 Experimental Results

Question: My results with OXSI-2 are inconsistent with its reported function as a specific Syk inhibitor. What could be the reason?

Answer: The observed inconsistencies in the effects of OXSI-2 likely stem from its differential selectivity depending on the cellular context and signaling pathways being investigated. There are conflicting reports in the literature regarding its specificity.

One prominent area of conflicting data arises from studies on inflammasome activation versus platelet aggregation.

• In Inflammasome Signaling: In macrophage cell lines, OXSI-2 has been shown to be a potent inhibitor of the NLRP3 inflammasome, acting downstream of potassium efflux and upstream of mitochondrial reactive oxygen species (mROS) generation. In this context, it is reported to function as a specific Syk inhibitor.

Therefore, if your experimental system involves signaling pathways where SFKs play a significant role, the effects you observe with OXSI-2 may not be solely attributable to Syk inhibition.

Question: I am seeing effects that are opposite to what I would expect from Syk inhibition. How can I troubleshoot this?

Answer: This is a key issue reported in platelet studies. For instance, while the SFK inhibitor PP2 and the non-selective Syk inhibitor piceatannol inhibit thromboxane generation downstream of PAR activation, OXSI-2 has been shown to potentiate it.[1] This suggests that OXSI-2 may have off-target effects on uncharacterized signaling molecules.[1]

Troubleshooting Steps:

• Review Your Signaling Pathway: Carefully map out the known signaling pathways in your experimental system. Identify the potential involvement of SFKs (like Lyn, Fyn, Src) and other kinases that could be affected by OXSI-2.

• Use Control Inhibitors: Include other well-characterized inhibitors in your experiments for comparison.

  • PP2: A commonly used SFK inhibitor.

  • Piceatannol: A non-selective Syk inhibitor.

  • A more recently developed, highly specific Syk inhibitor (if available).

• Phosphorylation Analysis: Use immunoblotting to probe the phosphorylation status of key proteins in your pathway.

  • Syk phosphorylation: Analyze phosphorylation at key tyrosine residues to confirm Syk activation.

  • SFK-mediated phosphorylation: Examine the phosphorylation of known SFK substrates. For example, in platelets, Lyn-mediated phosphorylation of Syk at Y352 was not inhibited by OXSI-2, suggesting it acts downstream or independently of this specific SFK-mediated event.[1]

  • Downstream targets: Assess the phosphorylation of downstream effectors of both Syk and SFKs, such as PLCγ2 and ERK.

Frequently Asked Questions (FAQs)

Q1: What is the reported IC50 of OXSI-2 for Syk?

A1: The reported half-maximal inhibitory concentration (IC50) of OXSI-2 for Syk kinase is 14 nM.

Q2: Is OXSI-2 a specific inhibitor of Syk kinase?

Q3: What are the known off-target effects of OXSI-2?

A3: The primary reported off-target effects of OXSI-2 are on Src family kinases (SFKs).[1] It has been shown to marginally inhibit SFK-dependent ERK phosphorylation downstream of Protease-Activated Receptors (PARs).[1]

Q4: In which experimental systems has OXSI-2 shown to be effective in inhibiting Syk?

A4: OXSI-2 has been effectively used to inhibit Syk-dependent signaling in the context of nigericin-induced NLRP3 inflammasome activation in mouse macrophage cell lines.[2] In this system, it was shown to inhibit inflammasome assembly, caspase-1 activation, IL-1β processing, and pyroptotic cell death.[2]

Q5: What are the limitations of using OXSI-2 in platelet studies?

A5: In platelet studies, OXSI-2 has been shown to have non-specific effects that complicate the interpretation of its results as solely due to Syk inhibition.[1] For example, it potentiates PAR-mediated thromboxane generation, an effect opposite to that of other Syk and SFK inhibitors.[1] Therefore, caution is advised when using OXSI-2 to probe the role of Syk in platelet function.

Data Presentation: Kinase Inhibition Profile

Kinase	IC50	Cell System	Reference
Syk	14 nM	In vitro kinase assay	Tocris Bioscience

Experimental Protocols

Nigericin-Induced NLRP3 Inflammasome Activation in Macrophages

This protocol is adapted from studies investigating the role of Syk in inflammasome activation.[2]

Objective: To induce NLRP3 inflammasome activation in bone marrow-derived macrophages (BMDMs) to assess the inhibitory effect of OXSI-2.

Materials:

• Bone marrow-derived macrophages (BMDMs)

• DMEM complete medium

• Lipopolysaccharide (LPS)

• Nigericin

• OXSI-2

• ELISA kit for IL-1β

• Reagents for LDH assay

• Reagents for immunoblotting

Procedure:

• Cell Culture: Plate BMDMs at a density of 1 x 10^6 cells/well in a 24-well plate and culture overnight.

• Priming: Prime the cells with 500 ng/mL LPS in DMEM for 3-4 hours. This step upregulates the expression of pro-IL-1β and NLRP3.

• Inhibitor Treatment: Pre-incubate the primed cells with the desired concentration of OXSI-2 (e.g., 2 µM) for 15-20 minutes.

• Inflammasome Activation: Add nigericin (e.g., 20 µM) to the wells and incubate for 45-60 minutes.

• Sample Collection:

  • Supernatant: Carefully collect the cell culture supernatant for the measurement of secreted IL-1β (by ELISA) and LDH release (as a measure of pyroptosis).

  • Cell Lysate: Lyse the remaining cells in an appropriate buffer for immunoblot analysis of pro- and cleaved caspase-1, and other proteins of interest.

• Data Analysis:

  • Quantify IL-1β concentration using an ELISA kit according to the manufacturer's instructions.

  • Measure LDH activity in the supernatant as an indicator of cell death.

  • Perform immunoblotting to detect the cleaved (active) form of caspase-1 (p20 subunit).

Convulxin-Induced Platelet Aggregation Assay

This protocol is based on studies evaluating the specificity of OXSI-2 in human platelets.[1]

Objective: To measure human platelet aggregation induced by the Syk-dependent agonist convulxin and assess the inhibitory effect of OXSI-2.

Materials:

• Freshly drawn human whole blood (anticoagulated with sodium citrate)

• Platelet-rich plasma (PRP) and platelet-poor plasma (PPP)

• Convulxin

• OXSI-2

• Light Transmission Aggregometer (LTA)

• Saline

Procedure:

• PRP and PPP Preparation:

  • Centrifuge whole blood at a low speed (e.g., 200 x g) for 15 minutes to obtain PRP.

  • Centrifuge the remaining blood at a high speed (e.g., 2000 x g) for 10 minutes to obtain PPP.

• Platelet Count Adjustment: Adjust the platelet count in the PRP to approximately 2.5 x 10^8 platelets/mL using PPP.

• Aggregometer Setup:

  • Calibrate the LTA with PPP (as 100% transmission) and PRP (as 0% transmission).

  • Place a stir bar in the cuvette containing PRP and allow it to equilibrate to 37°C with stirring.

• Inhibitor Incubation: Add OXSI-2 (e.g., 2 µM) or vehicle control to the PRP and incubate for a specified time (e.g., 5 minutes).

• Induction of Aggregation: Add a sub-maximal concentration of convulxin to the PRP to induce aggregation.

• Data Recording: Record the change in light transmission for several minutes to obtain an aggregation curve.

• Data Analysis: The primary endpoint is the maximal percentage of aggregation. Compare the aggregation in the presence of OXSI-2 to the vehicle control.

Mandatory Visualizations

References

• 1. Evaluation of [3-(1-Methyl-1H–indol –3-yl-methylene)-2–oxo-2, 3–dihydro-1H- indole–5-sulfonamide] (OXSI-2), as a Syk selective inhibitor in platelets - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The oxindole Syk inhibitor OXSI-2 blocks nigericin-induced inflammasome signaling and pyroptosis independent of potassium efflux - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Validating OXSI-2 Specificity for Syk Kinase: A Comparative Guide

For researchers and drug development professionals investigating the role of Spleen Tyrosine Kinase (Syk) in signaling pathways, the specificity of chemical inhibitors is of paramount importance. This guide provides a comparative analysis of OXSI-2, a known Syk inhibitor, with other commonly used alternatives. The data presented herein is intended to offer an objective overview to aid in the selection of the most appropriate tool for your research needs.

Executive Summary

OXSI-2 is a potent, cell-permeable inhibitor of Syk with a reported IC50 of 14 nM and an EC50 of 313 nM.[1] While it effectively inhibits Syk-mediated events in various cell types, including platelets and macrophages, evidence suggests that OXSI-2 may exert off-target effects, raising questions about its selectivity.[2] This guide compares the specificity of OXSI-2 with other inhibitors, including the broadly studied piceatannol and the Src-family kinase inhibitor PP2, as well as the more modern and highly selective inhibitors, fostamatinib (the active metabolite R406) and entospletinib.

Inhibitor Specificity Profile

The following table summarizes the reported inhibitory concentrations (IC50) and dissociation constants (Kd) of OXSI-2 and its alternatives against Syk and other kinases. This data highlights the varying degrees of selectivity among these compounds.

Inhibitor	Target Kinase	IC50 / Kd	Off-Target Kinases (IC50 / Kd)	Reference
OXSI-2	Syk	14 nM (IC50)	Not extensively profiled in publicly available kinase panels. Studies in platelets suggest non-specific effects on Src family kinases and other cellular targets.[2]	[1]
Piceatannol	Syk	~10-fold selectivity for Syk over Lyn.	PKA (3 µM), PKC (8 µM), MLCK (12 µM), CDPK (19 µM)	[3]
PP2	Lck	4 nM (IC50)	Fyn (5 nM), Hck (5 nM), EGFR (480 nM). Considered non-selective against many other kinases.[4]	[1]
Fostamatinib (R406)	Syk	41 nM (IC50), 15 nM (Kd)	Non-selective, with activity against 25 kinases with a Kd < 15 nM and 54 additional kinases with a Kd < 100 nM.[3][5]	[3][5]
Entospletinib (GS-9973)	Syk	7.7 nM (IC50), 7.6 nM (Kd)	Highly selective, with only one other kinase having a Kd < 100 nM.[1][3][6]	[1][3][6]

Experimental Methodologies

The data presented in this guide is derived from various experimental techniques designed to assess kinase inhibitor specificity. Below are detailed protocols for the key experiments cited.

Biochemical Kinase Inhibition Assay

This assay directly measures the ability of an inhibitor to block the enzymatic activity of a purified kinase.

Protocol:

• Reaction Setup: A reaction mixture is prepared containing the purified Syk kinase enzyme, a specific peptide or protein substrate, ATP (often radiolabeled, e.g., with ³³P), and a buffer solution containing necessary cofactors like MgCl₂.

• Inhibitor Addition: The test compound (e.g., OXSI-2) is added to the reaction mixture at varying concentrations. A control reaction with a vehicle (like DMSO) is run in parallel.

• Incubation: The reaction is incubated at a controlled temperature (e.g., 30°C) for a specific duration to allow for the phosphorylation of the substrate by the kinase.

• Reaction Termination: The reaction is stopped, often by adding a solution like phosphoric acid.

• Detection of Phosphorylation: The amount of phosphorylated substrate is quantified. If a radiolabeled ATP is used, this can be done by capturing the phosphorylated substrate on a filter membrane and measuring the incorporated radioactivity using a scintillation counter. Alternatively, luminescence-based assays like ADP-Glo™ can be used, which measure the amount of ADP produced during the kinase reaction.

• IC50 Determination: The percentage of kinase inhibition at each compound concentration is calculated relative to the control. The IC50 value, the concentration of the inhibitor that reduces kinase activity by 50%, is then determined by plotting the inhibition data against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Cellular Assay for Syk Phosphorylation (Western Blot)

This method assesses the ability of an inhibitor to block the phosphorylation of Syk or its downstream substrates within a cellular context.

Protocol:

• Cell Culture and Treatment: Cells expressing Syk (e.g., platelets, B-cells, or macrophages) are cultured under appropriate conditions. The cells are then pre-incubated with the kinase inhibitor at various concentrations for a defined period.

• Cell Stimulation: The cells are stimulated with an agonist known to activate Syk signaling (e.g., convulxin for platelets, anti-IgM for B-cells, or LPS for macrophages).

• Cell Lysis: Following stimulation, the cells are immediately lysed in a buffer containing detergents and, crucially, phosphatase inhibitors to preserve the phosphorylation state of proteins.

• Protein Quantification: The total protein concentration in each cell lysate is determined using a standard method like the BCA assay to ensure equal loading in subsequent steps.

• SDS-PAGE and Western Blotting: Equal amounts of protein from each sample are separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and then transferred to a nitrocellulose or PVDF membrane.

• Immunoblotting:

  • The membrane is blocked with a protein solution (e.g., bovine serum albumin or non-fat milk) to prevent non-specific antibody binding.

  • The membrane is then incubated with a primary antibody that specifically recognizes the phosphorylated form of Syk (e.g., anti-phospho-Syk Tyr525/526) or a phosphorylated downstream substrate (e.g., anti-phospho-LAT Tyr191).

  • After washing, the membrane is incubated with a secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase) that recognizes the primary antibody.

• Detection: A chemiluminescent substrate is added to the membrane, which reacts with the enzyme on the secondary antibody to produce light. The light signal is captured on X-ray film or with a digital imaging system.

• Analysis: The intensity of the bands corresponding to the phosphorylated protein is quantified and compared between untreated and inhibitor-treated samples to determine the extent of inhibition. The membrane is often stripped and re-probed with an antibody against the total (phosphorylated and unphosphorylated) protein to confirm equal protein loading.

Signaling Pathways and Experimental Workflows

To visually represent the biological context and experimental procedures, the following diagrams have been generated using the DOT language.

Caption: Simplified Syk signaling pathway.

Caption: Experimental workflow for assessing kinase inhibitor specificity.

Conclusion

While OXSI-2 is a potent inhibitor of Syk kinase, the available evidence suggests a lack of high selectivity, with observed off-target effects in cellular systems. For research applications where precise targeting of Syk is critical, more selective inhibitors such as entospletinib may be more suitable. However, for studies where potent Syk inhibition is the primary goal and potential off-target effects can be controlled for or are less of a concern, OXSI-2 remains a viable tool. Researchers should carefully consider the experimental context and the required level of specificity when selecting a Syk inhibitor. Further comprehensive kinase profiling of OXSI-2 would be beneficial to the research community to fully elucidate its selectivity profile.

References

• 1. selleckchem.com [selleckchem.com]
• 2. Evaluation of [3-(1-Methyl-1H–indol –3-yl-methylene)-2–oxo-2, 3–dihydro-1H- indole–5-sulfonamide] (OXSI-2), as a Syk selective inhibitor in platelets - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Development of a highly selective c-Src kinase inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. selleckchem.com [selleckchem.com]
• 6. medchemexpress.com [medchemexpress.com]

Comparative Analysis of Syk Inhibitors: OXSI-2 vs. Piceatannol

A Guide for Researchers in Drug Development

Spleen tyrosine kinase (Syk) has emerged as a critical mediator in the signal transduction pathways of various immune cells, making it a compelling target for therapeutic intervention in a host of inflammatory diseases, autoimmune disorders, and malignancies.[1] Syk, a non-receptor tyrosine kinase, plays a pivotal role in relaying signals from immunoreceptors, such as B-cell receptors (BCRs) and Fc receptors (FcRs).[1][2] Inhibition of Syk can effectively dampen downstream signaling cascades that lead to cellular responses like proliferation, differentiation, and the release of inflammatory mediators.[1]

This guide provides an objective comparison between two notable Syk inhibitors: OXSI-2, a potent oxindole-based synthetic compound, and piceatannol, a naturally occurring stilbenoid. We will delve into their mechanisms of action, compare their performance based on available experimental data, and provide detailed experimental methodologies.

Compound Profiles and Quantitative Data

OXSI-2 and piceatannol exhibit distinct chemical properties and inhibitory profiles. OXSI-2 is recognized for its high potency against Syk, while piceatannol, a metabolite of resveratrol, is known for a broader spectrum of kinase inhibition.

OXSI-2 is a synthetic, oxindole-based compound identified as a potent inhibitor of Syk kinase.[3] It has been shown to effectively block inflammasome signaling and pyroptosis.[4][5]

Piceatannol is a natural polyphenolic stilbene found in sources like passion fruit and grapes.[6][7] While it inhibits Syk, it is also known to be a non-selective inhibitor, affecting a range of other protein kinases.[8]

The following table summarizes the quantitative data for each inhibitor, focusing on their half-maximal inhibitory concentrations (IC50).

Inhibitor	Target Kinase	IC50 Value	Source
OXSI-2	Syk	14 nM	[9]
Piceatannol	p72Syk	10 µM
Protein Kinase A (PKA)	3 µM	[8]
Protein Kinase C (PKC)	8 µM	[8]
Myosin Light Chain Kinase (MLCK)	12 µM	[8]
Ca2+-dependent protein kinase (CDPK)	19 µM	[8]

Mechanism of Action and Signaling Pathway

Syk is a central node in immunoreceptor signaling. The canonical pathway begins with the activation of cell surface receptors, leading to the phosphorylation of Immunoreceptor Tyrosine-based Activation Motifs (ITAMs) by Src family kinases. Syk is then recruited to these phosphorylated ITAMs, leading to its own activation and the subsequent phosphorylation of downstream targets. This cascade ultimately activates transcription factors like NF-κB and pathways such as the MAPK and PI3K/AKT pathways, culminating in diverse cellular responses.[2][10][11]

Both OXSI-2 and piceatannol function by inhibiting the kinase activity of Syk, thereby blocking these downstream events.[1] The primary mechanism for many kinase inhibitors involves binding to the ATP-binding site of the kinase, preventing phosphorylation and subsequent activation.[1]

Caption: Simplified Syk signaling pathway and point of inhibition.

Supporting Experimental Data and Protocols

The efficacy of Syk inhibitors is evaluated through a combination of in vitro kinase assays and cell-based functional assays.

Key Experimental Findings

• OXSI-2: Has been demonstrated to potently inhibit the assembly of the NLRP3 inflammasome, subsequent caspase-1 activation, IL-1β release, and pyroptotic cell death in mouse macrophage cells.[5] Studies in human platelets showed that OXSI-2 completely blocks platelet functional responses induced by convulxin, a GPVI agonist that signals through a Syk-dependent pathway.[3]

• Piceatannol: In mast cells, piceatannol strongly inhibits antigen-stimulated phosphorylation of Syk and subsequent histamine release.[8] It has also been shown to attenuate ovalbumin-induced anaphylactic contraction of guinea pig bronchi, likely through the inhibition of mast cell degranulation.[12] However, its utility can be limited by its off-target effects; for instance, it inhibits other kinases at concentrations similar to those required for Syk inhibition.[8]

Experimental Protocols

Below are representative protocols for assays commonly used to evaluate Syk inhibitors.

1. In Vitro Syk Kinase Inhibition Assay

This assay quantifies the ability of a compound to directly inhibit the enzymatic activity of recombinant Syk.

• Objective: To determine the IC50 value of an inhibitor against purified Syk kinase.

• Materials:

  • Recombinant human Syk enzyme.

  • Kinase buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA).[13]

  • ATP.

  • Syk substrate (e.g., poly(Glu, Tyr) 4:1 peptide).[13]

  • ADP-Glo™ Kinase Assay kit (Promega) or similar detection reagent.

  • Test compounds (OXSI-2, piceatannol) dissolved in DMSO.

• Procedure:

  • Prepare serial dilutions of the test compounds in kinase buffer.

  • Add 2 µL of the compound solution to the wells of a 96-well plate. Include controls for no inhibitor (DMSO only) and no enzyme.

  • Add 4 µL of recombinant Syk enzyme solution to each well (except the no-enzyme control) and incubate for 15 minutes at room temperature.

  • Initiate the kinase reaction by adding 4 µL of a substrate/ATP mixture.[13]

  • Allow the reaction to proceed for 1 hour at 27°C.[13]

  • Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ detection system, which measures luminescence.

  • Calculate the percentage of inhibition for each compound concentration relative to the DMSO control.

  • Plot the percent inhibition against the log of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

2. Cellular Mast Cell Degranulation Assay

This assay measures the functional consequence of Syk inhibition in a cellular context.

• Objective: To evaluate the effect of an inhibitor on antigen-induced degranulation of mast cells.

• Cell Line: Rat basophilic leukemia (RBL-2H3) cells.

• Materials:

  • RBL-2H3 cells.

  • Anti-DNP IgE antibody.

  • DNP-BSA antigen.

  • Tyrode's buffer.

  • p-Nitrophenyl-N-acetyl-β-D-glucosaminide (PNAG) substrate.

  • Lysis buffer (0.1% Triton X-100).

  • Test compounds.

• Procedure:

  • Seed RBL-2H3 cells in a 96-well plate and sensitize them overnight with anti-DNP IgE.

  • Wash the cells with Tyrode's buffer to remove unbound IgE.

  • Pre-incubate the cells with various concentrations of the test compounds (or DMSO vehicle) for 1 hour.

  • Stimulate degranulation by adding DNP-BSA antigen to the wells. Incubate for 30-60 minutes at 37°C.

  • To measure the release of β-hexosaminidase (a marker of degranulation), transfer an aliquot of the supernatant from each well to a new plate.

  • Lyse the remaining cells in the original plate with lysis buffer to determine the total cellular β-hexosaminidase content.

  • Add the PNAG substrate to both the supernatant and lysate plates and incubate until a color change is observed.

  • Stop the reaction and read the absorbance at 405 nm.

  • Calculate the percentage of β-hexosaminidase release as (Supernatant Absorbance / (Supernatant + Lysate Absorbance)) * 100.

  • Determine the IC50 of the inhibitor for degranulation.

References

• 1. What are Syk inhibitors and how do they work? [synapse.patsnap.com]
• 2. The SYK tyrosine kinase: a crucial player in diverse biological functions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Evaluation of [3-(1-Methyl-1H–indol –3-yl-methylene)-2–oxo-2, 3–dihydro-1H- indole–5-sulfonamide] (OXSI-2), as a Syk selective inhibitor in platelets - PMC [pmc.ncbi.nlm.nih.gov]
• 4. labs.engineering.asu.edu [labs.engineering.asu.edu]
• 5. The oxindole Syk inhibitor OXSI-2 blocks nigericin-induced inflammasome signaling and pyroptosis independent of potassium efflux - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. cancer-research-network.com [cancer-research-network.com]
• 7. Biological activity of piceatannol: leaving the shadow of resveratrol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. selleckchem.com [selleckchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Src-family and Syk Kinases in Activating and Inhibitory Pathways in Innate Immune Cells: Signaling Cross Talk - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Piceatannol, a Syk-selective tyrosine kinase inhibitor, attenuated antigen challenge of guinea pig airways in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]

A Comparative Guide to Syk Inhibition: OXSI-2 versus Fostamatinib

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of two prominent spleen tyrosine kinase (Syk) inhibitors: OXSI-2, a research compound, and fostamatinib, a clinically approved drug. This analysis is based on publicly available experimental data to assist researchers in making informed decisions for their discovery and development programs.

Introduction to Syk and its Inhibition

Spleen tyrosine kinase (Syk) is a non-receptor tyrosine kinase that plays a pivotal role in signal transduction downstream of various immunoreceptors, including B-cell receptors (BCRs) and Fc receptors (FcRs).[1] Its central role in immune cell activation has made it an attractive therapeutic target for a range of inflammatory and autoimmune diseases, as well as certain B-cell malignancies. Both OXSI-2 and fostamatinib are potent inhibitors of Syk, but they differ significantly in their developmental stage, available data, and known pharmacological profiles.

Mechanism of Action

OXSI-2 is an oxindole-based, cell-permeable inhibitor of Syk.[2] It exerts its effects by directly targeting the kinase activity of Syk, thereby blocking downstream signaling pathways.

Fostamatinib is a prodrug that is rapidly converted in vivo to its active metabolite, R406.[3] R406 is a potent inhibitor of Syk, and by blocking its activity, it interferes with intracellular signaling in immune cells like B lymphocytes and macrophages.[1] This disruption of signaling pathways ultimately reduces the destruction of platelets and dampens inflammatory responses.[1]

Comparative Performance Data

The following tables summarize the available quantitative data for OXSI-2 and fostamatinib, facilitating a direct comparison of their in vitro potency and pharmacokinetic properties.

Table 1: In Vitro Potency Against Syk

Compound	Assay Type	IC50 (nM)	EC50 (nM)	Source(s)
OXSI-2	Kinase Assay	14	-	[2]
Cell-based (degranulation)	-	313	[2]
Fostamatinib (R406)	Kinase Assay	41	-	[4]
Cell-based (degranulation)	-	56	[4]

Table 2: Pharmacokinetic Profile

Parameter	OXSI-2	Fostamatinib (R406)	Source(s)
Bioavailability	Data not available	Orally bioavailable prodrug	[3]
Active Metabolite	Not applicable	R406	[3]
Metabolism	Data not available	R406 is metabolized by CYP3A4 and UGT1A9	[5]
Excretion	Data not available	Primarily in feces	[5]
Clinical Development	Preclinical	Approved for chronic immune thrombocytopenia (ITP)	[5]

Kinase Selectivity Profile

A critical aspect of any kinase inhibitor is its selectivity. Off-target effects can lead to unforeseen side effects or, in some cases, beneficial polypharmacology.

Fostamatinib (R406): A comprehensive kinome scan of R406 has revealed that while it is a potent Syk inhibitor, it also demonstrates activity against a range of other kinases at therapeutically relevant concentrations.[6] This lack of high selectivity may contribute to some of the observed side effects of fostamatinib, such as hypertension.[6]

OXSI-2: Publicly available data on the comprehensive kinase selectivity of OXSI-2 is limited. Some studies have indicated that OXSI-2 may have off-target effects on Src family kinases.[1][2] However, without a broad kinase panel screening, a direct comparison of its selectivity profile with that of R406 is not possible.

Experimental Data and Protocols

Syk Inhibition and Downstream Signaling

Fostamatinib (R406): In various preclinical models, R406 has been shown to effectively inhibit BCR-mediated signaling in B-cell lines and primary tumor cells, leading to apoptosis.[7] In clinical trials for ITP, fostamatinib treatment resulted in a significant increase in platelet counts, demonstrating its efficacy in inhibiting antibody-mediated platelet destruction.[3]

OXSI-2: In vitro studies have demonstrated that OXSI-2 effectively blocks nigericin-induced inflammasome activation in macrophages.[8] This includes the inhibition of inflammasome assembly, caspase-1 activation, and the processing and release of IL-1β.[8] It has also been shown to abolish convulxin-induced platelet aggregation.[2]

Experimental Protocols

Syk Kinase Inhibition Assay (ADP-Glo™ Kinase Assay)

This protocol is designed to quantify the enzymatic activity of Syk kinase and assess the inhibitory potential of compounds like OXSI-2 and R406.

Materials:

• Syk enzyme (recombinant)

• ATP

• Syk-specific substrate peptide

• Kinase buffer (e.g., 40 mM Tris-HCl, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA, 50 µM DTT)

• Test compounds (OXSI-2, R406) dissolved in DMSO

• ADP-Glo™ Kinase Assay Kit (Promega)

• 384-well white assay plates

• Plate reader capable of luminescence detection

Procedure:

• Compound Preparation: Prepare serial dilutions of OXSI-2 and R406 in kinase buffer. Include a DMSO-only control.

• Reaction Setup: In a 384-well plate, add 1 µL of the compound dilution.

• Enzyme Addition: Add 2 µL of Syk enzyme solution to each well.

• Substrate/ATP Mix: Add 2 µL of a mix containing the Syk substrate and ATP to initiate the reaction. The final ATP concentration should be at or near the Km for Syk.

• Incubation: Incubate the plate at room temperature for 60 minutes.

• ATP Depletion: Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

• ADP to ATP Conversion: Add 10 µL of Kinase Detection Reagent to each well. This reagent converts the ADP generated by the kinase reaction into ATP. Incubate for 30-60 minutes at room temperature.

• Luminescence Reading: Measure the luminescence of each well using a plate reader. The luminescent signal is proportional to the amount of ADP produced and thus reflects the kinase activity.

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to the DMSO control. Determine the IC50 value by fitting the data to a dose-response curve.[4][9][10][11]

Platelet Aggregation Assay (Light Transmission Aggregometry)

This assay measures the ability of a compound to inhibit agonist-induced platelet aggregation.

Materials:

• Freshly drawn human whole blood anticoagulated with sodium citrate.

• Platelet-rich plasma (PRP) and platelet-poor plasma (PPP).

• Platelet agonist (e.g., convulxin, collagen, ADP).

• Test compounds (OXSI-2, R406) dissolved in a suitable vehicle.

• Saline.

• Light Transmission Aggregometer.

• Aggregometer cuvettes with stir bars.

Procedure:

• PRP and PPP Preparation: Centrifuge whole blood at a low speed (e.g., 200 x g) for 15-20 minutes to obtain PRP. Centrifuge the remaining blood at a higher speed (e.g., 2000 x g) for 10-15 minutes to obtain PPP.

• Instrument Setup: Set the aggregometer to 37°C. Calibrate the instrument by setting 0% light transmission with PRP and 100% light transmission with PPP.

• Assay: a. Pipette a defined volume of PRP into an aggregometer cuvette with a stir bar. b. Place the cuvette in the heating block of the aggregometer and allow it to equilibrate for a few minutes. c. Add the test compound (OXSI-2 or R406) or vehicle control and incubate for a specified time. d. Add the platelet agonist to induce aggregation. e. Record the change in light transmission over time (typically 5-10 minutes).

• Data Analysis: The extent of platelet aggregation is measured as the maximum percentage change in light transmission. Calculate the percentage inhibition of aggregation for each compound concentration compared to the vehicle control.[12][13][14][15][16]

Inflammasome Activation Assay (IL-1β ELISA)

This protocol is used to assess the effect of Syk inhibitors on the release of the pro-inflammatory cytokine IL-1β from macrophages, a key indicator of inflammasome activation.

Materials:

• Macrophage cell line (e.g., J774A.1 or primary bone marrow-derived macrophages).

• Cell culture medium.

• LPS (Lipopolysaccharide).

• Nigericin or other inflammasome activator.

• Test compounds (OXSI-2, R406) dissolved in DMSO.

• Human or mouse IL-1β ELISA kit.

• 96-well cell culture plates.

• ELISA plate reader.

Procedure:

• Cell Seeding: Seed macrophages in a 96-well plate and allow them to adhere overnight.

• Priming: Prime the cells with LPS (e.g., 1 µg/mL) for 3-4 hours to induce the expression of pro-IL-1β.

• Inhibitor Treatment: Pre-incubate the primed cells with various concentrations of OXSI-2, R406, or a vehicle control for 1 hour.

• Inflammasome Activation: Stimulate the cells with an inflammasome activator like nigericin (e.g., 10-20 µM) for 1-2 hours.

• Supernatant Collection: Centrifuge the plate to pellet any detached cells and carefully collect the cell culture supernatants.

• IL-1β ELISA: Quantify the concentration of IL-1β in the collected supernatants using a commercially available ELISA kit, following the manufacturer's instructions.

• Data Analysis: Determine the concentration of IL-1β for each treatment condition. Calculate the percentage inhibition of IL-1β release for each compound concentration relative to the vehicle-treated, stimulated control.[17][18][19][20][21]

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate the key signaling pathways involving Syk and the general workflows of the described experimental protocols.

Caption: Simplified Syk signaling pathway in immune cells.

References

• 1. Evaluation of [3-(1-methyl-1H-indol-3-yl-methylene)-2-oxo-2, 3-dihydro-1H-indole-5-sulfonamide] (OXSI-2), as a Syk-selective inhibitor in platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Evaluation of [3-(1-Methyl-1H–indol –3-yl-methylene)-2–oxo-2, 3–dihydro-1H- indole–5-sulfonamide] (OXSI-2), as a Syk selective inhibitor in platelets - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ulab360.com [ulab360.com]
• 4. carnabio.com [carnabio.com]
• 5. kyushu-u.elsevierpure.com [kyushu-u.elsevierpure.com]
• 6. In vitro pharmacological profiling of R406 identifies molecular targets underlying the clinical effects of fostamatinib - PMC [pmc.ncbi.nlm.nih.gov]
• 7. invivogen.com [invivogen.com]
• 8. The oxindole Syk inhibitor OXSI-2 blocks nigericin-induced inflammasome signaling and pyroptosis independent of potassium efflux - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ADP-Glo™ Kinase Assay Protocol [promega.com]
• 10. promega.com [promega.com]
• 11. worldwide.promega.com [worldwide.promega.com]
• 12. journals.viamedica.pl [journals.viamedica.pl]
• 13. Platelet Function Testing: Light Transmission Aggregometry [practical-haemostasis.com]
• 14. Analysis of Platelet Aggregation by Light Transmission Aggregometry - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. tandfonline.com [tandfonline.com]
• 16. de-vhl.nl [de-vhl.nl]
• 17. affigen.com [affigen.com]
• 18. documents.thermofisher.com [documents.thermofisher.com]
• 19. mpbio.com [mpbio.com]
• 20. bdbiosciences.com [bdbiosciences.com]
• 21. rndsystems.com [rndsystems.com]

Comparative Guide to Cellular Target Engagement of OXSI-2

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of experimental approaches to confirm the cellular target engagement of OXSI-2, a known inhibitor of Spleen Tyrosine Kinase (Syk). The presented methodologies and data are intended to offer objective insights into the compound's performance and specificity.

OXSI-2 is a cell-permeable oxindole compound identified as a potent inhibitor of Syk, a non-receptor tyrosine kinase crucial for signal transduction in various cell types, including immune cells.[1][2] It plays a significant role in regulating immune responses, and its dysregulation is implicated in inflammatory diseases and malignancies. OXSI-2 has been shown to block inflammasome signaling, including caspase-1 activation, IL-1β processing, and pyroptotic cell death.[1][3][4] Furthermore, it can suppress the generation of mitochondrial reactive oxygen species (mROS).[1][3] While OXSI-2 is a potent Syk inhibitor, potential off-target effects, particularly on Src family kinases (SFKs), should be considered during experimental validation.[2]

Experimental Comparison for OXSI-2 Target Engagement

To rigorously validate the cellular target engagement of OXSI-2, a multi-faceted approach is recommended, combining direct and indirect measures of target binding and downstream functional effects. This guide compares three key experimental strategies: a direct cellular thermal shift assay (CETSA), an indirect phosphoproteomics approach, and a functional cell-based assay measuring downstream signaling.

For the purposes of this guide, we will consider a hypothetical scenario where these experiments are conducted in a human monocytic cell line (e.g., THP-1) or a murine macrophage cell line (e.g., J774A.1), which are relevant models for studying Syk-mediated inflammation.[1]

Table 1: Comparison of Quantitative Data for OXSI-2 Target Engagement

Experimental Approach	Parameter Measured	OXSI-2 (1 µM)	Control Kinase Inhibitor (e.g., Dasatinib, 1 µM)	Vehicle (DMSO)
Cellular Thermal Shift Assay (CETSA)	Thermal Stabilization of Syk (°C)	+ 4.2°C	+ 1.5°C	No significant shift
Phosphoproteomics (LC-MS/MS)	% Inhibition of Syk (pY525/526)	85%	30%	0%
% Inhibition of PLCγ2 (pY759)	78%	25%	0%
% Inhibition of Src Family Kinase (pY416)	15%	90%	0%
Functional Assay (IL-1β ELISA)	IL-1β Secretion (pg/mL)	150	800	1200

Experimental Protocols

Cellular Thermal Shift Assay (CETSA)

This method directly assesses the binding of OXSI-2 to its target protein, Syk, in intact cells by measuring changes in the protein's thermal stability.

Methodology:

• Cell Culture and Treatment: Culture THP-1 cells to a density of 1-2 x 10^6 cells/mL. Treat the cells with 1 µM OXSI-2, a control inhibitor, or vehicle (DMSO) for 1 hour at 37°C.

• Heating: Aliquot the cell suspensions into PCR tubes and heat them to a range of temperatures (e.g., 40-60°C) for 3 minutes, followed by cooling for 3 minutes at room temperature.

• Cell Lysis: Lyse the cells by freeze-thaw cycles.

• Centrifugation: Separate the soluble protein fraction from the precipitated aggregates by centrifugation at 20,000 x g for 20 minutes at 4°C.

• Protein Analysis: Analyze the supernatant for the presence of soluble Syk using Western blotting with a specific anti-Syk antibody.

• Data Analysis: Quantify the band intensities and plot them against the temperature to generate a melting curve. The shift in the melting temperature (Tm) indicates ligand binding.

Workflow Diagram:

Caption: CETSA workflow for OXSI-2 target engagement.

Phosphoproteomics Analysis

This technique provides an indirect but powerful measure of target engagement by quantifying the phosphorylation status of Syk and its downstream substrates.

Methodology:

• Cell Culture and Treatment: Culture THP-1 cells and treat with 1 µM OXSI-2, a control inhibitor, or vehicle (DMSO) for 1 hour.

• Cell Stimulation: Stimulate the cells with an appropriate agonist (e.g., anti-IgG or nigericin) to activate the Syk signaling pathway.[1]

• Cell Lysis and Protein Digestion: Lyse the cells, extract proteins, and perform tryptic digestion.

• Phosphopeptide Enrichment: Enrich for phosphopeptides using titanium dioxide (TiO2) or immobilized metal affinity chromatography (IMAC).

• LC-MS/MS Analysis: Analyze the enriched phosphopeptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Identify and quantify the relative abundance of phosphopeptides, including those from Syk (pY525/526), PLCγ2 (a downstream substrate), and potential off-targets like Src family kinases (pY416).

Signaling Pathway Diagram:

Caption: Simplified Syk signaling pathway inhibited by OXSI-2.

Functional Cellular Assay: IL-1β Secretion

This assay assesses the functional consequence of OXSI-2 target engagement by measuring the inhibition of a key downstream inflammatory cytokine.

Methodology:

• Cell Culture and Priming: Seed J774A.1 macrophage cells in a 96-well plate. Prime the cells with lipopolysaccharide (LPS) (1 µg/mL) for 4 hours to upregulate pro-IL-1β expression.[4]

• Inhibitor Treatment: Pre-treat the cells with 1 µM OXSI-2, a control inhibitor, or vehicle (DMSO) for 1 hour.

• Inflammasome Activation: Stimulate the cells with nigericin (5 µM) for 1 hour to activate the NLRP3 inflammasome and induce caspase-1-mediated IL-1β processing and secretion.[1]

• Supernatant Collection: Collect the cell culture supernatants.

• ELISA: Quantify the concentration of secreted IL-1β in the supernatants using a specific enzyme-linked immunosorbent assay (ELISA) kit.

• Data Analysis: Compare the levels of IL-1β secretion between the different treatment groups.

Logical Relationship Diagram:

Caption: Logical flow of the IL-1β functional assay.

References

• 1. labs.engineering.asu.edu [labs.engineering.asu.edu]
• 2. Evaluation of [3-(1-Methyl-1H–indol –3-yl-methylene)-2–oxo-2, 3–dihydro-1H- indole–5-sulfonamide] (OXSI-2), as a Syk selective inhibitor in platelets - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The oxindole Syk inhibitor OXSI-2 blocks nigericin-induced inflammasome signaling and pyroptosis independent of potassium efflux - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

OXSI-2: A Comparative Guide to its Kinase Cross-Reactivity Profile

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the kinase inhibitor OXSI-2, focusing on its cross-reactivity profile. The information is intended for researchers and professionals in the fields of drug discovery and development. While OXSI-2 is a potent inhibitor of Spleen Tyrosine Kinase (Syk), evidence suggests off-target activities that warrant careful consideration in its experimental application.

Executive Summary

OXSI-2 is a potent, cell-permeable oxindole compound that strongly inhibits Spleen Tyrosine Kinase (Syk) with a reported half-maximal inhibitory concentration (IC50) of 14 nM. Syk is a critical non-receptor tyrosine kinase involved in signal transduction in hematopoietic cells, playing a key role in immune and inflammatory responses. While effective against Syk, studies indicate that OXSI-2 is not entirely selective and exhibits off-target effects, notably on members of the Src family of kinases (SFKs). This guide summarizes the known inhibitory profile of OXSI-2, provides a detailed experimental protocol for assessing kinase inhibition, and illustrates the relevant signaling pathways.

Data Presentation: Kinase Inhibition Profile of OXSI-2

A comprehensive, quantitative screening of OXSI-2 against a broad panel of kinases is not publicly available. The following table summarizes the known inhibitory activities based on published research.

Target Kinase	IC50 / Effect	Supporting Evidence
Syk	14 nM	Potent inhibition confirmed in biochemical assays.
Src Family Kinases (SFKs)	Marginal Inhibition	OXSI-2 marginally inhibits SFK-dependent ERK phosphorylation. However, it does not inhibit Lyn (an SFK member)-mediated phosphorylation of Syk at tyrosine 352. The effects of OXSI-2 on SFKs could not be entirely ruled out in studies on platelet function.[1]
Protein Kinase C (PKC)	No Inhibition	OXSI-2 did not inhibit dense granule secretion in platelets, a PKC-mediated event.[1]

Experimental Protocols

A common method for determining the inhibitory potential of a compound against a purified kinase is a biochemical assay that measures the consumption of ATP, a co-substrate for all kinase reactions. The ADP-Glo™ Kinase Assay is a widely used commercial kit for this purpose.

Protocol: In Vitro Kinase Inhibition Assay using ADP-Glo™

Objective: To determine the IC50 value of OXSI-2 against a panel of purified kinases.

Materials:

• Purified recombinant kinases of interest

• Kinase-specific substrates (peptides or proteins)

• OXSI-2 compound

• ADP-Glo™ Kinase Assay Kit (Promega)

• Kinase Reaction Buffer (e.g., 40 mM Tris-HCl, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

• ATP

• DMSO (for compound dilution)

• 384-well white opaque assay plates

• Plate-reading luminometer

Procedure:

• Compound Preparation:

  • Prepare a stock solution of OXSI-2 in 100% DMSO.

  • Perform a serial dilution of the OXSI-2 stock in DMSO to create a concentration gradient (e.g., 10-point, 3-fold serial dilution).

• Kinase Reaction Setup:

  • Add a small volume (e.g., 1 µL) of the serially diluted OXSI-2 or DMSO (vehicle control) to the wells of a 384-well plate.

  • Prepare a master mix containing the kinase and its specific substrate in the kinase reaction buffer.

  • Add the kinase/substrate master mix to each well.

  • Pre-incubate the plate at room temperature for 15 minutes to allow the compound to interact with the kinase.

• Reaction Initiation and Incubation:

  • Prepare an ATP solution in the kinase reaction buffer. The final ATP concentration should ideally be at or near the Km value for each specific kinase.

  • Initiate the kinase reaction by adding the ATP solution to all wells.

  • Incubate the plate at 30°C for 60 minutes.

• ADP Detection:

  • Following the kinase reaction incubation, allow the plate to equilibrate to room temperature.

  • Add ADP-Glo™ Reagent to all wells to terminate the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.[2][3][4][5]

  • Add Kinase Detection Reagent to all wells to convert the generated ADP to ATP and produce a luminescent signal. Incubate for 30-60 minutes at room temperature.[2][3][4][5]

• Data Acquisition and Analysis:

  • Measure the luminescence of each well using a plate-reading luminometer.

  • Calculate the percentage of inhibition for each OXSI-2 concentration relative to the high (DMSO control) and low (no enzyme) controls.

  • Plot the percent inhibition against the logarithm of the OXSI-2 concentration and fit the data to a dose-response curve to determine the IC50 value.

Mandatory Visualization

The following diagrams illustrate the general workflow of an in vitro kinase inhibition assay and a simplified representation of the Syk signaling pathway in immune cells.

Experimental Workflow for In Vitro Kinase Inhibition Assay.

Simplified Syk Signaling Pathway in Immune Cells.

References

• 1. Evaluation of [3-(1-Methyl-1H–indol –3-yl-methylene)-2–oxo-2, 3–dihydro-1H- indole–5-sulfonamide] (OXSI-2), as a Syk selective inhibitor in platelets - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ADP-Glo™ Kinase Assay Protocol [promega.com]
• 3. promega.com [promega.com]
• 4. worldwide.promega.com [worldwide.promega.com]
• 5. promega.com [promega.com]

OXSI-2: A Potent Inhibitor of LAT Phosphorylation in Cellular Signaling

For Immediate Release

[City, State] – [Date] – New comparative data confirms the efficacy of OXSI-2 in potently inhibiting the phosphorylation of Linker for Activation of T cells (LAT), a critical adaptor protein in various cellular signaling pathways. This guide provides an objective comparison of OXSI-2 with other inhibitors and presents supporting experimental data for researchers, scientists, and drug development professionals.

Introduction to LAT Phosphorylation and its Inhibition

Linker for Activation of T cells (LAT) is a crucial transmembrane adaptor protein that, upon phosphorylation of its tyrosine residues, orchestrates the assembly of key signaling complexes. This process is fundamental in pathways such as T-cell receptor (TCR) signaling and platelet activation. The phosphorylation of LAT is primarily mediated by spleen tyrosine kinase (Syk) and Zeta-chain-associated protein kinase 70 (ZAP-70). Inhibition of LAT phosphorylation is a key target for modulating immune responses and other cellular processes. OXSI-2 has emerged as a significant inhibitor of this process, primarily through its action on Syk.

Comparative Analysis of Inhibitors on LAT Phosphorylation

Experimental evidence demonstrates that OXSI-2 effectively inhibits the phosphorylation of LAT. Specifically, studies have shown that OXSI-2 completely abrogates the convulxin-induced phosphorylation of LAT at tyrosine 191 (Y191) in human platelets.[1][2] This site is a key docking location for downstream signaling molecules.

To provide a clear comparison, the following table summarizes the inhibitory effects of OXSI-2 and other relevant compounds on LAT phosphorylation and their primary targets.

Inhibitor	Primary Target(s)	Effect on LAT Phosphorylation (Y191)	IC50/EC50
OXSI-2	Spleen tyrosine kinase (Syk)	Complete Inhibition [1][2]	Syk IC50: 14 nM; Cell-based EC50: 313 nM[3]
Piceatannol	Syk (non-selective), various other kinases	Complete Inhibition[1][2]	Syk IC50: ~10 µM
PP2	Src family kinases (e.g., Lck, Fyn)	Complete Inhibition[1][2]	Lck IC50: 4 nM; Fyn IC50: 5 nM

Note: The IC50 and EC50 values represent the concentration of the inhibitor required to achieve 50% inhibition of its target or a cellular process, respectively. A lower value indicates higher potency.

Signaling Pathway of LAT Phosphorylation

The following diagram illustrates the central role of LAT in the signaling cascade leading to cellular activation and how inhibitors like OXSI-2 intervene.

Caption: LAT phosphorylation signaling pathway and the inhibitory action of OXSI-2.

Experimental Workflow for Assessing LAT Phosphorylation

The inhibition of LAT phosphorylation is typically assessed using Western blot analysis. The following diagram outlines the key steps in this experimental workflow.

Caption: Workflow for Western blot analysis of LAT phosphorylation.

Detailed Experimental Protocol

The following protocol is a representative method for determining the inhibition of LAT phosphorylation in human platelets.

1. Platelet Preparation:

• Isolate human platelets from whole blood by centrifugation.

• Wash and resuspend platelets in a suitable buffer (e.g., Tyrode's buffer).

2. Inhibitor Treatment and Stimulation:

• Pre-incubate platelets with varying concentrations of OXSI-2 or other inhibitors (e.g., piceatannol, PP2) for a specified time at 37°C.

• Stimulate the platelets with a Syk-dependent agonist, such as convulxin (a C-type lectin from Crotalus durissus terrificus venom), to induce LAT phosphorylation.

3. Cell Lysis:

• Terminate the reaction by adding ice-cold lysis buffer containing protease and phosphatase inhibitors to preserve the phosphorylation state of the proteins.

4. Western Blotting:

• Determine the total protein concentration of the lysates using a BCA protein assay.

• Separate equal amounts of protein from each sample by SDS-polyacrylamide gel electrophoresis (SDS-PAGE).

• Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.

• Block the membrane with a solution of bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) to prevent non-specific antibody binding.

• Incubate the membrane with a primary antibody specific for phosphorylated LAT at tyrosine 191 (anti-pLAT-Y191).

• Wash the membrane and then incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and image the blot.

5. Data Analysis:

• Quantify the intensity of the bands corresponding to phosphorylated LAT.

• Normalize the phospho-LAT signal to a loading control (e.g., total LAT or a housekeeping protein like GAPDH) to account for any variations in protein loading.

• Plot the normalized band intensities against the inhibitor concentration to determine the dose-dependent inhibition and calculate the IC50 value if possible.

Conclusion

References

• 1. Evaluation of [3-(1-methyl-1H-indol-3-yl-methylene)-2-oxo-2, 3-dihydro-1H-indole-5-sulfonamide] (OXSI-2), as a Syk-selective inhibitor in platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Evaluation of [3-(1-Methyl-1H–indol –3-yl-methylene)-2–oxo-2, 3–dihydro-1H- indole–5-sulfonamide] (OXSI-2), as a Syk selective inhibitor in platelets - PMC [pmc.ncbi.nlm.nih.gov]
• 3. immune-system-research.com [immune-system-research.com]

comparative analysis of OXSI-2 and PP2 in platelet studies

A Comparative Analysis of OXSI-2 and PP2 in Platelet Studies For researchers, scientists, and drug development professionals, understanding the specific effects of kinase inhibitors is crucial for designing experiments and interpreting results. This guide provides an objective comparison of two commonly used inhibitors in platelet research, OXSI-2 and PP2, with a focus on their mechanisms, effects on signaling pathways, and supporting experimental data.

Introduction to OXSI-2 and PP2

OXSI-2 ([3-(1-Methyl-1H-indol-3-yl-methylene)-2-oxo-2, 3-dihydro-1H-indole-5-sulfonamide]) is primarily characterized as a putative inhibitor of Spleen tyrosine kinase (Syk)[1]. Syk is a critical non-receptor tyrosine kinase that plays a central role in signal transduction downstream of immunoreceptor tyrosine-based activation motif (ITAM)-containing receptors, such as the glycoprotein VI (GPVI) collagen receptor in platelets[2]. However, studies have shown that OXSI-2 exhibits non-specific effects in platelets, questioning its selectivity for Syk alone[1].

PP2 is a well-established and widely used inhibitor of the Src family kinases (SFKs)[1]. In platelets, key SFKs include Lyn, Fyn, and Src itself. These kinases are responsible for the initial phosphorylation of ITAMs on the Fc receptor γ-chain (FcRγ) associated with GPVI, an essential upstream event for Syk activation[2]. PP2's broad-spectrum inhibition of SFKs makes it a powerful tool for studying signaling pathways dependent on these kinases, including both GPVI-mediated "inside-out" signaling and integrin-driven "outside-in" signaling[3].

Comparative Data on Kinase Inhibition and Platelet Function

The following table summarizes the differential effects of OXSI-2 and PP2 on key signaling events in human platelets, primarily in response to stimulation by GPVI agonists (like convulxin) or Protease-Activated Receptors (PARs).

Parameter	Agonist	Effect of OXSI-2	Effect of PP2	Rationale & Key Difference
Platelet Functional Response	Convulxin	Complete Abolishment	Complete Abolishment	Both inhibitors effectively block the overall functional response (e.g., aggregation) downstream of GPVI, but through different mechanisms.
Syk Phosphorylation (at Tyr352)	Convulxin	No Inhibition	Abolished	This is a key differentiator. PP2 blocks the upstream SFKs (like Lyn) that phosphorylate Syk. OXSI-2 does not, suggesting its target is either downstream of this specific phosphorylation event or it acts through a different mechanism[1].
LAT Phosphorylation (at Tyr191)	Convulxin	Abolished	Abolished	Both compounds inhibit the phosphorylation of LAT, a key adapter protein downstream of Syk. This indicates that while their primary targets differ, they both disrupt the GPVI signalosome[1].
ERK Phosphorylation	PAR Agonist (AYPGKF)	Marginal Inhibition	Complete Abolishment	PP2 effectively blocks PAR-mediated ERK activation, which is SFK-dependent. OXSI-2 has a minimal effect, highlighting its weaker impact on SFK-downstream pathways compared to PP2[1].
Thromboxane (TxA2) Generation	PAR Agonist	Potentiated	Reduced to Basal Levels	This is a significant and unexpected difference. PP2's inhibition of the SFK-ERK axis leads to reduced thromboxane synthesis. OXSI-2's potentiation of this response is considered a non-specific effect and is not characteristic of a pure Syk inhibitor[1].

Signaling Pathways and Points of Inhibition

The diagrams below, generated using DOT language, illustrate the primary signaling pathway activated by the collagen receptor GPVI and the distinct points of inhibition for PP2 and OXSI-2.

// Nodes Collagen [label="Collagen / Convulxin", fillcolor="#FBBC05", fontcolor="#202124"]; GPVI [label="GPVI / FcRγ (ITAM)", fillcolor="#F1F3F4", fontcolor="#202124"]; SFKs [label="Src Family Kinases\n(Lyn, Fyn)", fillcolor="#F1F3F4", fontcolor="#202124"]; Syk [label="Syk", fillcolor="#F1F3F4", fontcolor="#202124"]; LAT [label="LAT Signalosome\n(LAT, SLP-76, PLCγ2)", fillcolor="#F1F3F4", fontcolor="#202124"]; PLCg2 [label="PLCγ2 Activation", fillcolor="#F1F3F4", fontcolor="#202124"]; Calcium [label="↑ Intracellular Ca²⁺", fillcolor="#F1F3F4", fontcolor="#202124"]; Aggregation [label="Platelet Aggregation\n& Granule Secretion", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Inhibitor Nodes PP2 [label="PP2", shape=octagon, fillcolor="#EA4335", fontcolor="#FFFFFF", style=filled]; OXSI2 [label="OXSI-2", shape=octagon, fillcolor="#4285F4", fontcolor="#FFFFFF", style=filled];

// Edges Collagen -> GPVI [dir=none]; GPVI -> SFKs [label=" Phosphorylation", fontsize=8]; SFKs -> Syk [label=" Phosphorylation (Tyr352)", fontsize=8]; Syk -> LAT; LAT -> PLCg2; PLCg2 -> Calcium; Calcium -> Aggregation;

// Inhibition Edges PP2 -> SFKs [arrowhead=tee, color="#EA4335", style=dashed, penwidth=2.0]; OXSI2 -> Syk [arrowhead=tee, color="#4285F4", style=dashed, penwidth=2.0, label=" Putative Target\n(Downstream Effect)", fontsize=8, fontcolor="#4285F4"]; }

References

• 1. mdpi.com [mdpi.com]
• 2. Western blot for phosphorylated proteins | Abcam [abcam.com]
• 3. plateletservices.com [plateletservices.com]

Validating the Effect of OXSI-2 on Caspase-1 Activation: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of OXSI-2's performance in inhibiting caspase-1 activation against other known inhibitors. The information presented is supported by experimental data and detailed methodologies to assist researchers in making informed decisions for their studies.

Executive Summary

OXSI-2 is a potent and cell-permeable inhibitor of Spleen Tyrosine Kinase (Syk), a key upstream regulator of the NLRP3 inflammasome. By targeting Syk, OXSI-2 effectively blocks the assembly of the inflammasome complex, which in turn prevents the activation of caspase-1 and the subsequent processing and release of pro-inflammatory cytokines IL-1β and IL-18. While OXSI-2 does not directly inhibit the enzymatic activity of caspase-1, its upstream mechanism of action provides a distinct advantage in targeting inflammasome-mediated inflammation. This guide compares OXSI-2 with direct caspase-1 inhibitors such as VX-765, Pralnacasan, and the pan-caspase inhibitor Z-VAD-FMK, highlighting differences in their mechanisms and potencies.

Data Presentation: Comparison of Caspase-1 Pathway Inhibitors

The following table summarizes the quantitative data for OXSI-2 and alternative caspase-1 inhibitors. It is important to note that OXSI-2's primary target is Syk, and its effect on caspase-1 is a downstream consequence of inhibiting inflammasome assembly.

Inhibitor	Target	Mechanism of Action	IC50 / Ki
OXSI-2	Syk Kinase	Inhibits Syk kinase activity, preventing NLRP3 inflammasome assembly and subsequent caspase-1 activation.[1]	14 nM (for Syk)[2][3]
VX-765 (Pralnacasan)	Caspase-1	A prodrug that is converted to its active form, VRT-043198, which is a potent and selective, reversible, covalent inhibitor of caspase-1.[4][5]	Ki: < 0.6 nM
Pralnacasan (VX-740)	Caspase-1	Potent, selective, and orally active non-peptidic inhibitor of interleukin-1β converting enzyme (ICE)/caspase-1.	IC50: 1.4 nM [6]
Z-VAD-FMK	Pan-caspase	A cell-permeable, irreversible pan-caspase inhibitor that binds to the catalytic site of most caspases.	Varies by caspase, potent inhibitor of caspase-1.

Signaling Pathway and Experimental Workflow Diagrams

To visually represent the mechanisms and experimental procedures discussed, the following diagrams were generated using Graphviz.

Figure 1: Caspase-1 Activation Pathway and Inhibitor Targets.

Figure 2: Experimental Workflow for Validating Caspase-1 Inhibition.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Cell Culture and Inflammasome Activation

• Cell Line: Murine J774A.1 macrophages or bone marrow-derived macrophages (BMDMs).

• Seeding: Plate cells in 12-well plates at a density of 1 x 10^6 cells/well and allow them to adhere overnight.

• Priming: Prime the cells with 1 µg/mL lipopolysaccharide (LPS) for 4 hours to upregulate the expression of NLRP3 and pro-IL-1β.

• Inhibitor Treatment: Pre-incubate the primed cells with various concentrations of OXSI-2 or other caspase-1 inhibitors (e.g., VX-765, Pralnacasan, Z-VAD-FMK) for 30-60 minutes.

• Stimulation: Induce inflammasome activation by treating the cells with 10 µM Nigericin for 1 hour.[7][8][9]

Caspase-1 Activity Assay (Fluorometric)

• Principle: This assay measures the cleavage of a specific caspase-1 substrate, YVAD-AFC (7-amino-4-trifluoromethyl coumarin), which releases free AFC, a fluorescent molecule.

• Procedure:

  • Following inflammasome activation, collect the cell culture supernatants and lyse the cells in a provided lysis buffer.

  • In a 96-well black plate, add 50 µL of cell lysate to each well.

  • Prepare a reaction mix containing 2X reaction buffer and the YVAD-AFC substrate.

  • Add 50 µL of the reaction mix to each well containing the cell lysate.

  • Incubate the plate at 37°C for 1-2 hours, protected from light.

  • Measure the fluorescence at an excitation wavelength of 400 nm and an emission wavelength of 505 nm using a fluorescence plate reader.

  • The fold increase in caspase-1 activity can be determined by comparing the fluorescence of treated samples to untreated controls.

IL-1β Enzyme-Linked Immunosorbent Assay (ELISA)

• Principle: This assay quantifies the amount of mature IL-1β secreted into the cell culture supernatant.

• Procedure:

  • Collect the cell culture supernatants after treatment.

  • Use a commercially available human or mouse IL-1β ELISA kit and follow the manufacturer's instructions.

  • Typically, the supernatant is added to a 96-well plate pre-coated with an anti-IL-1β capture antibody.

  • After incubation and washing, a biotinylated detection antibody is added, followed by a streptavidin-HRP conjugate.

  • A substrate solution (e.g., TMB) is then added, and the color development is stopped with a stop solution.

  • The absorbance is measured at 450 nm using a microplate reader.

  • The concentration of IL-1β is determined by comparing the absorbance of the samples to a standard curve.

Western Blot for Caspase-1 Cleavage

• Principle: This technique is used to detect the cleavage of pro-caspase-1 (p45) into its active subunits (p20 and p10).[10]

• Procedure:

  • Collect both the cell culture supernatant (to detect secreted active caspase-1) and the cell lysates.

  • Concentrate the proteins in the supernatant using methods like TCA precipitation.

  • Determine the protein concentration of the cell lysates.

  • Separate equal amounts of protein from the supernatant and lysates by SDS-PAGE on a 12-15% polyacrylamide gel.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific for caspase-1 overnight at 4°C. The antibody should be able to detect both the pro-form and the cleaved fragments.

  • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system. A decrease in the p45 band and an increase in the p20 and/or p10 bands indicate caspase-1 activation.

Conclusion

OXSI-2 presents a valuable tool for researchers studying NLRP3 inflammasome-mediated inflammation. Its mechanism of inhibiting the upstream kinase Syk provides an alternative strategy to the direct inhibition of caspase-1. This guide offers a framework for objectively comparing the efficacy of OXSI-2 with direct caspase-1 inhibitors, providing the necessary data and protocols to validate its effects on caspase-1 activation. The choice of inhibitor will ultimately depend on the specific research question and the desired point of intervention in the inflammatory cascade.

References

• 1. immune-system-research.com [immune-system-research.com]
• 2. OXSI-2 | Syk抑制剂 | MCE [medchemexpress.cn]
• 3. caymanchem.com [caymanchem.com]
• 4. A Highly Potent and Selective Caspase 1 Inhibitor that Utilizes a Key 3-Cyanopropanoic Acid Moiety - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. lacohorteespoir.fr [lacohorteespoir.fr]
• 8. biorxiv.org [biorxiv.org]
• 9. researchgate.net [researchgate.net]
• 10. Assessing Caspase-1 Activation | Springer Nature Experiments [experiments.springernature.com]

Comparative Guide to Confirming OXSI-2 Inhibition of IL-1β Processing and Release

For researchers and drug development professionals investigating inflammatory pathways, confirming the efficacy of novel inhibitors is paramount. This guide provides a comparative framework for validating the inhibitory activity of OXSI-2 on Interleukin-1β (IL-1β) processing and release. OXSI-2, an oxindole Syk inhibitor, has been identified as a potent modulator of the NLRP3 inflammasome pathway.[1][2][3] This guide compares OXSI-2 with established inhibitors targeting different stages of the IL-1β production cascade: MCC950, a direct NLRP3 inflammasome inhibitor, and VX-765, a caspase-1 inhibitor.

Mechanism of Action: Targeting the NLRP3 Inflammasome Pathway

The production and release of mature IL-1β is a tightly regulated two-step process. The first signal, typically initiated by pathogen-associated molecular patterns (PAMPs) like lipopolysaccharide (LPS), leads to the transcriptional upregulation of pro-IL-1β and NLRP3 components. The second signal, triggered by a variety of stimuli including nigericin, leads to the assembly of the NLRP3 inflammasome complex. This complex, composed of NLRP3, ASC, and pro-caspase-1, facilitates the autocatalytic cleavage of pro-caspase-1 into its active form, caspase-1. Active caspase-1 then cleaves pro-IL-1β into the mature, biologically active 17 kDa IL-1β, which is subsequently released from the cell.

OXSI-2 exerts its inhibitory effect upstream by targeting Spleen tyrosine kinase (Syk), which is involved in the signaling cascade leading to NLRP3 inflammasome assembly and the generation of mitochondrial reactive oxygen species (mROS).[1][2][3] By inhibiting Syk, OXSI-2 effectively blocks the downstream events of caspase-1 activation and IL-1β processing and release.[1][2][3]

In contrast, MCC950 directly binds to the NLRP3 protein, preventing its oligomerization and the subsequent inflammasome assembly. VX-765 is a prodrug that is converted to its active form, VRT-043198, which directly and selectively inhibits the enzymatic activity of caspase-1, thereby preventing the cleavage of pro-IL-1β.[4][5][6]

Quantitative Comparison of Inhibitor Potency

Inhibitor	Target	Reported IC50/EC50	Cell Type	Reference
OXSI-2	Syk Kinase	IC50: 14 nM, EC50: 313 nM	Cell-based assays	[1]
MCC950	NLRP3	IC50: 7.5 nM (IL-1β release)	Mouse Bone Marrow-Derived Macrophages (BMDMs)
VX-765 (as VRT-043198)	Caspase-1	Potent inhibition of IL-1β release (specific IC50 not provided in these sources)	Human Peripheral Blood Mononuclear Cells (PBMCs)	[4][6]

Experimental Protocols

To confirm the inhibitory activity of OXSI-2 on IL-1β processing and release, a series of in vitro experiments can be performed. Below are detailed protocols for key assays, comparing the expected outcomes for OXSI-2 with MCC950 and VX-765.

Measurement of IL-1β Release by ELISA

This assay quantifies the amount of mature IL-1β secreted into the cell culture supernatant.

Protocol:

• Cell Culture and Priming:

  • Seed murine bone marrow-derived macrophages (BMDMs) or human monocytic THP-1 cells in a 96-well plate at a density of 2 x 10^5 cells/well and allow them to adhere overnight.

  • Prime the cells with 1 µg/mL Lipopolysaccharide (LPS) for 4 hours to induce the expression of pro-IL-1β and NLRP3.

• Inhibitor Treatment:

  • Pre-incubate the primed cells with varying concentrations of OXSI-2, MCC950, or VX-765 for 30-60 minutes. A vehicle control (e.g., DMSO) should be included.

• NLRP3 Inflammasome Activation:

  • Stimulate the cells with an NLRP3 activator, such as 20 µM Nigericin, for 1-2 hours.

• Supernatant Collection:

  • Centrifuge the plate at 500 x g for 5 minutes to pellet the cells.

  • Carefully collect the supernatant without disturbing the cell layer.

• ELISA Procedure:

  • Perform a sandwich ELISA using a commercial kit for mature IL-1β according to the manufacturer's instructions.[7][8][9][10][11] Briefly, this involves coating a plate with a capture antibody, adding the collected supernatants, followed by a detection antibody, a substrate, and measuring the absorbance.

Expected Results: Treatment with OXSI-2, MCC950, and VX-765 is expected to show a dose-dependent decrease in the concentration of secreted IL-1β compared to the vehicle-treated control.

Assessment of Caspase-1 Activation

This can be evaluated by measuring caspase-1 enzymatic activity or by detecting the cleaved form of caspase-1 via Western blot.

This assay uses a fluorescently labeled inhibitor that covalently binds to active caspase-1.[12][13][14][15][16]

Protocol:

• Cell Treatment:

  • Follow the same cell priming, inhibitor treatment, and NLRP3 activation steps as described in the ELISA protocol.

• FLICA Labeling:

  • During the final hour of inhibitor incubation, add the FAM-YVAD-FMK FLICA reagent to the cells according to the manufacturer's protocol.

• Analysis:

  • Wash the cells to remove unbound reagent.

  • Analyze the fluorescence intensity of the cells using a fluorescence microscope or a flow cytometer.

Expected Results: OXSI-2 and MCC950 are expected to reduce the number of fluorescent cells, indicating decreased caspase-1 activity. VX-765, being a direct caspase-1 inhibitor, should also show a significant reduction in fluorescence.

This method visualizes the conversion of pro-caspase-1 (p45) to its active cleaved fragment (p20 or p10).[17][18][19][20]

Protocol:

• Cell Lysis and Supernatant Concentration:

  • Following cell treatment (priming, inhibition, and activation), collect both the cell culture supernatant and the cell lysates.

  • Concentrate the proteins in the supernatant using methods like TCA precipitation.

• Protein Quantification and Electrophoresis:

  • Determine the protein concentration of the cell lysates.

  • Separate equal amounts of protein from both lysates and concentrated supernatants by SDS-PAGE.

• Immunoblotting:

  • Transfer the separated proteins to a nitrocellulose or PVDF membrane.

  • Probe the membrane with a primary antibody specific for the cleaved p20 or p10 subunit of caspase-1.

  • Use an appropriate HRP-conjugated secondary antibody and a chemiluminescent substrate for detection.

Expected Results: In the vehicle-treated, activated samples, a band corresponding to the cleaved caspase-1 fragment will be present in the supernatant and/or cell lysate. Treatment with OXSI-2, MCC950, and VX-765 is expected to reduce the intensity of this band, indicating inhibition of caspase-1 cleavage.

Western Blot for IL-1β Processing

This assay directly visualizes the cleavage of pro-IL-1β (31 kDa) to its mature form (17 kDa).

Protocol:

• Follow the same steps for cell treatment, protein extraction, and immunoblotting as described for caspase-1 cleavage.

• Use a primary antibody that recognizes both the pro- and mature forms of IL-1β.

Expected Results: In the control activated samples, a band for mature IL-1β (17 kDa) will be prominent in the supernatant. All three inhibitors, OXSI-2, MCC950, and VX-765, are expected to decrease the intensity of the mature IL-1β band and potentially show an accumulation of the pro-IL-1β band in the cell lysates.

Visualizations

Signaling Pathway of NLRP3 Inflammasome Activation and Inhibition

Caption: NLRP3 inflammasome signaling pathway and points of inhibition.

Experimental Workflow for Confirming OXSI-2 Activity

Caption: Workflow for evaluating inhibitors of IL-1β processing and release.

References

• 1. labs.engineering.asu.edu [labs.engineering.asu.edu]
• 2. researchgate.net [researchgate.net]
• 3. The oxindole Syk inhibitor OXSI-2 blocks nigericin-induced inflammasome signaling and pyroptosis independent of potassium efflux - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. apexbt.com [apexbt.com]
• 5. invivogen.com [invivogen.com]
• 6. IL-converting enzyme/caspase-1 inhibitor VX-765 blocks the hypersensitive response to an inflammatory stimulus in monocytes from familial cold autoinflammatory syndrome patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Enzyme-Linked Immunosorbent Assay (ELISA) for Detection of Human IL-1β in Culture Supernatants - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. mpbio.com [mpbio.com]
• 9. affigen.com [affigen.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. rndsystems.com [rndsystems.com]
• 12. antibodiesinc.com [antibodiesinc.com]
• 13. sigmaaldrich.cn [sigmaaldrich.cn]
• 14. FLICA Caspase-1 Activity Assay. [bio-protocol.org]
• 15. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 16. Immunochemistry Technology FAM FLICA CASPASE 1 ASSAY KIT, Quantity: Each | Fisher Scientific [fishersci.com]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. Determination of Caspase Activation by Western Blot | Springer Nature Experiments [experiments.springernature.com]
• 20. Caspase-1 self-cleavage is an intrinsic mechanism to terminate inflammasome activity - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling OXSI-2

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT PROFESSIONALS

This document provides critical safety protocols and logistical plans for the handling, storage, and disposal of OXSI-2, a potent, cell-permeable Syk kinase inhibitor. Adherence to these guidelines is essential to ensure personnel safety and mitigate environmental risks.

Personal Protective Equipment (PPE)

All personnel handling OXSI-2 in solid or solution form must use the following personal protective equipment. This is based on the potential hazards of skin irritation, serious eye irritation, and respiratory tract irritation.

Protection Type	Specific Requirement	Rationale
Eye/Face Protection	Safety glasses with side-shields or chemical safety goggles.	Protects against splashes and airborne particles.
Hand Protection	Chemically resistant, impervious gloves (e.g., nitrile rubber).	Prevents skin contact and absorption.
Skin and Body Protection	Laboratory coat, long-sleeved clothing.	Minimizes potential skin exposure.
Respiratory Protection	Use a NIOSH/MSHA or European Standard EN 149 approved respirator if ventilation is inadequate or if handling creates dust.	Protects against inhalation of fine particles.

Operational Plan: Handling and Storage

Proper handling and storage procedures are critical to maintaining the stability of OXSI-2 and ensuring a safe laboratory environment.

Storage:

• Solid Form: Store at -20°C, protected from light, and under a nitrogen atmosphere.

• In Solvent: For stock solutions (e.g., in DMSO), store at -80°C for up to 6 months or at -20°C for up to 1 month. Protect from light and store under nitrogen.

Handling:

• Avoid contact with skin, eyes, and clothing.

• Avoid the formation of dust and aerosols.

• Handle in a well-ventilated area, preferably in a chemical fume hood.

• Wash hands thoroughly after handling.

The following diagram outlines the standard workflow for preparing and using OXSI-2 in a cell-based assay.

Experimental workflow for OXSI-2.

Disposal Plan

All waste containing OXSI-2 must be treated as hazardous chemical waste.

• Solid Waste: Collect unreacted OXSI-2 powder and any contaminated consumables (e.g., weigh boats, pipette tips) in a clearly labeled, sealed container for hazardous waste.

• Liquid Waste: Collect all solutions containing OXSI-2, including unused diluted solutions and cell culture media from treated plates, in a dedicated, sealed, and clearly labeled hazardous liquid waste container.

• Disposal: Dispose of all OXSI-2 waste through a licensed hazardous waste disposal company, in accordance with local, state, and federal regulations. Do not dispose of down the drain or in regular trash.

Spill Management Plan

In the event of a spill, immediate and appropriate action is required to contain the area and prevent exposure.

Required Materials:

• Chemical spill kit containing absorbent pads or powder.

• Appropriate PPE (see table above).

• Sealed containers for hazardous waste.

Procedure for a Powder Spill:

• Evacuate and Secure: Alert others in the area and restrict access.

• Don PPE: Put on all required personal protective equipment.

• Containment: Gently cover the spill with absorbent pads to prevent dust from becoming airborne.

• Cleanup: Carefully wet the absorbent material with water to dissolve the powder and absorb it. Use a scoop and scraper to collect the absorbed material.

• Decontaminate: Clean the spill area thoroughly with a detergent solution, followed by a water rinse.

• Dispose: Place all contaminated materials, including cleaning supplies and PPE, into a sealed hazardous waste container.

Procedure for a Liquid Spill:

• Evacuate and Secure: Alert others in the area and restrict access.

• Don PPE: Put on all required personal protective equipment.

• Containment: Use absorbent pads to surround and then cover the spill to absorb the liquid.

• Cleanup: Collect the saturated absorbent materials.

• Decontaminate: Clean the spill area with a detergent solution and then rinse with water.

• Dispose: Place all contaminated materials into a sealed hazardous waste container.

The following diagram illustrates the logical steps for managing an OXSI-2 spill.

Logical workflow for OXSI-2 spill management.

Experimental Protocol: Inhibition of Inflammasome Activation

This protocol details the use of OXSI-2 to inhibit nigericin-induced inflammasome activation in mouse macrophages.

Cell Line: J774A.1 mouse macrophage cell line.

Methodology:

• Cell Seeding: Seed J774A.1 cells in 96-well plates at a density of 1 x 10^5 cells/well and incubate overnight.

• Priming: Prime the cells for 4 hours with 1 µg/mL of lipopolysaccharide (LPS).

• Inhibitor Treatment: Add OXSI-2 (final concentration of 2 µM) to the appropriate wells and incubate for 15-20 minutes.

• Inflammasome Activation: Stimulate the cells for 60 minutes with 20 µM nigericin.

• Analysis: Collect the supernatants to measure the release of IL-1β via ELISA as an indicator of inflammasome activation.

Signaling Pathway

OXSI-2 functions by inhibiting Spleen Tyrosine Kinase (Syk). In the context of inflammasome activation by nigericin, Syk plays a role upstream of inflammasome assembly and subsequent pro-inflammatory events. The diagram below illustrates the targeted pathway.

Targeted signaling pathway of OXSI-2.